Methyl 3-formyl-5-(trifluoromethyl)benzoate

• CAS: 959632-17-8

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Utility of Methyl 3-formyl-5-(trifluoromethyl)benzoate

Executive Summary

In modern medicinal chemistry and rational drug design, the strategic incorporation of fluorinated motifs is a proven tactic to modulate pharmacokinetics, enhance metabolic stability, and tune the pKa of adjacent functional groups. Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS: 959632-17-8) is a highly versatile, 1,3,5-trisubstituted building block that provides an ideal vector geometry for fragment-based drug discovery (FBDD) [1].

This technical whitepaper provides an in-depth analysis of its physical properties, structure-property relationships (SPR), and field-proven synthetic methodologies. By leveraging orthogonal functional groups—an electrophilic aldehyde and a protected carboxylic acid—researchers can execute rapid, chemoselective derivatizations to generate complex active pharmaceutical ingredient (API) scaffolds [2].

Structural & Physicochemical Profiling

The physical and chemical properties of a building block dictate its handling, reactivity, and downstream purification. Below is a consolidated physicochemical profile based on structural analysis and standard predictive models for fluorinated benzaldehydes [1][3].

Quantitative Data Summary

Property	Value	Analytical Method / Source
CAS Number	959632-17-8	Chemical Registry [1]
Molecular Formula	C₁₀H₇F₃O₃	Structural Derivation [1]
Molecular Weight	232.16 g/mol	Calculated [2]
Topological Polar Surface Area (TPSA)	43.37 Ų	Calculated (Ester: 26.30 + Aldehyde: 17.07)
Predicted logP	~2.5 – 2.8	Consensus Lipophilicity Prediction
Physical State	Low-melting solid / Viscous oil	Ambient Observation
Boiling Point	260 – 280 °C	Predictive Extrapolation
Storage Requirement	2 – 8 °C, Inert Atmosphere	Prevents Auto-oxidation[3]

Structure-Property Relationships (SPR)

The utility of this molecule is governed by the electronic interplay of its three substituents. The trifluoromethyl (-CF₃) group exerts a profound electron-withdrawing effect (-I, -M) on the aromatic system.

• Reactivity Causality: This inductive pull withdraws electron density from the formyl carbon at the 3-position, rendering it highly electrophilic. Consequently, the rate of nucleophilic attack (e.g., by amines during imine formation) is significantly accelerated compared to un-fluorinated analogs.

• Pharmacokinetic Causality: The -CF₃ group increases the overall lipophilicity (logP) of the resulting scaffold, which is a critical parameter for enhancing passive membrane permeability in oral drug candidates while simultaneously blocking cytochrome P450-mediated oxidation at that specific aromatic vector.

Structure-property relationships dictating the compound's utility in drug design.

Experimental Protocols: Chemoselective Derivatization

To harness this building block, researchers typically target the formyl group while preserving the methyl ester for late-stage functionalization (e.g., saponification or amidation). The following protocol outlines a self-validating system for Chemoselective Reductive Amination .

Mechanistic Causality in Reagent Selection

When selecting a reducing agent, Sodium triacetoxyborohydride (NaBH(OAc)₃) is strictly preferred over Sodium borohydride (NaBH₄). The electron-withdrawing acetate ligands attenuate the hydride's nucleophilicity, rendering it mild enough to selectively reduce the intermediate iminium ion without reducing the unreacted aldehyde or the methyl ester [2]. This creates a chemically robust system where over-reduction is prohibited by the reagent's inherent stereoelectronic properties.

Step-by-Step Methodology

Objective: Convert the formyl group to a secondary/tertiary amine while preserving the methyl ester.

Phase 1: Imine Condensation

• Preparation: Dissolve Methyl 3-formyl-5-(trifluoromethyl)benzoate (1.0 eq) in anhydrous 1,2-Dichloroethane (DCE) to achieve a 0.2 M concentration.

• Addition: Add the primary or secondary amine (1.2 eq) dropwise at room temperature under an inert argon atmosphere. (Optional: Add 0.1 eq glacial acetic acid to catalyze iminium formation).

• Self-Validation Checkpoint 1 (LC-MS): Stir for 1–2 hours. Withdraw a 10 µL aliquot, dilute in Acetonitrile, and analyze via LC-MS. The starting material peak (UV 254 nm) must be fully consumed, replaced by the imine mass [M+H]⁺. Do not proceed to reduction until conversion is >95%.

Phase 2: Selective Reduction 4. Reduction: Add NaBH(OAc)₃ (1.5 eq) in small portions over 10 minutes to manage mild exothermicity. 5. Propagation: Stir the suspension at room temperature for 4–12 hours. 6. Quenching: Carefully quench the reaction by adding saturated aqueous NaHCO₃ dropwise (Caution: CO₂ gas evolution will occur).

Phase 3: Extraction & Analytical Validation 7. Workup: Extract the aqueous layer with Dichloromethane (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. 8. Self-Validation Checkpoint 2 (¹H NMR): Dissolve a crude sample in CDCl₃. Validate success by confirming the disappearance of the highly deshielded aldehyde proton (~10.1 ppm, s, 1H) and the emergence of a new benzylic CH₂ signal (~3.8–4.0 ppm). The methyl ester singlet (~3.9 ppm, s, 3H) must remain integrated to exactly 3 protons.

Workflow for the orthogonal derivatization of the formyl and ester handles.

Handling, Stability, and Storage

Like all electron-deficient benzaldehydes, Methyl 3-formyl-5-(trifluoromethyl)benzoate is susceptible to auto-oxidation via a radical chain mechanism when exposed to atmospheric oxygen and light, slowly converting the formyl group into a carboxylic acid [3].

• Storage Protocol: Must be stored in tightly sealed amber vials under a blanket of inert gas (Argon or Nitrogen) at 2–8 °C.

• Pre-Use Verification: Before utilizing older batches in sensitive syntheses, run a rapid IR or ¹H NMR scan. The presence of a broad -OH stretch (2500–3300 cm⁻¹) in IR, or a carboxylic acid proton (>11 ppm) in NMR, indicates oxidative degradation.

References

• Title: Chemical Substance Information - Methyl 3-formyl-5-(trifluoromethyl)benzoate Source: NextSDS Database URL: [Link]

Methyl 3-formyl-5-(trifluoromethyl)benzoate: A Strategic Scaffold for Late-Stage Functionalization

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic Reactivity, Chemoselective Protocols, and Scaffold Utility

Executive Summary

In modern medicinal chemistry, the rapid assembly of complex pharmacophores relies heavily on orthogonally functionalized building blocks. Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS: 959632-17-8) represents a highly strategic trifunctional scaffold. It combines a versatile electrophilic aldehyde, a selectively hydrolyzable methyl ester, and a metabolically robust trifluoromethyl (-CF 3​ ) group[1]. This technical guide explores the physicochemical profile of this molecule, maps its divergent reactivity, and provides field-proven, self-validating protocols for its utilization in drug discovery.

Physicochemical & Structural Profiling

Understanding the fundamental properties of this building block is critical for predicting its behavior in organic solvents and biological assays. The strong electron-withdrawing nature of the -CF 3​ group significantly influences the electronic landscape of the aromatic ring, directly impacting the reactivity of both carbonyl substituents.

Table 1: Quantitative Physicochemical Data

Parameter	Value
Chemical Name	Methyl 3-formyl-5-(trifluoromethyl)benzoate
CAS Registry Number	959632-17-8[2]
Molecular Formula	C 10​ H 7​ F 3​ O 3​ [1]
Molecular Weight	232.16 g/mol
Monoisotopic Mass	232.0347 Da[1]
Predicted XLogP3	2.1[1]
SMILES String	COC(=O)C1=CC(=CC(=C1)C=O)C(F)(F)F[1]

Mechanistic Reactivity Mapping

The synthetic utility of Methyl 3-formyl-5-(trifluoromethyl)benzoate lies in the orthogonal reactivity of its formyl and ester groups. The -CF 3​ group exerts a strong inductive electron-withdrawing (-I) effect, which exacerbates the electrophilicity of both carbonyl carbons.

• Aldehyde Reactivity: The heightened partial positive charge on the formyl carbon accelerates nucleophilic attack (e.g., imine formation). However, it also makes the resulting imines highly susceptible to hydrolysis, necessitating strictly anhydrous conditions during reductive aminations.

• Ester Reactivity: The ester carbonyl is highly activated toward nucleophilic acyl substitution. While this facilitates mild saponification, it narrows the chemoselectivity window, requiring precise temperature control to prevent unwanted side reactions.

Divergent synthetic pathways of Methyl 3-formyl-5-(trifluoromethyl)benzoate.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. The causality behind each reagent and condition is explicitly detailed to ensure scientific integrity and reproducibility.

Protocol A: Chemoselective Reductive Amination

Objective: Convert the formyl group to a substituted secondary amine while preserving the methyl ester.

• Imine Formation: Dissolve Methyl 3-formyl-5-(trifluoromethyl)benzoate (1.0 eq) and the desired primary amine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE) (0.2 M). Add 4Å molecular sieves.

  • Causality: The electron-deficient ring accelerates imine formation but also promotes rapid hydrolysis. Molecular sieves drive the equilibrium forward by sequestering water. DCE is chosen over dichloromethane (DCM) for its higher boiling point, should mild heating be required for sterically hindered amines.

• Reduction: Stir at room temperature for 2 hours. Add Sodium triacetoxyborohydride (NaBH(OAc) 3​ ) (1.5 eq) portion-wise.

  • Causality: NaBH(OAc) 3​ is a mild, chemoselective reducing agent. It specifically targets the protonated iminium ion over the free aldehyde, preventing over-reduction to the benzyl alcohol byproduct.

• Quench & Extraction: Quench the reaction with saturated aqueous NaHCO 3​ . Extract with ethyl acetate (EtOAc). Wash the organic layer with brine.

  • Causality: Brine washing disrupts emulsions and pre-dries the organic layer, maximizing the efficiency of the subsequent Na 2​ SO 4​ drying step.

• Purification: Dry over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: Mild Saponification of the Methyl Ester

Objective: Hydrolyze the ester to a carboxylic acid without triggering a Cannizzaro disproportionation of the aldehyde.

• Solvent System: Dissolve the compound in a 3:1:1 mixture of THF:MeOH:H 2​ O (0.1 M).

  • Causality: This miscible solvent system ensures that both the lipophilic starting material and the hydrophilic hydroxide salt remain entirely in solution, preventing biphasic reaction stalls.

• Base Addition: Cool the solution to 0 °C. Add Lithium hydroxide monohydrate (LiOH·H 2​ O) (1.2 eq) in one portion.

  • Causality: Strict temperature control (0 °C) and the use of the milder LiOH (compared to NaOH or KOH) are critical. The lack of alpha-hydrogens on the benzaldehyde moiety makes it highly susceptible to the Cannizzaro reaction under harsh basic conditions, which would destroy the aldehyde.

• Reaction Monitoring: Stir at 0 °C for 1.5 hours. Monitor via TLC (Thin Layer Chromatography) until the starting material is consumed.

• Workup: Acidify the mixture to pH 2-3 using 1M HCl at 0 °C.

  • Causality: Acidification protonates the resulting carboxylate salt, rendering the 3-formyl-5-(trifluoromethyl)benzoic acid product lipophilic enough to be extracted into EtOAc.

Temperature and base-dependent chemoselectivity during ester saponification.

Applications in Drug Development

The integration of Methyl 3-formyl-5-(trifluoromethyl)benzoate into a drug discovery pipeline offers distinct pharmacological advantages:

• The Trifluoromethyl Advantage: The -CF 3​ group is a classic bioisostere for halogens and methyl groups. It dramatically increases the lipophilicity (LogP) of the resulting molecule, which enhances blood-brain barrier (BBB) penetration and cellular membrane permeability—crucial for central nervous system (CNS) and intracellular targets.

• Metabolic Stability: Unlike a standard methyl group, which is highly prone to cytochrome P450-mediated oxidation (often forming a carboxylic acid liability in vivo), the -CF 3​ group is metabolically inert. Placing it on the phenyl ring effectively blocks oxidative metabolism at that specific vector.

• Central Hub for Fragment-Based Drug Design (FBDD): The presence of both an aldehyde and an ester allows for rapid, orthogonal functionalization. A medicinal chemist can build the "left hemisphere" of a target molecule via reductive amination of the aldehyde, and the "right hemisphere" via amide coupling after ester saponification, utilizing this molecule as the central architectural core.

References

• "959632-17-8 (C10H7F3O3) - PubChemLite", University of Luxembourg. URL: [Link]

Sources

• 1. PubChemLite - 959632-17-8 (C10H7F3O3) [pubchemlite.lcsb.uni.lu]
• 2. 959632-17-8 Methyl 3-formyl-5-(trifluoromethyl)benzoate AKSci 5401DN [aksci.com]

1H NMR spectrum of Methyl 3-formyl-5-(trifluoromethyl)benzoate

Comprehensive 1H NMR Structural Elucidation Guide for Methyl 3-formyl-5-(trifluoromethyl)benzoate

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Document Type: Technical Whitepaper & Predictive Methodology Guide

Executive Summary

In modern drug discovery, trifluoromethylated aromatic building blocks are highly sought after due to the unique metabolic stability and lipophilicity imparted by the −CF3​ group. Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS: 959632-17-8) is a highly functionalized 1,3,5-trisubstituted benzene derivative serving as a critical intermediate in pharmaceutical synthesis.

This whitepaper provides an in-depth, predictive structural elucidation guide for the 1H Nuclear Magnetic Resonance (NMR) spectrum of this compound. By synthesizing empirical substituent effects with advanced spin-system dynamics, this guide establishes a self-validating analytical framework for researchers to confidently assign and verify the structure of this molecule in solution.

Molecular Architecture & Spin System Dynamics

The structural core of Methyl 3-formyl-5-(trifluoromethyl)benzoate consists of a benzene ring substituted at the 1, 3, and 5 positions with three distinct electron-withdrawing groups (EWGs):

• Ester Group ( −COOCH3​ ) at C-1: Imparts strong magnetic anisotropy via the carbonyl π -system.

• Formyl Group ( −CHO ) at C-3: Exerts powerful inductive withdrawal and anisotropic deshielding.

• Trifluoromethyl Group ( −CF3​ ) at C-5: Provides intense inductive electron withdrawal through the highly electronegative fluorine atoms.

The Causality of Chemical Shifts

The three aromatic protons reside at positions 2, 4, and 6. Because they are meta to one another, they form an AMX spin system characterized by small meta-coupling constants ( 4JH,H​≈1.5 Hz).

The specific chemical shift ( δ ) of each proton is dictated by the additive deshielding effects of its adjacent substituents, a principle thoroughly documented in standard NMR reference texts ().

• H-2 is flanked by the ester and the aldehyde. Because both carbonyl groups possess strong magnetic anisotropy, H-2 experiences the most profound deshielding effect.

• H-6 is flanked by the ester and the trifluoromethyl group. While −CF3​ is highly electronegative, it lacks the π -system anisotropy of a carbonyl, making H-6 slightly more shielded than H-2.

• H-4 is flanked by the aldehyde and the −CF3​ group, making it the least deshielded of the three aromatic protons.

Furthermore, advanced spectral analysis reveals that H-4 and H-6 will exhibit complex multiplicity due to heteronuclear scalar coupling ( 4JH,F​ ) with the spin-1/2 19F nuclei of the trifluoromethyl group ().

Predictive 1H NMR Spectral Data

The following table synthesizes the quantitative data for the expected 1H NMR spectrum in CDCl3​ at 400 MHz, utilizing empirical increment calculations to predict exact chemical shifts.

Position	Predicted Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constants ( J , Hz)	Mechanistic Assignment Logic
-CHO	~10.10	Singlet (s)	1H	N/A	Highly deshielded by aldehyde carbonyl anisotropy.
H-2	~8.74	dd (apparent t)	1H	4J2,4​≈1.5 , 4J2,6​≈1.5	Flanked by the two strongest EWGs ( −COOCH3​ , −CHO ). No 19F coupling.
H-6	~8.59	Multiplet (ddq)	1H	4JH,H​≈1.5 , 4JH,F​≈1.0	Flanked by −COOCH3​ and −CF3​ . Exhibits through-bond 19F coupling.
H-4	~8.36	Multiplet (ddq)	1H	4JH,H​≈1.5 , 4JH,F​≈1.0	Flanked by −CHO and −CF3​ . Least deshielded aromatic proton.
-OCH_3	~3.98	Singlet (s)	3H	N/A	Aliphatic protons deshielded by the adjacent ester oxygen.

Structural Assignment Logic (Visualization)

The following logic tree illustrates the deductive pathway used by analytical chemists to assign the spectrum based on chemical shift regions and heteronuclear coupling.

Structural assignment logic tree based on chemical shifts and heteronuclear coupling.

Experimental Protocol: High-Resolution 1H NMR Acquisition

To ensure reproducibility and analytical rigor, the following step-by-step methodology must be employed. This protocol is designed as a self-validating system , where the internal integration of the methoxy group strictly dictates the validity of the aromatic assignments.

Step 1: Sample Preparation (The Foundation of Resolution)

• Weigh exactly 5.0 - 10.0 mg of Methyl 3-formyl-5-(trifluoromethyl)benzoate ().

• Dissolve the compound in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl3​ is selected because the molecule lacks exchangeable protons (e.g., −OH or −NH ) that would necessitate hydrogen-bonding solvents like DMSO- d6​ . The low viscosity of CDCl3​ ensures rapid molecular tumbling, resulting in ultra-narrow spectral linewidths necessary to resolve fine 4JH,F​ couplings.

• Filter the solution through a glass wool plug directly into a 5 mm precision NMR tube to eliminate paramagnetic particulates that cause magnetic field inhomogeneities.

Step 2: Instrument Tuning and Shimming

• Insert the sample into a 400 MHz or 600 MHz NMR spectrometer.

• Lock the spectrometer to the deuterium resonance of CDCl3​ (7.26 ppm).

• Execute gradient shimming (e.g., TopShim) to homogenize the B0​ field along the Z-axis.

  • Causality: Flawless shimming is mandatory. Without a perfectly homogeneous magnetic field, the subtle 1.0 - 1.5 Hz meta and heteronuclear couplings will blur into unresolved broad singlets, destroying the structural assignment logic.

Step 3: Pulse Sequence Execution

• Select a standard 1D 1H pulse sequence with a 30° flip angle (e.g., zg30).

• Set the relaxation delay ( D1​ ) to 2.0 seconds .

  • Causality: A 30° pulse combined with a 2.0s D1​ ensures that all protons—particularly the potentially slower-relaxing formyl proton—fully return to thermal equilibrium between scans. This guarantees that the resulting integration values are strictly quantitative.

• Acquire 16 to 32 scans (NS) to achieve a Signal-to-Noise Ratio (SNR) > 100:1.

Step 4: Data Processing & Self-Validation

• Apply a Fourier Transform (FT) with a line broadening (LB) factor of 0.3 Hz.

• Perform manual zero-order and first-order phase correction to yield purely absorptive peak shapes.

• Self-Validation Check: Integrate the methoxy singlet at ~3.98 ppm and calibrate its value exactly to 3.00 . Verify that the integral of the aldehyde singlet (~10.10 ppm) and each of the three distinct aromatic signals strictly equals 1.00 ± 0.05 . Any deviation indicates incomplete relaxation ( D1​ too short) or sample impurity.

Acquisition Workflow (Visualization)

Workflow for high-resolution 1H NMR acquisition and self-validating data processing.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. URL:[Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds: Tables of Spectral Data (5th ed.). Springer. URL:[Link]

13C and 19F NMR data for Methyl 3-formyl-5-(trifluoromethyl)benzoate

An In-Depth Technical Guide to the ¹³C and ¹⁹F NMR Spectroscopic Analysis of Methyl 3-formyl-5-(trifluoromethyl)benzoate

This technical guide provides a comprehensive analysis of the ¹³C and ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopic data for Methyl 3-formyl-5-(trifluoromethyl)benzoate. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis, offering both foundational data and practical insights into the structural characterization of this fluorinated organic compound.

Introduction: The Significance of Fluorinated Benzoates

Methyl 3-formyl-5-(trifluoromethyl)benzoate, with the CAS Number 959632-17-8, is a substituted aromatic compound featuring three distinct functional groups: a methyl ester, a formyl (aldehyde) group, and a trifluoromethyl group.[1][2] The presence of the trifluoromethyl group is of particular importance in medicinal chemistry and materials science. This group can significantly alter a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets. Consequently, a precise and unambiguous structural elucidation is paramount, for which NMR spectroscopy is the premier analytical technique. This guide will delve into the detailed interpretation of the ¹³C and ¹⁹F NMR spectra of this compound, providing a basis for quality control and further synthetic modifications.

Molecular Structure and Atom Numbering

A clear understanding of the molecular structure is essential for the assignment of NMR signals. The structure of Methyl 3-formyl-5-(trifluoromethyl)benzoate with the conventional numbering for the aromatic ring is presented below.

Caption: Molecular Structure of Methyl 3-formyl-5-(trifluoromethyl)benzoate

¹³C NMR Spectral Data and Interpretation

The ¹³C NMR spectrum provides detailed information about the carbon framework of the molecule. The spectrum was acquired on a 100 MHz spectrometer using deuterated chloroform (CDCl₃) as the solvent.[3]

Table 1: ¹³C NMR Chemical Shift Data for Methyl 3-formyl-5-(trifluoromethyl)benzoate

Chemical Shift (δ) in ppm	Multiplicity	Coupling Constant (J) in Hz	Assignment
165.9	Singlet	-	C=O (Ester)
134.5	Quartet	33	C-CF₃
133.5	Singlet	-	C-CHO
130.1	Singlet	-	Aromatic CH
125.5	Quartet	4	Aromatic CH
123.8	Quartet	271	CF₃
52.6	Singlet	-	OCH₃

Detailed Analysis of the ¹³C Spectrum:

• Carbonyl Carbons: The signal at 165.9 ppm is assigned to the carbonyl carbon of the methyl ester group. This chemical shift is characteristic for ester carbonyls.

• Aromatic Carbons:

  • The carbon attached to the trifluoromethyl group (C-CF₃) appears as a quartet at 134.5 ppm with a coupling constant of 33 Hz .[3] This splitting is due to the coupling with the three fluorine atoms of the CF₃ group.

  • The carbon of the formyl group substituent (C-CHO) is observed at 133.5 ppm .

  • The aromatic CH carbons are observed at 130.1 ppm and 125.5 ppm . The latter appears as a quartet with a small coupling constant of 4 Hz , indicating a longer-range coupling to the CF₃ group.[3]

• Trifluoromethyl Carbon: The carbon of the trifluoromethyl group itself resonates at 123.8 ppm and is observed as a quartet with a large coupling constant of 271 Hz , which is a hallmark of a CF₃ group directly attached to a carbon atom.[3]

• Methyl Carbon: The signal for the methyl group of the ester appears at 52.6 ppm , a typical value for a methoxy carbon.

¹⁹F NMR Spectral Data and Interpretation

The ¹⁹F NMR spectrum is a powerful tool for the characterization of fluorinated compounds. The spectrum for Methyl 3-formyl-5-(trifluoromethyl)benzoate was obtained at 376 MHz in CDCl₃.[3]

Table 2: ¹⁹F NMR Chemical Shift Data

Chemical Shift (δ) in ppm	Multiplicity	Number of Fluorine Atoms
-63.21	Singlet	3

Detailed Analysis of the ¹⁹F Spectrum:

The spectrum displays a single sharp singlet at -63.21 ppm .[3] This is characteristic of a trifluoromethyl group attached to an aromatic ring. The absence of any coupling in the ¹⁹F spectrum indicates that there are no neighboring fluorine or hydrogen atoms close enough to cause observable splitting. The chemical shift value is consistent with a CF₃ group on a benzene ring.

Experimental Protocol for NMR Data Acquisition

The following is a generalized protocol for the acquisition of ¹³C and ¹⁹F NMR spectra of Methyl 3-formyl-5-(trifluoromethyl)benzoate, based on standard laboratory practices and the information from the supporting documentation.[3]

1. Sample Preparation: a. Weigh approximately 10-20 mg of Methyl 3-formyl-5-(trifluoromethyl)benzoate into a clean, dry NMR tube. b. Add approximately 0.6 mL of deuterated chloroform (CDCl₃) to the NMR tube. c. Cap the NMR tube and gently agitate to ensure the sample is fully dissolved.

2. NMR Spectrometer Setup and Data Acquisition:

Caption: A generalized workflow for NMR data acquisition.

3. Data Processing: a. Apply a Fourier transform to the acquired Free Induction Decays (FIDs). b. Phase the spectra to obtain pure absorption lineshapes. c. Apply baseline correction to ensure a flat baseline. d. Reference the spectra. For ¹³C in CDCl₃, the solvent peak is at 77.16 ppm. For ¹⁹F, an external standard such as CFCl₃ (0 ppm) is typically used.[3][4]

Conclusion

The ¹³C and ¹⁹F NMR spectra of Methyl 3-formyl-5-(trifluoromethyl)benzoate are highly informative and allow for a complete and unambiguous structural assignment. The characteristic chemical shifts and coupling patterns, particularly the quartets arising from C-F coupling, provide definitive evidence for the presence and position of the trifluoromethyl group. The experimental protocol outlined provides a robust framework for obtaining high-quality NMR data for this and structurally related compounds, which is essential for ensuring chemical integrity in research and development settings.

References

• NextSDS. methyl 3-formyl-5-(trifluoromethyl)benzoate — Chemical Substance Information. [Link]

• Supporting Information for a scientific publication.

• University of Wisconsin-Madison. 19F NMR Reference Standards. [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. labfind.co.kr [labfind.co.kr]
• 3. rsc.org [rsc.org]
• 4. colorado.edu [colorado.edu]

Synthesis Pathway and Mechanistic Evaluation of Methyl 3-formyl-5-(trifluoromethyl)benzoate

Executive Summary & Retrosynthetic Strategy

Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS: 959632-17-8) is a highly valuable, multi-functionalized aromatic building block widely utilized in the development of active pharmaceutical ingredients (APIs), particularly in the design of kinase inhibitors and agrochemical agents. The molecule presents three distinct functional handles—a methyl ester, a formyl group, and a trifluoromethyl group—allowing for orthogonal late-stage derivatization.

From a retrosynthetic perspective, constructing this specific substitution pattern de novo is inefficient. Instead, the most robust and scalable approach relies on the functional group interconversion of commercially available 3-methyl-5-(trifluoromethyl)benzoic acid (CAS: 117186-02-4)[1]. The synthetic sequence requires three distinct phases:

• Protection/Activation: Conversion of the carboxylic acid to a methyl ester.

• Radical Activation: Selective bromination of the benzylic position.

• Controlled Oxidation: Direct transformation of the benzylic bromide to an aldehyde.

Mechanistic Causality & Reaction Chemistry

Step 1: Thionyl Chloride-Mediated Fischer-Type Esterification

While standard Fischer esterification (MeOH/H₂SO₄) is common, the starting material features a highly electron-withdrawing trifluoromethyl (-CF₃) group. This strongly deactivates the carbonyl carbon, making direct protonation and subsequent nucleophilic attack by methanol sluggish and equilibrium-limited. The Causality: By utilizing thionyl chloride (SOCl₂), the carboxylic acid is first converted into a highly electrophilic acyl chloride intermediate. This intermediate reacts irreversibly with methanol, driving the reaction forward to near-quantitative yields and bypassing the thermodynamic limitations of the standard Fischer equilibrium.

Step 2: Wohl-Ziegler Radical Bromination

The Wohl-Ziegler bromination[2] is employed to selectively functionalize the benzylic methyl group. The Causality: N-bromosuccinimide (NBS) is chosen over elemental bromine (Br₂) because NBS maintains a low, steady-state concentration of bromine radicals in the reaction mixture, which prevents unwanted electrophilic aromatic substitution on the ring. Azobisisobutyronitrile (AIBN) serves as the thermal radical initiator. Notably, we substitute the historically used, highly toxic carbon tetrachloride (CCl₄) with trifluorotoluene (PhCF₃). PhCF₃ provides the necessary non-polar, radical-stabilizing environment and a similar boiling point, but aligns with modern green chemistry safety profiles.

Step 3: Kornblum Oxidation

The Kornblum oxidation[3][4] directly converts the benzylic bromide into the target aldehyde. The Causality: Dimethyl sulfoxide (DMSO) acts dually as the solvent and the nucleophile. The oxygen atom of DMSO attacks the benzylic carbon via an S_N2 mechanism, displacing the bromide ion to form an alkoxysulfonium intermediate. The addition of sodium bicarbonate (NaHCO₃) provides a mild base to facilitate the deprotonation and collapse of this intermediate into the desired aldehyde and dimethyl sulfide (DMS)[4]. This direct oxidation is strategically chosen over alternatives (like Swern or Dess-Martin oxidations) because it eliminates the need to isolate a highly reactive benzylic alcohol intermediate, thereby streamlining the workflow and preventing over-oxidation to the carboxylic acid.

Quantitative Data & Yield Analysis

The following table summarizes the optimized stoichiometric parameters, reaction conditions, and expected yields for the three-step sequence.

Step	Transformation	Reagents & Catalyst	Solvent	Temp / Time	Expected Yield
1	Esterification	SOCl₂ (1.5 eq), MeOH (excess)	Methanol	65 °C / 4 h	95 - 98%
2	Bromination	NBS (1.05 eq), AIBN (0.05 eq)	PhCF₃	85 °C / 4-6 h	80 - 85%
3	Oxidation	NaHCO₃ (2.0 eq)	DMSO	100 °C / 2 h	75 - 80%

Experimental Workflow Visualization

Figure 1: Three-step synthetic workflow for Methyl 3-formyl-5-(trifluoromethyl)benzoate.

Self-Validating Experimental Protocols

Protocol 1: Synthesis of Methyl 3-methyl-5-(trifluoromethyl)benzoate

• Setup: Charge an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser with 3-methyl-5-(trifluoromethyl)benzoic acid (10.0 g, 49.0 mmol, 1.0 eq) and anhydrous methanol (100 mL).

• Activation: Cool the solution to 0 °C using an ice bath. Slowly add thionyl chloride (5.3 mL, 73.5 mmol, 1.5 eq) dropwise via a pressure-equalizing addition funnel to control the exothermic evolution of HCl and SO₂ gases.

• Reaction: Remove the ice bath and heat the mixture to reflux (65 °C) for 4 hours.

• Validation: Monitor via TLC (Hexanes/EtOAc 4:1). The starting acid will remain at the baseline, while the ester product will elute with an R_f of ~0.6.

• Workup: Concentrate the mixture in vacuo to remove methanol and residual SOCl₂. Dissolve the resulting oil in ethyl acetate (150 mL) and wash sequentially with saturated aqueous NaHCO₃ (2 × 50 mL) to neutralize any unreacted acid, followed by brine (50 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the ester as a pale yellow liquid.

Protocol 2: Synthesis of Methyl 3-(bromomethyl)-5-(trifluoromethyl)benzoate

• Setup: Dissolve the ester from Step 1 (10.0 g, 45.8 mmol, 1.0 eq) in anhydrous trifluorotoluene (PhCF₃, 100 mL) in a dry round-bottom flask.

• Reagent Addition: Add N-bromosuccinimide (NBS) (8.56 g, 48.1 mmol, 1.05 eq) and AIBN (0.37 g, 2.29 mmol, 0.05 eq).

• Reaction: Heat the suspension to reflux (approx. 85 °C) under a nitrogen atmosphere for 4 to 6 hours.

• Validation: As the reaction proceeds, the dense NBS solid will be consumed, and succinimide (a lighter byproduct) will float to the surface of the solvent. Confirm complete consumption of the starting material via GC-MS or TLC.

• Workup: Cool the mixture to room temperature and filter through a pad of Celite to remove the succinimide precipitate. Wash the filtrate with water (2 × 50 mL) and brine (50 mL). Dry over MgSO₄, filter, and concentrate in vacuo to afford the crude benzylic bromide. Proceed to the next step without further purification to avoid degradation.

Protocol 3: Synthesis of Methyl 3-formyl-5-(trifluoromethyl)benzoate

• Setup: Dissolve the crude benzylic bromide from Step 2 (approx. 12.0 g, 40.4 mmol, 1.0 eq) in anhydrous dimethyl sulfoxide (DMSO, 80 mL).

• Oxidation: Add sodium bicarbonate (NaHCO₃) (6.78 g, 80.8 mmol, 2.0 eq) in one portion.

• Reaction: Heat the mixture to 100 °C for 2 hours. Ensure proper ventilation, as dimethyl sulfide (DMS), a volatile byproduct with a strong odor, will be evolved.

• Validation: Monitor by TLC (Hexanes/EtOAc 9:1). The target aldehyde will be visible under UV light (254 nm) and will stain intensely with a 2,4-dinitrophenylhydrazine (2,4-DNP) dip, confirming the presence of the carbonyl group.

• Workup: Cool the reaction to room temperature and pour it into a large volume of ice water (300 mL) to partition the DMSO into the aqueous phase. Extract the aqueous mixture with diethyl ether (3 × 100 mL). Wash the combined organic layers thoroughly with water (3 × 100 mL) to remove residual DMSO, followed by brine (100 mL).

• Purification: Dry over Na₂SO₄, concentrate, and purify the crude residue via silica gel flash column chromatography (eluting with a gradient of 0-10% EtOAc in Hexanes) to yield the pure Methyl 3-formyl-5-(trifluoromethyl)benzoate as a white solid/crystalline powder.

References

• methyl 3-formyl-5-(trifluoromethyl)benzoate - - MilliporeSigma. sigmaaldrich.com.
• 3-Methyl-5-(trifluoromethyl)benzoic acid | C9H7F3O2 | CID 2775588 - PubChem. nih.gov.
• Wohl–Ziegler bromination - Grokipedia. grokipedia.com.
• Kornblum oxidation - Grokipedia. grokipedia.com.
• Ten Years of Glory in the α-Functionalizations of Acetophenones: Progress Through Kornblum Oxidation and C-H Functionalization - PubMed. nih.gov.

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• 1. 3-Methyl-5-(trifluoromethyl)benzoic acid | C9H7F3O2 | CID 2775588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Wohl–Ziegler bromination — Grokipedia [grokipedia.com]
• 3. Kornblum oxidation — Grokipedia [grokipedia.com]
• 4. Ten Years of Glory in the α-Functionalizations of Acetophenones: Progress Through Kornblum Oxidation and C-H Functionalization - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Sourcing and Synthesis of Methyl 3-formyl-5-(trifluoromethyl)benzoate: A Technical Whitepaper

Executive Summary

As a Senior Application Scientist, I frequently evaluate synthetic routes not just for their theoretical elegance, but for their robustness, scalability, and atom economy. Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS: 959632-17-8) [1] is a highly valuable bifunctional building block in medicinal chemistry and drug development[2]. The presence of a trifluoromethyl (-CF3) group enhances the metabolic stability and lipophilicity of downstream active pharmaceutical ingredients (APIs), while the orthogonal reactivity of the formyl (-CHO) and methyl ester (-COOCH3) groups allows for precise, sequential functionalization.

This whitepaper dissects the key starting materials (KSMs) and field-proven methodologies required to synthesize this target molecule. The narrative focuses on the causality behind reagent selection, mechanistic integrity, and the design of self-validating experimental protocols.

Retrosynthetic Analysis & Route Selection

Designing a synthesis for a tri-substituted benzene ring requires careful consideration of regiochemistry and functional group tolerance. We evaluate two primary retrosynthetic disconnections:

• Route A (Cross-Coupling): Formylation of Methyl 3-bromo-5-(trifluoromethyl)benzoate . This route leverages advanced palladium-catalyzed carbonylation and is the industry standard for scale-up[3].

• Route B (Reductive Oxidation): Desymmetrization of Dimethyl 5-(trifluoromethyl)isophthalate . This relies on the controlled monoreduction of a diester followed by oxidation, serving as a bench-friendly alternative.

Retrosynthetic pathways for Methyl 3-formyl-5-(trifluoromethyl)benzoate.

Mechanistic Deep-Dive: Palladium-Catalyzed Formylation (Route A)

Route A is the industry standard for scaling aryl aldehydes[3][4]. The transformation of an aryl bromide to an aldehyde using synthesis gas (syngas, CO/H2) requires a highly specialized catalyst system to prevent premature catalyst deactivation and unwanted reductive dehalogenation[5].

The Causality of Catalyst Selection

The best-in-class system employs Palladium(II) acetate combined with the bulky, electron-rich ligand di-1-adamantyl-n-butylphosphine (cataCXium A) and a base like tetramethylethylenediamine (TMEDA)[3][4].

• Why cataCXium A? The extreme steric bulk of the adamantyl groups favors the formation of a highly active monomeric Pd(0)L species. It prevents the active catalyst from collapsing into stable, off-cycle palladium carbonyl clusters[3][6].

• Why TMEDA? The product-forming step proceeds via base-mediated hydrogenolysis of the acylpalladium complex[6]. TMEDA facilitates the heterolytic cleavage of H2, turning over the catalytic cycle without reducing the sensitive methyl ester functionality.

Catalytic cycle of Pd-catalyzed formylation of aryl bromides using cataCXium A.

Protocol 1: Syngas Formylation (Self-Validating Workflow)

Objective: Convert Methyl 3-bromo-5-(trifluoromethyl)benzoate to the target aldehyde.

• Preparation: In a high-pressure reactor (autoclave) under argon, charge Methyl 3-bromo-5-(trifluoromethyl)benzoate (1.0 equiv, 10 mmol), Pd(OAc)2 (1 mol%), and cataCXium A (3 mol%)[3][7].

• Solvent & Base: Add anhydrous toluene (0.5 M) and TMEDA (1.5 equiv). Causality: Toluene provides excellent solubility for the gases, while TMEDA acts as the requisite base for hydrogenolysis without acting as a nucleophile[3].

• Pressurization: Purge the reactor three times with syngas (CO/H2, 1:1). Pressurize to 5 bar[6].

• Reaction: Heat the mixture to 80 °C for 12 hours with vigorous stirring.

  • In-Process Control (IPC): Monitor via GC-MS. The system is self-validating when the mass peak of the starting bromide (m/z ~282) is fully replaced by the target aldehyde (m/z 232)[8].

• Workup: Cool to room temperature, carefully vent the gases. Filter the mixture through a pad of Celite to remove palladium black. Wash the organic filtrate with 1M HCl to remove TMEDA, followed by brine.

• Purification: Dry over Na2SO4, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Mechanistic Deep-Dive: Controlled Monoreduction (Route B)

For laboratories lacking high-pressure syngas capabilities, Route B offers a bench-stable alternative starting from Dimethyl 5-(trifluoromethyl)isophthalate .

The Causality of Reagent Stoichiometry

Reducing only one of two identical ester groups is statistically and thermodynamically challenging. Diisobutylaluminium hydride (DIBAL-H) is selected because, at -78 °C, it forms a stable tetrahedral aluminum acetal intermediate.

• Why strict temperature control? Above -60 °C, the intermediate collapses into an aldehyde, which is immediately reduced further by unreacted DIBAL-H into the diol. By maintaining -78 °C and using exactly 1.05 equivalents of DIBAL-H, we trap the intermediate until the aqueous quench.

• Why Swern Oxidation? The resulting mixture often contains the mono-alcohol (Methyl 3-(hydroxymethyl)-5-(trifluoromethyl)benzoate). Swern oxidation (Oxalyl chloride, DMSO, Et3N) is exceptionally mild and will not hydrolyze or react with the remaining methyl ester.

Protocol 2: Monoreduction & Swern Oxidation

Step 1: Monoreduction

• Dissolve Dimethyl 5-(trifluoromethyl)isophthalate (10 mmol) in anhydrous DCM (40 mL). Cool to -78 °C.

• Add DIBAL-H (1.0 M in hexanes, 10.5 mL, 1.05 equiv) dropwise over 30 minutes. Causality: Slow addition prevents localized heating and over-reduction.

• Stir for 2 hours at -78 °C. Quench with saturated aqueous Rochelle's salt (potassium sodium tartrate).

• Warm to room temperature and stir vigorously until two clear phases form (this breaks the stubborn aluminum emulsion). Extract with DCM, dry, and purify the mono-alcohol.

Step 2: Swern Oxidation

• Cool a solution of oxalyl chloride (1.2 equiv) in DCM to -78 °C. Add DMSO (2.4 equiv) dropwise.

• After 15 minutes, add the intermediate mono-alcohol (1.0 equiv) in DCM.

• Stir for 30 minutes, then add Triethylamine (5.0 equiv). Warm to room temperature.

• Validation: 1H NMR of the crude product must show a distinct aldehyde singlet at ~10.1 ppm and the complete disappearance of the benzylic CH2 doublet at ~4.8 ppm.

Comparative Data Presentation

To assist in route selection, the quantitative and qualitative metrics of both pathways are summarized below:

Metric	Route A (Pd-Formylation)	Route B (Monoreduction/Oxidation)
Key Starting Material	Methyl 3-bromo-5-(trifluoromethyl)benzoate	Dimethyl 5-(trifluoromethyl)isophthalate
Overall Yield	75 - 85%	40 - 50% (due to statistical mixture)
Step Count	1 Step	2 Steps
Scalability	Excellent (>1000 kg scale proven)[3][4]	Poor (Cryogenic -78 °C required)
Equipment Needs	High-pressure autoclave, Syngas	Standard glassware
Atom Economy	High	Low (Stoichiometric Al, S, and Cl waste)

Conclusion

For the synthesis of Methyl 3-formyl-5-(trifluoromethyl)benzoate, the palladium-catalyzed formylation of the corresponding aryl bromide (Route A) is the superior choice for scalable, atom-economical production. It relies on the precise mechanistic interplay between the cataCXium A ligand and TMEDA to drive the catalytic cycle[3][6]. However, for immediate, small-scale laboratory needs where pressure reactors are unavailable, the desymmetrization of the isophthalate diester (Route B) remains a viable, albeit less efficient, alternative.

References

• PubChemLite. Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS: 959632-17-8). Retrieved from[Link]

• Greenaway, R. L., et al. (2024). Combined Kinetic and Computational Analysis of the Palladium-Catalyzed Formylation of Aryl Bromides. ACS Catalysis. Retrieved from[Link]

• Beller, M., et al. (2008). Palladium-Catalyzed Formylation of Aryl Bromides: Elucidation of the Catalytic Cycle of an Industrially Applied Coupling Reaction. Journal of the American Chemical Society. Retrieved from[Link]

• Crimmin, M. R., et al. (2024). Continuous-flow Synthesis of Aryl Aldehydes by Pd-catalyzed Formylation of Aryl Bromides Using Carbon Monoxide and Hydrogen. ChemSusChem / ResearchGate. Retrieved from[Link]

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• 1. nextsds.com [nextsds.com]
• 2. Methyl 3-(trifluoromethyl)benzoate msds | Sigma-Aldrich [sigmaaldrich.com]
• 3. Combined Kinetic and Computational Analysis of the Palladium-Catalyzed Formylation of Aryl Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Palladium-catalyzed formylation of aryl bromides: elucidation of the catalytic cycle of an industrially applied coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. PubChemLite - 959632-17-8 (C10H7F3O3) [pubchemlite.lcsb.uni.lu]

Whitepaper: Advanced Handling, Storage, and Reactivity Dynamics of Methyl 3-formyl-5-(trifluoromethyl)benzoate

Executive Summary

Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS: 959632-17-8) is a highly functionalized, electrophilic building block critical to modern pharmaceutical synthesis and drug development[1]. Featuring three orthogonal reactive sites—a formyl group, a methyl ester, and a trifluoromethyl (-CF 3​ ) moiety—it enables complex late-stage functionalization. However, this structural complexity inherently increases its susceptibility to environmental degradation. This technical guide outlines the physicochemical causality behind its instability and establishes self-validating protocols for its storage and handling to ensure uncompromised scientific integrity.

Physicochemical Profiling & Reactivity Dynamics

To design an effective storage protocol, scientists must first understand the mechanistic causality of the reagent's degradation pathways:

• Formyl Auto-Oxidation : Aldehydes undergo radical-mediated auto-oxidation when exposed to atmospheric oxygen, yielding the corresponding carboxylic acid[2]. The strongly electron-withdrawing -CF 3​ group at the meta-position withdraws electron density from the aromatic ring via inductive effects. This exacerbates the electrophilicity of the carbonyl carbon, subtly accelerating its reactivity with nucleophiles and altering its oxidation kinetics compared to unfunctionalized benzaldehydes.

• Ester Hydrolysis : The methyl ester is vulnerable to both acid- and base-catalyzed hydrolysis. Trace atmospheric moisture, combined with ambient acidic or basic impurities, can prematurely cleave the ester into a benzoic acid derivative.

• Hydrate Formation : The heightened electrophilicity of the formyl carbon makes it highly sensitive to moisture, leading to the reversible formation of geminal diols (hydrates). While reversible, this disrupts precise stoichiometric calculations and can quench sensitive organometallic reagents (e.g., Grignard or organolithium reagents) during downstream synthesis.

Quantitative Data & Hazard Profile

The following table summarizes the key physical and safety parameters necessary for risk assessment and protocol design[1][3].

Parameter	Specification
Chemical Name	Methyl 3-formyl-5-(trifluoromethyl)benzoate
CAS Number	959632-17-8
Molecular Formula	C 10​ H 7​ F 3​ O 3​
Molecular Weight	232.16 g/mol
Hazard Classifications	Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H336)
Primary Degradants	Carboxylic acids (via oxidation), Hydrates (via moisture)
Optimal Storage Temp	2-8°C (Refrigerated)

Storage Logistics & Environmental Control

Standard storage on a laboratory bench is insufficient for fluorinated benzaldehydes[2]. Implementing the following environmental controls is mandatory:

• Thermal Control : Store strictly at 2-8°C. Lowered kinetic energy significantly decelerates auto-oxidation and prevents potential polymerization[2].

• Atmospheric Exclusion : The container headspace must be backfilled with high-purity Argon. Argon is denser than Nitrogen and air, providing a robust protective blanket over the reagent to exclude oxygen and moisture.

• Container Integrity : Utilize amber glass bottles to block UV-initiated radical oxidation pathways. Seal with PTFE-lined caps, as standard rubber or silicone septa are permeable to atmospheric oxygen over time[2].

• Self-Validating Desiccation : Store the primary container within a secondary desiccator. Validation Check: Utilize indicating Drierite (calcium sulfate); a distinct color shift from blue (active) to pink (exhausted) serves as a visual, self-validating indicator that the moisture barrier has been breached and requires immediate remediation.

Handling & Experimental Workflows

Due to its classification as a skin/eye irritant and respiratory hazard (STOT SE 3)[1], all handling must occur within a certified chemical fume hood or inert glovebox using nitrile gloves and safety goggles.

Protocol: Anhydrous Reaction Setup & Reagent Preservation

This step-by-step methodology ensures the reagent remains intact during transfer and validates its purity before reaction execution.

• Thermal Equilibration (Validation Check) : Remove the sealed reagent from 2-8°C storage and allow it to equilibrate to room temperature for 30 minutes before opening.

  • Causality: Opening a cold container causes immediate condensation of atmospheric moisture onto the highly electrophilic reagent, initiating hydrate formation.

• Inert Transfer : Inside a glovebox or using standard Schlenk line techniques, transfer the required mass of Methyl 3-formyl-5-(trifluoromethyl)benzoate into a flame-dried reaction flask.

• Spectroscopic Validation (Self-Validating Step) : Before adding expensive catalysts or nucleophiles, dissolve a 1 mg aliquot in anhydrous CDCl 3​ . Run a rapid 1 H-NMR.

  • Validation: Confirm the presence of the sharp aldehyde proton singlet at ~10.0 ppm and the absence of a broad carboxylic acid peak at ~12.0-13.0 ppm. This confirms the storage protocol's success.

• Reaction Execution : Inject anhydrous, degassed solvent (e.g., THF) and proceed with the reaction (e.g., reductive amination or Wittig olefination) under a continuous Argon atmosphere.

• Reagent Repackaging : Immediately flush the stock reagent bottle with Argon for 60 seconds. Seal tightly with the PTFE-lined cap, wrap the exterior seal with Parafilm to prevent micro-leaks, and return to the 2-8°C desiccator.

Workflow Visualization

The following diagram illustrates the closed-loop, self-validating system for handling this sensitive reagent.

Fig 1: Self-validating handling and storage workflow for fluorinated benzaldehydes.

References

• methyl 3-formyl-5-(trifluoromethyl)benzoate — Chemical Substance Information Source: NextSDS URL:[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 959632-17-8 Methyl 3-formyl-5-(trifluoromethyl)benzoate AKSci 5401DN [aksci.com]

Solubility Profiling of Methyl 3-formyl-5-(trifluoromethyl)benzoate: A Thermodynamic and Mechanistic Guide for Organic Solvents

Executive Summary

Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS: 959632-17-8) is a highly functionalized aromatic building block widely utilized in the synthesis of active pharmaceutical ingredients (APIs) and advanced agrochemicals. The presence of three distinct functional groups—a trifluoromethyl group, a methyl ester, and a formyl group—creates a unique physicochemical profile that dictates its solvation thermodynamics. Understanding its solubility in various organic solvents is critical for optimizing reaction conditions, crystallization processes, and chromatographic purifications.

Mechanistic Causality: Structure-Solubility Relationships

As an application scientist, predicting the solubility of a complex intermediate requires moving beyond empirical trial-and-error and applying the principles of [1]. The HSP framework divides the total cohesive energy of a liquid into three intermolecular interactions: dispersion forces ( δD​ ), polar dipole-dipole forces ( δP​ ), and hydrogen bonding ( δH​ ) [1].

By analyzing the functional groups of Methyl 3-formyl-5-(trifluoromethyl)benzoate, we can map its solubility behavior:

• Trifluoromethyl Group (-CF3): This highly electronegative, lipophilic moiety significantly increases the molecule's dispersion forces ( δD​ ). It exhibits a strong "fluorophilic" effect, driving excellent solubility in halogenated solvents like dichloromethane (DCM) and chloroform.

• Methyl Ester & Formyl Groups: Both are strong hydrogen-bond acceptors but lack hydrogen-bond donors. This results in a moderate δP​ and a low δH​ . Consequently, the molecule is highly soluble in polar aprotic solvents (e.g., ethyl acetate, acetone, THF) that can satisfy these dipole interactions without requiring H-bond donation.

• Protic Solvent Interactions: While the compound is soluble in lower alcohols (methanol, ethanol), the formyl group is highly susceptible to nucleophilic attack. In the presence of trace acid, dissolving this compound in methanol can lead to unintended thermodynamic acetalization (dimethyl acetal formation), a critical pitfall in process chemistry.

Figure 1: Functional group contributions to solvent interactions.

Solubility Matrix in Common Organic Solvents

Based on the structural analysis and empirical observations of structurally analogous fluorinated benzaldehydes, the following table summarizes the expected solubility profiles at 25°C.

Solvent Class	Specific Solvent	Predicted Solubility (mg/mL)	Mechanistic Rationale & Practical Notes
Halogenated	Dichloromethane (DCM)	> 100 (Highly Soluble)	Optimal δD​ match; preferred for extraction and chromatography.
Polar Aprotic	Ethyl Acetate (EtOAc)	> 100 (Highly Soluble)	Excellent dipole-dipole alignment; ideal for standard reaction workflows.
Polar Aprotic	Tetrahydrofuran (THF)	> 100 (Highly Soluble)	Strong solvation of the ester/aldehyde; preferred for organometallic steps.
Polar Protic	Methanol (MeOH)	20 - 50 (Soluble)	Good solubility, but high risk of dimethyl acetal formation if acidic.
Non-Polar	Hexane / Heptane	< 5 (Poorly Soluble)	Insufficient δP​ to overcome the crystal lattice energy; ideal as an anti-solvent.
Aqueous	Water	< 0.1 (Insoluble)	Extreme δH​ mismatch; hydrophobic repulsion from the -CF3 group.

Experimental Methodology: Thermodynamic Solubility Determination

To generate precise, reproducible solubility data for process chemistry, the "Shake-Flask Method" must be employed. This protocol is adapted from the [2] and optimized for organic solvents.

Trustworthiness via Self-Validation: This protocol is designed as a self-validating system. By measuring the analyte concentration at two distinct time points (24h and 48h), the system internally verifies that true thermodynamic equilibrium has been reached, eliminating kinetic dissolution artifacts.

Step-by-Step Protocol:

• Saturation Preparation: Accurately weigh an excess amount of Methyl 3-formyl-5-(trifluoromethyl)benzoate (e.g., 200 mg) into a 4 mL amber glass vial equipped with a PTFE-lined screw cap.

• Solvent Addition: Add 1.0 mL of the target organic solvent. The presence of undissolved solid is mandatory to ensure saturation.

• Isothermal Equilibration: Place the vial in a temperature-controlled orbital shaker set strictly to 25.0 ± 0.1 °C. Agitate at 300 RPM.

• Self-Validation Sampling (24h & 48h):

  • At 24 hours, halt agitation and allow the suspension to settle for 1 hour at 25°C.

  • Extract a 100 µL aliquot of the supernatant and filter through a 0.22 µm PTFE syringe filter (discard the first 20 µL to saturate the filter membrane and prevent analyte adsorption).

  • Dilute the filtrate quantitatively (e.g., 1:100) in the HPLC mobile phase (e.g., 50:50 Acetonitrile:Water).

  • Resume agitation. Repeat the exact sampling process at 48 hours.

• Analytical Quantification: Analyze the diluted aliquots via HPLC-UV (typically monitored at 254 nm against a multi-point calibration curve).

• Data Acceptance Criterion: The solubility is considered thermodynamically valid only if the concentration difference between the 24h and 48h samples is ≤ 5%.

Figure 2: Shake-flask thermodynamic solubility workflow.

Application Insights for Drug Development

For synthetic chemists and formulation scientists, the solubility profile of Methyl 3-formyl-5-(trifluoromethyl)benzoate directly dictates downstream process design:

• Reductive Aminations: When reacting the formyl group with an amine, 1,2-dichloroethane (DCE) or THF are superior solvents. They provide complete solvation of the starting material while entirely avoiding the acetalization risks inherent to methanolic systems.

• Crystallization & Purification: The stark contrast in solubility between ethyl acetate (highly soluble) and heptane (poorly soluble) makes this binary solvent system the gold standard. It can be seamlessly utilized as an eluent gradient for silica gel flash chromatography or as a solvent/anti-solvent pair for high-yield recrystallization.

References

• Hansen Solubility Parameters. Wikipedia.[Link][1]

• OECD Test Guideline 105: Water Solubility. OECD iLibrary.[Link][2]

Sources

• 1. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 2. webgate.ec.europa.eu [webgate.ec.europa.eu]

Fundamental Reactivity of the Formyl Group in Trifluoromethyl Benzoates: A Comprehensive Guide for Synthetic and Medicinal Chemists

Executive Summary

In modern drug discovery and materials science, the incorporation of fluorinated motifs is a proven strategy to enhance metabolic stability, modulate lipophilicity, and improve target binding affinity. Among these building blocks, formyl-substituted trifluoromethyl benzoates (e.g., methyl 4-formyl-2-(trifluoromethyl)benzoate[1]) represent a highly versatile, yet chemically demanding, class of intermediates.

As a Senior Application Scientist, I have observed that the reactivity of the formyl group (-CHO) in these systems is profoundly altered by the surrounding electronic environment. The synergistic electron-withdrawing effects of the trifluoromethyl (-CF₃) and benzoate ester (-COOR) groups create a highly electrophilic carbonyl center. This whitepaper provides an in-depth analysis of this unique electronic architecture, detailing the causality behind specific synthetic behaviors, and offers self-validating experimental protocols for achieving chemoselective transformations.

The Electronic Architecture and Causality of Reactivity

To master the reactivity of the formyl group in trifluoromethyl benzoates, one must first understand the electronic perturbations acting upon the aromatic system.

Synergistic Electron Withdrawal

The reactivity of a substituted benzaldehyde is dictated by the energy level of its Lowest Unoccupied Molecular Orbital (LUMO). In trifluoromethyl benzoates:

• The -CF₃ Group: Exerts a powerful inductive pull (-I effect), stripping electron density from the aromatic π -system without offering any resonance stabilization.

• The Benzoate Ester: Contributes both inductive (-I) and resonance (-M) electron withdrawal.

When combined, these groups drastically lower the LUMO of the formyl carbon, maximizing its partial positive charge ( δ+ ). According to the activation strain model and quantitative Kohn–Sham molecular orbital theory, the electrophilicity of such carbonyl compounds is heavily driven by electrostatic attractions between the electron-depleted carbonyl carbon and incoming nucleophiles[2].

The Mayr Electrophilicity Context

The Mayr electrophilicity scale ( E ) provides a quantitative measure of this reactivity[3]. Standard benzaldehydes typically exhibit moderate electrophilicity ( E≈−15 ). However, the introduction of strong electron-withdrawing groups pushes the E parameter toward more positive values ( E>−12 ), resulting in exponentially faster reaction rates with nucleophiles[4]. This extreme electrophilicity is a double-edged sword: it accelerates desired pathways (like imine formation and olefination) but necessitates precise chemoselectivity to prevent competitive attack at the ester moiety.

Fig 1: Synergistic electronic effects driving the extreme electrophilicity of the formyl group.

Core Reactivity Profiles

Reductive Amination: The Chemoselectivity Challenge

Reductive amination of electron-deficient benzaldehydes requires orthogonal reactivity. The initial condensation to form the iminium ion is highly favored due to the electrophilic formyl carbon[5]. However, the subsequent reduction step poses a risk: aggressive hydride donors (like LiAlH₄ or unmoderated NaBH₄) will indiscriminately reduce the benzoate ester to a benzyl alcohol.

The Causality of Reagent Selection: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice. The electron-withdrawing acetate ligands reduce the nucleophilicity of the boron-hydride bond, rendering it too mild to attack esters, yet perfectly tuned to reduce the highly electrophilic iminium intermediate generated in situ[5].

Wittig Olefination: High-Velocity Oxaphosphetane Formation

The Wittig reaction of electron-deficient benzaldehydes with phosphonium ylides proceeds exceptionally fast. The reaction is a domino process initiated by the nucleophilic attack of the ylide carbon onto the formyl carbon to form an oxaphosphetane intermediate[6]. The Causality of Kinetics: The rate-determining step is the initial C-C bond formation. The electron-withdrawing -CF₃ and ester groups stabilize the developing negative charge in the transition state, drastically lowering the activation energy and allowing the reaction to proceed at sub-ambient temperatures[4].

Quantitative Reactivity Profiling

The table below summarizes the comparative reactivity metrics, demonstrating how the structural features of trifluoromethyl benzoates dictate synthetic behavior.

Substrate Class	Electronic Perturbation	Relative Electrophilicity (Mayr E Trend)	Wittig Olefination Kinetics	Reductive Amination Strategy
Standard Benzaldehyde	None (Baseline)	Moderate ( E≈−15 )	Baseline (Requires RT to Reflux)	Standard (NaBH₄ or Catalytic H₂)
4-(Trifluoromethyl)benzaldehyde	Strong -I	High ( E≈−12 )	Fast (Proceeds at 0 °C)	Mild Hydride Donors Preferred
Formyl Trifluoromethyl Benzoate	Strong -I, Strong -M	Very High ( E>−10 )	Extremely Fast (Proceeds at -78 °C to 0 °C)	Strictly NaBH(OAc)₃ to preserve ester

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Built-in analytical checkpoints guarantee that chemoselectivity is maintained throughout the workflow.

Protocol A: Chemoselective Reductive Amination

Objective: Convert the formyl group to a secondary amine while preserving the benzoate ester and -CF₃ moiety.

• Imine Formation (Equilibrium Driven):

  • Dissolve 1.0 eq of methyl 4-formyl-2-(trifluoromethyl)benzoate[1] and 1.1 eq of the desired primary amine in anhydrous 1,2-dichloroethane (DCE).

  • Add activated 4Å molecular sieves.

  • Causality: The extreme electrophilicity of the aldehyde ensures rapid condensation. The molecular sieves irreversibly sequester water, driving the equilibrium toward the imine and preventing hydrolytic cleavage of the ester.

• Chemoselective Reduction:

  • Cool the reaction to 0 °C. Add 1.5 eq of NaBH(OAc)₃ portion-wise over 15 minutes.

  • Causality: Temperature control mitigates the exothermic hydride transfer. NaBH(OAc)₃ selectively targets the iminium ion over the ester[5].

• Validation Checkpoint (LC-MS):

  • Quench an aliquot with saturated NaHCO₃.

  • Self-Validation: LC-MS must show the [M+H]+ of the desired secondary amine. The absence of a mass corresponding to [M−OCH3​+H]+ confirms the ester remains intact.

Fig 2: Self-validating workflow for the chemoselective reductive amination.

Protocol B: High-Velocity Wittig Olefination

Objective: Perform a stereoselective olefination of the formyl group avoiding ester enolization or nucleophilic acyl substitution.

• Ylide Generation:

  • Suspend 1.1 eq of the phosphonium salt in anhydrous THF under argon. Cool to -78 °C.

  • Add 1.05 eq of Sodium bis(trimethylsilyl)amide (NaHMDS) dropwise. Stir for 30 minutes.

• Electrophile Coupling:

  • Dissolve 1.0 eq of the formyl trifluoromethyl benzoate in a minimum volume of THF. Add this solution dropwise to the ylide at -78 °C.

  • Causality: Dropwise addition at cryogenic temperatures controls the highly exothermic oxaphosphetane formation[6] and prevents the ylide from acting as a nucleophile toward the benzoate ester.

• Validation Checkpoint (¹H NMR):

  • Warm to room temperature, quench with saturated NH₄Cl, extract, and concentrate.

  • Self-Validation: Analyze the crude mixture via ¹H NMR. The absolute disappearance of the formyl proton singlet ( δ≈10.0−10.5 ppm) and the emergence of distinct vinylic doublets ( δ≈6.0−7.5 ppm) validates successful olefination[4]. Coupling constants ( J ) will confirm E/Z selectivity.

References

• Methyl 4-formyl-2-(trifluoromethyl)
• Synthesis of 4-(Trifluoromethyl)benzylamine from 4-trifluoromethylbenzaldehyde, Benchchem,
• Reactivity of N-Substituted Methaniminium Salts: A Compar
• A Close Look to the Oxaphosphetane Formation along the Wittig Reaction: A[2+2] Cycloaddition?
• What defines electrophilicity in carbonyl compounds, ResearchG
• A Comparative Guide to the Reactivity of Substituted Benzaldehydes, Benchchem,

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Spectroscopic Characterization of Substituted Trifluoromethyl Benzoates: A Comprehensive Guide for Structural Elucidation

Executive Summary

The trifluoromethyl (-CF₃) group is a privileged bioisostere in modern medicinal chemistry and materials science. Its incorporation into benzoate scaffolds imparts enhanced metabolic stability, high lipophilicity, and unique electronic properties. However, the strong electron-withdrawing nature of the -CF₃ group significantly alters the local chemical environment of the molecule. As a Senior Application Scientist, I approach structural elucidation not merely as a checklist of techniques, but as a cohesive, self-validating system. This whitepaper details the orthogonal application of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS) to unambiguously characterize substituted trifluoromethyl benzoates.

The Logic of Orthogonal Characterization

Relying on a single analytical technique introduces the risk of structural misassignment. An impurity masking a signal in NMR must be caught by MS or FTIR. By integrating these methods, we create a closed-loop validation system where the electronic effects of the -CF₃ group can be tracked across different physical phenomena: nuclear spin, molecular vibration, and gas-phase fragmentation.

Caption: Integrated workflow for the spectroscopic characterization of trifluoromethyl benzoates.

Nuclear Magnetic Resonance (NMR): The Structural Backbone

While ¹H and ¹³C NMR provide the carbon-hydrogen connectivity framework, ¹⁹F NMR is the definitive tool for characterizing trifluoromethyl benzoates. The ¹⁹F nucleus possesses a spin of ½, a 100% natural abundance, and a gyromagnetic ratio that is 90% that of a proton[1]. This makes ¹⁹F NMR highly sensitive to changes in the local chemical environment without the background interference common in ¹H NMR[1].

In substituted trifluoromethyl benzoates, the -CF₃ chemical shift typically resonates between -62.0 and -64.0 ppm in CDCl₃[2]. Furthermore, the strong electron-withdrawing effect of the fluorine atoms causes distinct spin-spin coupling in the ¹³C NMR spectrum; the carbon atom directly attached to the fluorines will split into a characteristic quartet with a large coupling constant (¹J_CF ≈ 272–274 Hz)[3].

Protocol 1: High-Fidelity ¹⁹F NMR Acquisition

Causality Focus: Overcoming relaxation delays to ensure quantitative accuracy.

• Sample Preparation : Dissolve 10–15 mg of the analyte in 0.6 mL of CDCl₃. The concentration must be sufficient to achieve a high signal-to-noise ratio without causing viscosity-induced line broadening.

• Internal Standardization : Add 1.0 µL of fluorobenzene or trifluoroacetic acid (TFA) to serve as an internal reference. This is critical because ¹⁹F chemical shifts are highly sensitive to solvent and concentration effects.

• Parameter Optimization : Tune the probe to the ¹⁹F resonance frequency. Crucially, set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T₁) of the fluorine nuclei. Fluorine in -CF₃ groups often exhibits long T₁ times; failing to extend D1 will result in signal saturation and inaccurate quantitative integration.

• Acquisition & Processing : Acquire 64–128 scans. Apply a 0.3 Hz exponential line broadening during Fourier transformation to optimize the signal-to-noise ratio without sacrificing peak resolution.

Fourier Transform Infrared (FTIR) Spectroscopy: Functional Group Verification

FTIR is employed to confirm the presence of the ester carbonyl and the C-F bonds. The strong dipole moment of the C-F bond results in intense absorption bands, making FTIR a rapid, self-validating tool for functional group verification. The ester carbonyl (C=O) stretch typically appears around 1720–1735 cm⁻¹[4], while the C-F stretching vibrations dominate the fingerprint region between 1100 and 1300 cm⁻¹[3].

Protocol 2: Attenuated Total Reflectance (ATR) FTIR Analysis

Causality Focus: Eliminating matrix interference.

• Background Collection : Clean the diamond ATR crystal with isopropanol. Collect a background spectrum (air) using 32 scans at 4 cm⁻¹ resolution. We strictly use diamond ATR rather than KBr pellets because KBr is hygroscopic; absorbed moisture creates a broad O-H stretch (~3400 cm⁻¹) that can obscure data or falsely suggest alcohol impurities.

• Sample Application : Place 1–2 mg of the solid sample directly onto the crystal. Apply the pressure anvil until the signal intensity plateaus, ensuring optimal optical contact between the crystal and the sample.

• Acquisition : Record the spectrum from 4000 to 400 cm⁻¹.

• Validation : Confirm the presence of the ester carbonyl (C=O) stretch and the intense C-F stretching bands.

Mass Spectrometry (MS): Molecular Weight and Connectivity

Mass spectrometry determines the exact molecular weight and structural connectivity through predictable fragmentation pathways. While Electrospray Ionization (ESI) is preferred for larger, complex derivatives or coordination compounds involving trifluoromethyl benzoates[5], standard Electron Ionization (EI) is ideal for small, volatile substituted benzoates.

In EI-MS, the ester linkage is highly prone to α-cleavage. The molecule typically loses the alkoxy radical (•OR), yielding a highly stabilized acylium ion ([Ar-CF₃]⁺). This is often followed by the extrusion of carbon monoxide (CO) to form a substituted phenyl cation.

Caption: Logical relationships between the -CF3 electronic properties and spectroscopic outputs.

Protocol 3: GC-EI-MS Fragmentation Analysis

Causality Focus: Standardizing ionization for library matching.

• Sample Dilution : Dilute the sample to 1 µg/mL in GC-grade hexane or ethyl acetate. Over-concentrated samples will saturate the electron multiplier detector and distort isotopic distributions.

• Injection : Inject 1 µL into the GC-MS system operating in split mode (1:50).

• Ionization : Utilize Electron Ionization (EI) at 70 eV. We specifically use 70 eV because it corresponds to the maximum ionization efficiency for most organic molecules, ensuring that the resulting fragmentation patterns are highly reproducible and can be reliably matched against universal libraries.

• Data Interpretation : Identify the molecular ion [M]⁺. Look for the diagnostic α-cleavage product (loss of the alkoxy radical) yielding the [Ar-CF₃]⁺ acylium ion, followed by the subsequent loss of carbon monoxide (CO).

Quantitative Data Summary

To facilitate rapid data interpretation, the expected quantitative spectroscopic signatures for typical substituted trifluoromethyl benzoates are summarized below.

Analytical Technique	Target Nucleus / Bond	Expected Signal Range	Diagnostic Significance
¹⁹F NMR	-CF₃ Fluorines	-62.0 to -64.0 ppm	Direct confirmation of the trifluoromethyl group[2].
¹³C NMR	-CF₃ Carbon	122.0 - 125.0 ppm	Exhibits characteristic quartet splitting (¹J_CF ≈ 272 Hz)[3].
ATR-FTIR	C=O (Ester)	1720 - 1735 cm⁻¹	Validates the integrity of the benzoate ester linkage[4].
ATR-FTIR	C-F (Alkyl halide)	1100 - 1300 cm⁻¹	High dipole moment yields intense, broad stretching bands[3].
GC-EI-MS	[M - OR]⁺	Variable m/z	Acylium ion formation via α-cleavage confirms ester connectivity.

Conclusion

The robust spectroscopic characterization of substituted trifluoromethyl benzoates cannot be achieved through a fragmented analytical approach. By understanding the causality behind the experimental parameters—such as the necessity of extended relaxation delays in ¹⁹F NMR or the avoidance of hygroscopic matrices in FTIR—researchers can establish a self-validating workflow. This orthogonal strategy ensures absolute confidence in structural elucidation, paving the way for downstream applications in drug development and advanced materials science.

References

• Source: rsc.
• Source: nsf.
• Title: Unexpected Family of Heterometallic Rings {Cr 6 M 2 } with 3,5-Bis(trifluoromethyl)
• Source: beilstein-journals.
• Title: Tert-butyl 3-formyl-5-(trifluoromethyl)

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A Comprehensive Technical Guide to Methyl 3-formyl-5-(trifluoromethyl)benzoate for Researchers and Drug Development Professionals

An In-Depth Review of a Key Building Block in Modern Medicinal Chemistry and Materials Science

Abstract

Methyl 3-formyl-5-(trifluoromethyl)benzoate, with CAS Number 959632-17-8, is a highly functionalized aromatic compound that has emerged as a critical building block in the synthesis of complex organic molecules.[1][2] Its unique trifluoromethyl and formyl-substituted benzoate structure offers medicinal chemists and materials scientists a versatile scaffold for the development of novel therapeutic agents and advanced materials. This technical guide provides a comprehensive overview of Methyl 3-formyl-5-(trifluoromethyl)benzoate, including its chemical properties, a survey of commercial suppliers, key synthetic considerations, and its applications in drug discovery and beyond.

Introduction: The Significance of Fluorinated Building Blocks

The introduction of fluorine-containing functional groups, such as the trifluoromethyl (CF3) group, into organic molecules is a well-established strategy in drug design to enhance a compound's metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoromethyl group's strong electron-withdrawing nature and steric bulk can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate. Methyl 3-formyl-5-(trifluoromethyl)benzoate provides a readily available and reactive platform for incorporating this important moiety into a wide range of molecular architectures.

Chemical Properties and Specifications

Methyl 3-formyl-5-(trifluoromethyl)benzoate is a solid at room temperature. While detailed, verified physical properties for this specific compound are not widely published, data for the closely related Methyl 3-(trifluoromethyl)benzoate (CAS 2557-13-3) can provide some useful insights. It is a colorless to almost colorless clear liquid with a boiling point of 198 °C and a density of approximately 1.3 g/mL.[3] It is important for researchers to verify the specific properties of Methyl 3-formyl-5-(trifluoromethyl)benzoate through experimental analysis or from supplier-provided data.

Table 1: Physicochemical Properties of Methyl 3-formyl-5-(trifluoromethyl)benzoate and a Related Analog

Property	Methyl 3-formyl-5-(trifluoromethyl)benzoate	Methyl 3-(trifluoromethyl)benzoate (for comparison)
CAS Number	959632-17-8[1][2]	2557-13-3[3]
Molecular Formula	C10H7F3O3	C9H7F3O2[3]
Molecular Weight	232.16 g/mol	204.15 g/mol [3]
Appearance	Solid	Colorless to almost colorless clear liquid[3]
Purity	Typically >95% (Varies by supplier)	≥ 98% (GC)[3]

Commercial Availability: A Survey of Suppliers

Methyl 3-formyl-5-(trifluoromethyl)benzoate is available from a number of specialized chemical suppliers that cater to the research and development market. These suppliers typically offer the compound in various purities and quantities, from milligrams to kilograms.

Table 2: Selected Commercial Suppliers of Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS 959632-17-8)

Supplier	Product Number	Purity	Available Quantities
Combi-Blocks	JC-5474	95%	Inquire

Note: Availability and product specifications are subject to change. It is recommended to contact the suppliers directly for the most current information.

Researchers in various geographical locations can source this compound, with suppliers often having distribution networks in key regions like North America, Europe, and Asia.

Synthesis and Handling

Synthetic Routes

A general synthetic strategy for a related compound, methyl 3-(trifluoromethyl)benzoate, involves a three-step process of side-chain chlorination, fluorination, and subsequent esterification.[4] This suggests that the synthesis of the target molecule would also likely start from a commercially available toluene derivative.

General Esterification Protocol (Fischer Esterification):

A well-established method for synthesizing methyl benzoates is the Fischer esterification of the corresponding benzoic acid with methanol in the presence of a strong acid catalyst, such as sulfuric acid.[5][6] The reaction is typically carried out under reflux conditions to drive the equilibrium towards the ester product.

Figure 1: Generalized Fischer Esterification for the synthesis of Methyl 3-formyl-5-(trifluoromethyl)benzoate.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling Methyl 3-formyl-5-(trifluoromethyl)benzoate. Based on the hazard classifications for the closely related Methyl 3-(trifluoromethyl)benzoate, this compound should be considered a skin and eye irritant.[2]

Recommended Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.

• Ventilation: Use only in a well-ventilated area, such as a fume hood.

• Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a dry and well-ventilated place.

Applications in Research and Development

The bifunctional nature of Methyl 3-formyl-5-(trifluoromethyl)benzoate, possessing both an aldehyde and a methyl ester group, makes it a valuable intermediate for a variety of chemical transformations.

Medicinal Chemistry and Drug Discovery

The trifluoromethyl group is a key pharmacophore in a number of approved drugs. Its incorporation can enhance metabolic stability and cell membrane permeability.[7] The formyl group on the aromatic ring of Methyl 3-formyl-5-(trifluoromethyl)benzoate provides a reactive handle for further chemical modifications, such as:

• Reductive amination: To introduce amine functionalities and build more complex molecular scaffolds.

• Wittig reactions: To form carbon-carbon double bonds and extend the carbon skeleton.

• Aldol condensations: To create new carbon-carbon bonds and introduce hydroxyl groups.

These transformations allow for the synthesis of diverse libraries of compounds for screening in drug discovery programs.

Figure 2: The role of Methyl 3-formyl-5-(trifluoromethyl)benzoate in a typical drug discovery workflow.

Materials Science

The trifluoromethyl group can also impart desirable properties to materials, such as increased thermal stability and hydrophobicity. The reactivity of the formyl and ester groups in Methyl 3-formyl-5-(trifluoromethyl)benzoate allows for its incorporation into polymers and other advanced materials.

Conclusion

Methyl 3-formyl-5-(trifluoromethyl)benzoate is a valuable and versatile building block for researchers in both academia and industry. Its unique combination of functional groups provides a gateway to a wide range of complex molecules with potential applications in medicine and materials science. As the demand for novel fluorinated compounds continues to grow, the importance of readily available and well-characterized starting materials like Methyl 3-formyl-5-(trifluoromethyl)benzoate will undoubtedly increase.

References

• Supporting Information - The Royal Society of Chemistry. (URL not available)

• Certificate of analysis - Thermo Fisher Scientific. [Link]

• Certificate of Analysis - Thermo Fisher Scientific. [Link]

• Methyl 3-(trifluoromethyl)benzoate | C9H7F3O2 | CID 520213 - PubChem. [Link]

• Limitations of Trifluoromethylbenzoimidazolylbenzoic Acid as a Chiral Derivatizing Agent to Assign Absolute Configuration for β - ACS.org. [Link]

• Certificate of analysis | ThermoFisher. [Link]

• methyl 3-formyl-5-(trifluoromethyl)benzoate — Chemical Substance Information - NextSDS. [Link]

• CN102351704A - Method for synthesizing methyl 3-(trifluoromethyl)

• for Cu-Mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF3 - Beilstein Journals. [Link]

• Understanding the Applications of Methyl 4-(trifluoromethyl)benzoate in Chemical Research. (URL not available)

• Preparation of Methyl Benzoate. [Link]

• Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst - MDPI. [Link]

• Trifluoromethyl Benzoate: A Versatile Trifluoromethoxylation Reagent. [Link]

• Experiment : Esterification: The Synthesis of Methyl Benzoat ee - Science Learning Center. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC. [Link]

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An In-depth Technical Guide to the Chemical Stability and Degradation Profile of Methyl 3-formyl-5-(trifluoromethyl)benzoate

Foreword

For researchers, scientists, and professionals in drug development, a comprehensive understanding of a molecule's chemical stability is paramount. This guide provides an in-depth technical examination of the chemical stability and degradation profile of Methyl 3-formyl-5-(trifluoromethyl)benzoate, a compound of interest due to its unique substitution pattern. By synthesizing established chemical principles with field-proven methodologies, this document aims to equip the reader with the expertise to anticipate, identify, and control the degradation of this molecule, ensuring its quality and integrity throughout its lifecycle.

Molecular Structure and Physicochemical Properties

Methyl 3-formyl-5-(trifluoromethyl)benzoate possesses a unique combination of functional groups that dictate its reactivity and stability. The presence of an electron-withdrawing formyl group and a strongly electron-withdrawing trifluoromethyl group on the aromatic ring significantly influences the electron density of the methyl benzoate core.

Property	Value	Source
CAS Number	959632-17-8	[1]
Molecular Formula	C10H7F3O3	[2]
Molecular Weight	234.16 g/mol	[2]
Appearance	Solid	[3]
Hazard Classifications	Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3	[1]

Predicted Stability Profile

The chemical stability of Methyl 3-formyl-5-(trifluoromethyl)benzoate is influenced by its two primary functional groups susceptible to degradation: the aldehyde and the ester. The electron-withdrawing nature of the trifluoromethyl group is expected to impact the reactivity of both.

• Aldehyde Group Stability : Aromatic aldehydes are known to be susceptible to oxidation, especially when exposed to air and light, leading to the formation of the corresponding carboxylic acid.[4] This autoxidation is often a radical-mediated process.

• Ester Group Stability : The hydrolysis of methyl benzoates is a well-understood process that can be catalyzed by both acid and base. The rate of hydrolysis is significantly influenced by the electronic effects of substituents on the aromatic ring. Electron-withdrawing groups generally increase the susceptibility of the carbonyl carbon to nucleophilic attack, thereby accelerating base-catalyzed hydrolysis.

Potential Degradation Pathways

Based on the functional groups present, the following degradation pathways are anticipated for Methyl 3-formyl-5-(trifluoromethyl)benzoate.

Hydrolytic Degradation

Hydrolysis of the methyl ester is a primary degradation pathway. Under basic conditions, the hydroxide ion will attack the electrophilic carbonyl carbon of the ester, leading to the formation of 3-formyl-5-(trifluoromethyl)benzoic acid and methanol. Acid-catalyzed hydrolysis proceeds via protonation of the carbonyl oxygen, followed by nucleophilic attack by water.

Diagram: Proposed Hydrolytic Degradation Pathway

Caption: Hydrolysis of the parent compound to its carboxylic acid.

Oxidative Degradation

The formyl group is susceptible to oxidation, particularly in the presence of oxidizing agents or through autoxidation when exposed to air.[4] This would result in the formation of Methyl 3-carboxy-5-(trifluoromethyl)benzoate.

Diagram: Proposed Oxidative Degradation Pathway

Caption: Oxidation of the formyl group to a carboxylic acid.

Photodegradation

Aromatic aldehydes and ketones can undergo photochemical reactions upon exposure to UV light.[5] For Methyl 3-formyl-5-(trifluoromethyl)benzoate, this could lead to a variety of degradation products through mechanisms such as photoreduction or photoaddition. The trifluoromethylbenzoate moiety itself may also be susceptible to photolysis under certain conditions.[6]

Forced Degradation Studies: Experimental Protocols

Forced degradation studies are essential for identifying potential degradation products and establishing the stability-indicating nature of analytical methods.[7] The following are detailed protocols for conducting forced degradation studies on Methyl 3-formyl-5-(trifluoromethyl)benzoate.

General Procedure

For each condition, a stock solution of Methyl 3-formyl-5-(trifluoromethyl)benzoate (e.g., 1 mg/mL in acetonitrile) is prepared. A portion of this stock solution is subjected to the stress conditions outlined below. Samples should be withdrawn at appropriate time points (e.g., 0, 2, 4, 8, 24, and 48 hours), neutralized if necessary, and diluted to a suitable concentration for analysis. A control sample, protected from the stress condition, should be analyzed concurrently.

Acid and Base Hydrolysis

• Objective: To assess the susceptibility of the ester linkage to acid and base-catalyzed hydrolysis.

• Protocol:

  • Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1N HCl. Heat the mixture at 60°C.

  • Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1N NaOH. Keep the mixture at room temperature.

  • Neutralization: Before analysis, neutralize the acid-stressed sample with 1N NaOH and the base-stressed sample with 1N HCl.

Oxidative Degradation

• Objective: To evaluate the susceptibility of the aldehyde group to oxidation.

• Protocol:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide.

  • Keep the mixture at room temperature, protected from light.

Thermal Degradation

• Objective: To determine the stability of the compound at elevated temperatures.

• Protocol:

  • Place a solid sample of the compound in a controlled temperature oven at 70°C.

  • For solution stability, heat the stock solution at 60°C.

  • A thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) can also be performed to determine the decomposition temperature and any phase transitions.[8][9]

Photodegradation

• Objective: To assess the compound's sensitivity to light.

• Protocol:

  • Expose a solution of the compound (in a photostable, transparent container) to a light source capable of emitting both UV and visible light, as specified in ICH guideline Q1B.[10] A typical exposure is 1.2 million lux hours and 200 watt hours/square meter.

  • A dark control sample, wrapped in aluminum foil, should be stored under the same conditions to differentiate between thermal and photodegradation.

Stability-Indicating Analytical Method

A stability-indicating analytical method is crucial for separating and quantifying the intact drug from its degradation products.[10][11] A reverse-phase high-performance liquid chromatography (RP-HPLC) method is proposed for this purpose.

Proposed HPLC Method

Parameter	Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: 0.1% Phosphoric acid in waterB: Acetonitrile
Gradient	Time (min)
0
20
25
26
30
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL
Column Temperature	30°C

Method Validation

The proposed method should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision, detection limit, quantitation limit, and robustness. The specificity will be demonstrated by the separation of the main peak from all degradation product peaks in the forced degradation samples.

Diagram: Workflow for Forced Degradation and Analysis

Caption: Overview of the forced degradation and analytical process.

Summary of Predicted Degradation Profile

Stress Condition	Predicted Stability	Major Degradation Products
Acid Hydrolysis	Likely to degrade	3-Formyl-5-(trifluoromethyl)benzoic acid
Base Hydrolysis	Highly susceptible to degradation	3-Formyl-5-(trifluoromethyl)benzoic acid
Oxidation	Susceptible to degradation	Methyl 3-carboxy-5-(trifluoromethyl)benzoate
Thermal	Likely stable at moderate temperatures	To be determined by experimental data
Photolysis	Potentially unstable	To be determined by experimental data

Recommended Storage and Handling

Based on the predicted degradation profile, Methyl 3-formyl-5-(trifluoromethyl)benzoate should be stored in well-closed containers, protected from light, and in a cool, dry place. Exposure to strong acids, bases, and oxidizing agents should be avoided.

Conclusion

This technical guide provides a comprehensive overview of the anticipated chemical stability and degradation profile of Methyl 3-formyl-5-(trifluoromethyl)benzoate. The presence of both formyl and methyl ester functionalities suggests that the primary degradation pathways will be oxidation and hydrolysis. The electron-withdrawing trifluoromethyl group is expected to influence the rates of these reactions. The provided experimental protocols for forced degradation studies and the proposed stability-indicating HPLC method offer a robust framework for the empirical investigation of this compound's stability. A thorough understanding of these degradation pathways is essential for the development of stable formulations and for ensuring the quality and safety of products containing this molecule.

References

• Engvild, K. C. (1977). Degradation of meta-trifluoromethylbenzoate by sequential microbial and photochemical treatments.
• ICH Harmonised Tripartite Guideline. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products.
• ICH Harmonised Tripartite Guideline. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Kats, M. (2005). Forced Degradation Studies: Regulatory Considerations and Implementation.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 520213, Methyl 3-(trifluoromethyl)benzoate. Retrieved from [Link]

• NextSDS. (n.d.). methyl 3-formyl-5-(trifluoromethyl)benzoate — Chemical Substance Information. Retrieved from [Link]

• Poliakoff, M., et al. (1999).
• Rao, B. M., & Srinivasu, M. K. (2011). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 55(4), 793-802.
• S. M. (2022). Force Degradation for Pharmaceuticals: A Review. International Journal of Scientific Development and Research, 8(6), 954-964.
• Singh, R., & Raza, K. (2014). A validated stability indicating HPLC method for the determination of process-related impurities in pantoprazole bulk drug and formulations. Brazilian Journal of Pharmaceutical Sciences, 50(1), 165-173.
• Tevethia, B. S., & Goyal, A. (2013, August 21). PHOTOSTABILITY TESTING.
• U.S. Environmental Protection Agency. (1999). Method for the determination of aldehydes and ketones in ambient air using HPLC.
• Waters Corporation. (n.d.). Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants.
• Zenodo. (1993).

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Protocols & Analytical Methods

The Strategic Utility of Methyl 3-formyl-5-(trifluoromethyl)benzoate in Modern Organic Synthesis: A Guide for Researchers

Introduction: A Trifecta of Reactivity for Complex Molecule Synthesis

In the landscape of contemporary organic synthesis, particularly within the realms of medicinal chemistry and materials science, the demand for versatile and strategically functionalized building blocks is insatiable. Methyl 3-formyl-5-(trifluoromethyl)benzoate emerges as a preeminent example of such a scaffold. Its unique trifecta of functional groups—an electrophilic formyl group, a strongly electron-withdrawing trifluoromethyl moiety, and a readily transformable methyl ester—renders it a powerful and adaptable tool for the construction of complex molecular architectures.

The trifluoromethyl group is a well-established bioisostere for a methyl group but with significantly different electronic properties. Its incorporation into drug candidates can enhance metabolic stability, binding affinity, and lipophilicity, thereby improving pharmacokinetic and pharmacodynamic profiles.[1][2] The strategic placement of this group meta to a reactive formyl group and a methyl ester on a benzene ring creates a molecule with distinct and predictable reactivity, allowing for selective transformations at each position. This guide provides an in-depth exploration of the synthetic utility of Methyl 3-formyl-5-(trifluoromethyl)benzoate, complete with detailed application notes and validated protocols for its key transformations.

Molecular Architecture and Reactivity Profile

The reactivity of Methyl 3-formyl-5-(trifluoromethyl)benzoate is dictated by the interplay of its three key functional groups. The strongly electron-withdrawing nature of both the trifluoromethyl and methyl ester groups deactivates the aromatic ring towards electrophilic substitution but, more importantly, enhances the electrophilicity of the formyl group's carbonyl carbon. This heightened reactivity makes the aldehyde functionality an excellent handle for a variety of carbon-carbon and carbon-nitrogen bond-forming reactions.

Simultaneously, the methyl ester provides a latent carboxylic acid functionality that can be unmasked or transformed into other functional groups at a later synthetic stage. This orthogonal reactivity is a cornerstone of its utility in multi-step syntheses.

Caption: Key functional groups and reaction pathways of Methyl 3-formyl-5-(trifluoromethyl)benzoate.

Synthesis of Methyl 3-formyl-5-(trifluoromethyl)benzoate

A plausible and efficient synthesis of Methyl 3-formyl-5-(trifluoromethyl)benzoate can be envisioned starting from commercially available 3-bromo-5-methylbenzoic acid. This multi-step sequence leverages well-established and scalable reactions.

Caption: A proposed synthetic workflow for Methyl 3-formyl-5-(trifluoromethyl)benzoate.

A detailed protocol for a potential synthetic route is outlined below:

Protocol 1: Synthesis of the Target Compound

Step 1: Esterification of 3-Bromo-5-methylbenzoic Acid

• To a solution of 3-bromo-5-methylbenzoic acid (1.0 eq) in methanol (5-10 volumes), add concentrated sulfuric acid (0.1 eq) dropwise at 0 °C.[3]

• Heat the mixture to reflux and stir for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and remove the methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to afford Methyl 3-bromo-5-methylbenzoate.

Step 2: Trifluoromethylation

• In a sealed tube, combine Methyl 3-bromo-5-methylbenzoate (1.0 eq), a suitable trifluoromethylating reagent (e.g., methyl fluorosulfonyldifluoroacetate with CuI), and a suitable solvent like DMF.

• Heat the reaction mixture to the temperature specified in the relevant literature for the chosen reagent, typically between 80-120 °C, for 12-24 hours.

• Cool the reaction, dilute with water, and extract with an organic solvent.

• Wash the combined organic layers, dry, and concentrate. Purify by column chromatography to yield Methyl 3-methyl-5-(trifluoromethyl)benzoate.[4]

Step 3: Benzylic Bromination

• Dissolve Methyl 3-methyl-5-(trifluoromethyl)benzoate (1.0 eq) in a non-polar solvent such as carbon tetrachloride.

• Add N-Bromosuccinimide (NBS, 1.1 eq) and a radical initiator like azobisisobutyronitrile (AIBN, 0.05 eq).

• Heat the mixture to reflux and irradiate with a UV lamp to facilitate the reaction. Monitor by TLC.

• Cool the reaction mixture and filter to remove the succinimide byproduct.

• Wash the filtrate with water and brine, then dry and concentrate to give crude Methyl 3-(bromomethyl)-5-(trifluoromethyl)benzoate.

Step 4: Oxidation to the Aldehyde

• Several methods can be employed for this transformation, including the Sommelet or Kornblum oxidations. For the Kornblum oxidation, dissolve the crude bromide from the previous step in dimethyl sulfoxide (DMSO).

• Heat the solution, which will lead to the formation of the aldehyde.

• After completion, pour the reaction mixture into water and extract with an appropriate solvent.

• Purify the crude product by column chromatography to obtain Methyl 3-formyl-5-(trifluoromethyl)benzoate.[5]

Key Applications and Protocols in Organic Synthesis

Reductive Amination: A Gateway to Novel Amine Scaffolds

The enhanced electrophilicity of the formyl group in Methyl 3-formyl-5-(trifluoromethyl)benzoate makes it an excellent substrate for reductive amination, providing access to a diverse array of secondary and tertiary amines. These products are valuable intermediates in the synthesis of pharmacologically active compounds. The electron-withdrawing nature of the substituents on the aromatic ring can influence the rate of both imine formation and reduction.[6][7]

Protocol 2: Reductive Amination with a Primary Amine

• Imine Formation: In a round-bottom flask, dissolve Methyl 3-formyl-5-(trifluoromethyl)benzoate (1.0 eq) and a primary amine (1.1 eq) in a suitable solvent like methanol or 1,2-dichloroethane (DCE). Add a catalytic amount of acetic acid. Stir at room temperature for 1-2 hours to facilitate imine formation.

• Reduction: Cool the mixture to 0 °C and add a mild reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise.[7]

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

• Work-up and Purification: Quench the reaction by the slow addition of saturated sodium bicarbonate solution. Extract the product with an organic solvent (e.g., dichloromethane). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

Reactant Amine	Reducing Agent	Solvent	Typical Yield
Benzylamine	NaBH(OAc)₃	DCE	High
Aniline	NaBH(OAc)₃	DCE	Good to High
Cyclohexylamine	NaBH₃CN	MeOH	Good

Wittig and Horner-Wadsworth-Emmons Reactions: Stereoselective Alkene Synthesis

The formyl group readily undergoes olefination reactions, providing a reliable method for the introduction of carbon-carbon double bonds. The electronic properties of the aromatic ring can influence the stereochemical outcome of these reactions.

Wittig Reaction: The reaction with stabilized ylides is expected to proceed under thermodynamic control, leading predominantly to the (E)-alkene.[8][9][10] This is due to the reversibility of the initial cycloaddition to form the oxaphosphetane intermediate.[6][9]

Protocol 3: Wittig Reaction with a Stabilized Ylide

• Reaction Setup: Dissolve Methyl 3-formyl-5-(trifluoromethyl)benzoate (1.0 eq) in an anhydrous solvent such as dichloromethane (CH₂Cl₂) or tetrahydrofuran (THF) under an inert atmosphere.

• Ylide Addition: Add a stabilized ylide, for example, ethyl (triphenylphosphoranylidene)acetate (1.1 eq), portion-wise at room temperature.

• Reaction Monitoring: Stir the mixture at room temperature and monitor the progress by TLC. The reaction is typically complete within a few hours.

• Work-up and Purification: Concentrate the reaction mixture under reduced pressure. Add a non-polar solvent like hexanes to precipitate the triphenylphosphine oxide byproduct. Filter and concentrate the filtrate. Purify the crude product by column chromatography to yield the (E)-alkene.[9]

Horner-Wadsworth-Emmons (HWE) Reaction: The HWE reaction is a valuable alternative to the Wittig reaction, often providing higher yields of the (E)-alkene and a simpler purification process due to the water-soluble nature of the phosphate byproduct.[11][12] The use of phosphonates with electron-withdrawing groups, such as bis(2,2,2-trifluoroethyl)phosphonates (Still-Gennari conditions), can favor the formation of the (Z)-alkene.[13][14]

Protocol 4: Horner-Wadsworth-Emmons Reaction for (E)-Alkene Synthesis

• Ylide Generation: In a flame-dried flask under an inert atmosphere, suspend sodium hydride (NaH, 1.2 eq, 60% dispersion in mineral oil) in anhydrous THF. Cool to 0 °C and add triethyl phosphonoacetate (1.2 eq) dropwise. Stir at room temperature for 1 hour.

• Aldehyde Addition: Cool the ylide solution back to 0 °C and add a solution of Methyl 3-formyl-5-(trifluoromethyl)benzoate (1.0 eq) in anhydrous THF dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor by TLC.

• Work-up and Purification: Quench the reaction with saturated aqueous ammonium chloride. Extract with ethyl acetate. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify by column chromatography.

Olefination Reagent	Expected Major Isomer	Key Advantages
Ph₃P=CHCO₂Et	(E)	Mild conditions
(EtO)₂P(O)CH₂CO₂Et / NaH	(E)	Easy purification
((CF₃CH₂O)₂P(O)CH₂CO₂Et / KHMDS	(Z)	Access to Z-alkenes

Applications in Drug Discovery and Medicinal Chemistry

The trifluoromethyl-substituted aromatic core provided by Methyl 3-formyl-5-(trifluoromethyl)benzoate is a privileged scaffold in modern drug discovery.[1][2] The derivatives synthesized from this building block have potential applications in various therapeutic areas. For example, the introduction of amine functionalities via reductive amination can lead to the generation of novel kinase inhibitors, GPCR modulators, or ion channel blockers. The alkene products from olefination reactions can serve as precursors for a wide range of transformations, including the synthesis of complex heterocyclic systems. The presence of the trifluoromethyl group can impart desirable properties such as increased metabolic stability and enhanced binding to target proteins.[1]

Conclusion

Methyl 3-formyl-5-(trifluoromethyl)benzoate is a highly valuable and versatile building block for organic synthesis. Its unique combination of a reactive formyl group, an electron-withdrawing trifluoromethyl moiety, and a modifiable methyl ester allows for a wide range of selective transformations. The protocols outlined in this guide provide a solid foundation for researchers to explore the rich chemistry of this compound and to leverage its potential in the synthesis of novel molecules for applications in drug discovery, agrochemicals, and materials science. The predictable reactivity and strategic positioning of its functional groups ensure that Methyl 3-formyl-5-(trifluoromethyl)benzoate will continue to be a key player in the construction of complex and functionally rich organic compounds.

References

• The Reductive Amination of Benzaldehyde Over Pd/C Catalysts: Mechanism and Effect of Carbon Modifications on the Selectivity. (URL not available)

• Horner–Wadsworth–Emmons reaction. In Wikipedia. Retrieved from [Link]

• Cooperative ortho-effects on the Wittig reaction. Interpretation of stereoselectivity in the reaction of ortho-halo-substituted benzaldehydes and benzylidenetriphenylphosphoranes. (URL not available)
• A One-Pot Parallel Reductive Amination of Aldehydes with Heteroaromatic Amines.
• Application Notes and Protocols for the Wittig Reaction of 2-Benzoylbenzaldehyde. Benchchem. (URL not available)

• Wittig Reaction. Organic Chemistry Portal. Retrieved from [Link]

• Metal-Free Trifluoromethylation of Aromatic and Heteroaromatic Aldehydes and Ketones. PMC. (URL not available)
• Synthesis of Trifluoromethyl-Substituted Heteroarom
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC. (URL not available)
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. (URL not available)

• Horner-Wadsworth-Emmons Reaction. YouTube. Retrieved from [Link]

• Selective reductive amination of aldehydes from nitro compounds catalyzed by molybdenum sulfide clusters. Green Chemistry. (URL not available)

• Wittig reaction with benzaldehyde. Chemistry Stack Exchange. Retrieved from [Link]

• Method for synthesizing methyl 3-(trifluoromethyl)benzoate. Google Patents.
• Reactivity and Stability of (Hetero)
• The Horner—Wadsworth—Emmons Reaction of Mixed Phosphonoacetates and Aromatic Aldehydes: Geometrical Selectivity and Computational Investig
• NaBH4/PhCO2H: An Efficient system for Reductive Amin
• Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. MDPI. (URL not available)
• Recent advances in light-driven synthesis of complex trifluoromethylated aliphatic amines and derivatives.
• Application of trifluoromethyl group substituted drug molecules. (URL not available)

• Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. Organic Chemistry Portal. Retrieved from [Link]

• Trifluoromethyl Benzoate: A Versatile Trifluoromethoxylation Reagent. American Chemical Society. (URL not available)

• methyl 3-formyl-5-(trifluoromethyl)benzoate. NextSDS. Retrieved from [Link]

• Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid C
• A practical and convenient synthesis of methyl 5-formyl-3-methoxybenzo

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Introduction: The Strategic Importance of Trifluoromethyl Groups in Modern Chemistry

An Application Guide to Cross-Coupling Reactions of Trifluoromethyl-Substituted Benzoates

The trifluoromethyl (CF3) group is a cornerstone of modern medicinal chemistry and materials science. Its unique electronic properties—strong electron-withdrawing nature, high lipophilicity, and metabolic stability—can dramatically improve the pharmacological profile of drug candidates, enhancing their efficacy, bioavailability, and stability. Consequently, the development of robust and versatile methods for introducing the CF3 moiety into complex organic molecules is of paramount importance.

Trifluoromethyl-substituted benzoates have emerged as stable, readily accessible, and highly effective coupling partners in a variety of cross-coupling reactions. Their use circumvents the challenges associated with more volatile or less stable trifluoromethylating agents. This guide provides a detailed overview of the key considerations, reaction types, and step-by-step protocols for successfully employing these valuable substrates in synthetic organic chemistry.

Mechanistic Insights: The Catalytic Cycle and the Influence of the Trifluoromethyl Group

The success of cross-coupling reactions hinges on a delicate interplay of catalyst, ligand, base, and solvent. A general catalytic cycle, exemplified by the Suzuki-Miyaura reaction, typically involves three key steps: oxidative addition, transmetalation, and reductive elimination.

The presence of a strong electron-withdrawing trifluoromethyl group on the benzoate ring significantly influences the reactivity of the substrate. It enhances the rate of the oxidative addition step—the initial and often rate-limiting step where the aryl-oxygen bond of the benzoate is cleaved by the metal catalyst (typically Palladium(0)). This activation makes trifluoromethyl-substituted benzoates particularly effective electrophiles.

Figure 1: Generalized catalytic cycle for Suzuki-Miyaura cross-coupling.

Key Cross-Coupling Methodologies

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a powerful tool for forming carbon-carbon bonds. When using trifluoromethyl-substituted benzoates, the choice of ligand is critical to ensure efficient and high-yielding transformations.

• Catalyst System: Palladium-based catalysts are most common. A combination of a palladium precursor like Pd(OAc)2 or Pd2(dba)3 with a sterically hindered and electron-rich phosphine ligand is often optimal.

• Ligands: Buchwald-type biarylphosphine ligands (e.g., SPhos, XPhos, RuPhos) are highly effective. They stabilize the palladium center and facilitate both the oxidative addition and reductive elimination steps.

• Base: A suitable base, such as K3PO4 or Cs2CO3, is required to activate the boronic acid partner for transmetalation. The choice of base can significantly impact the reaction outcome.

• Solvent: Anhydrous aprotic polar solvents like dioxane, toluene, or THF are typically used to ensure solubility of the reagents and facilitate the reaction.

Buchwald-Hartwig Amination for C-N Bond Formation

The formation of carbon-nitrogen bonds via Buchwald-Hartwig amination is a cornerstone of pharmaceutical synthesis. Coupling amines with trifluoromethyl-substituted benzoates provides a direct route to valuable aniline derivatives.

• Catalyst System: Similar to Suzuki coupling, palladium catalysts are prevalent. The choice of ligand is crucial to overcome challenges associated with C-N bond formation, such as competitive C-O bond cleavage.

• Ligands: Josiphos-type ferrocenyl or Buchwald-type biarylphosphine ligands have demonstrated high efficacy in these transformations.

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) is typically required to deprotonate the amine and facilitate the catalytic cycle.

• Solvent: Anhydrous ethereal or aromatic hydrocarbon solvents are preferred.

Experimental Protocols and Workflow

The following protocols are representative examples and may require optimization based on the specific substrates used.

Application Note: Divergent Synthesis of Fluorinated Heterocycles from Methyl 3-formyl-5-(trifluoromethyl)benzoate

Introduction & Mechanistic Rationale

Methyl 3-formyl-5-(trifluoromethyl)benzoate is a highly versatile, privileged building block in modern medicinal chemistry. The strategic placement of the trifluoromethyl (-CF 3​ ) group imparts enhanced lipophilicity, metabolic stability, and improved target binding affinity.

From a synthetic perspective, the formyl (-CHO) group serves as a highly electrophilic handle. Its reactivity is significantly amplified by the strong electron-withdrawing nature of both the meta-CF 3​ and meta-ester groups, priming it for rapid condensation reactions. Meanwhile, the methyl ester provides a robust site for late-stage functionalization (e.g., saponification or amide coupling). This application note details three distinct, field-proven synthetic workflows to access high-value heterocyclic scaffolds: 2-arylbenzimidazoles, 1H-pyrazoles, and 4-thiazolidinones.

Synthesis of 2-Arylbenzimidazoles via Oxidative Condensation

Mechanistic Rationale

Benzimidazoles are ubiquitous in oncology and antimicrobial drug discovery. This protocol utilizes sodium metabisulfite (Na 2​ S 2​ O 5​ ) as a dual-purpose reagent. First, it forms a bisulfite adduct with the highly electrophilic aldehyde, dramatically increasing its susceptibility to nucleophilic attack by the diamine. Second, it acts as a mild oxidant to drive the aromatization of the transient benzimidazoline intermediate into the thermodynamically stable benzimidazole 1.

Experimental Protocol

• Preparation: In a 50 mL round-bottom flask, dissolve Methyl 3-formyl-5-(trifluoromethyl)benzoate (1.0 mmol) and o-phenylenediamine (1.05 mmol) in 10 mL of N,N-dimethylformamide (DMF).

• Catalysis & Oxidation: Add sodium metabisulfite (Na 2​ S 2​ O 5​ , 1.2 mmol) directly to the stirring mixture. Causality: The choice of DMF ensures complete solubility of the bisulfite adduct, preventing premature precipitation.

• Reaction: Heat the mixture to 80 °C and stir for 3–4 hours. Monitor progression via TLC (Hexane:Ethyl Acetate, 7:3).

• Work-up: Pour the cooled reaction mixture into 50 mL of vigorously stirred crushed ice.

• Validation & Quality Control: The reaction is a self-validating system; the sudden drop in solubility upon addition to ice forces the precipitation of the 2-arylbenzimidazole. An absence of precipitate indicates incomplete oxidation.

• Purification: Filter the precipitate under vacuum, wash with cold distilled water to remove residual inorganic salts, and recrystallize from hot ethanol.

Workflow for the oxidative condensation of benzimidazoles using Na2S2O5.

Synthesis of 1H-Pyrazoles via Chalcone Intermediates

Mechanistic Rationale

Pyrazoles are a cornerstone of kinase inhibitor design. This two-step protocol begins with a Claisen-Schmidt condensation. The electron-deficient nature of the starting benzaldehyde accelerates the base-catalyzed attack by an acetophenone enolate, forming a chalcone. Subsequent treatment with hydrazine hydrate facilitates a Michael addition, followed by intramolecular cyclization and oxidative aromatization to yield the 1H-pyrazole 2.

Experimental Protocol

• Chalcone Formation: Dissolve the aldehyde (1.0 mmol) and an acetophenone derivative (e.g., 4-fluoroacetophenone, 1.0 mmol) in 15 mL of absolute ethanol.

• Base Addition: Add 10% aqueous NaOH (2 mL) dropwise at 0 °C. Stir at room temperature for 5 hours.

• Validation & Quality Control: Chalcone formation is visually validated by a distinct color shift to deep yellow/orange and precipitation. Filter and wash with cold ethanol.

• Cyclization: Transfer the isolated chalcone (1.0 mmol) to a microwave vial. Add hydrazine hydrate (1.5 mmol), 5 mL of ethanol, and a catalytic amount of glacial acetic acid. Causality: Acetic acid protonates the enone carbonyl, increasing its electrophilicity for the initial hydrazine attack.

• Microwave Irradiation: Irradiate at 120 °C for 15 minutes. Microwave heating prevents the degradation of the intermediate and forces rapid aromatization.

• Work-up: Pour into ice water, extract with ethyl acetate (3 x 15 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

Two-step pyrazole synthesis via Claisen-Schmidt condensation and cyclization.

Synthesis of 4-Thiazolidinones via Schiff Base Cyclocondensation

Mechanistic Rationale

Thiazolidin-4-ones exhibit potent anticancer and antidiabetic properties. The synthesis relies on the initial formation of a Schiff base (imine) between the aldehyde and a primary aromatic amine. The addition of mercaptoacetic acid introduces a bifunctional nucleophile. A Lewis acid catalyst (ZnCl 2​ ) is employed to activate the imine carbon, promoting the nucleophilic attack of the thiol group, which is rapidly followed by intramolecular lactamization to close the five-membered ring 3.

Experimental Protocol

• Imine Formation: Reflux the aldehyde (1.0 mmol) and a primary aryl amine (1.0 mmol) in 15 mL of anhydrous dioxane for 2 hours in the presence of catalytic glacial acetic acid.

• Cyclocondensation: To the same reaction vessel, add mercaptoacetic acid (1.2 mmol) and anhydrous ZnCl 2​ (0.1 mmol). Causality: ZnCl 2​ is critical for polarizing the imine bond, overcoming the steric hindrance of the bulky CF 3​ -bearing aryl group to allow thiol attack.

• Reflux: Continue refluxing for an additional 6–8 hours.

• Work-up: Cool the mixture and pour it into 5% aqueous sodium bicarbonate (50 mL) to neutralize unreacted mercaptoacetic acid.

• Validation & Quality Control: The final product is validated by its solubility profile: unlike the starting amine, the fully cyclized thiazolidinone is insoluble in dilute aqueous HCl.

• Purification: Filter the resulting solid, wash extensively with water, and recrystallize from a methanol/dichloromethane mixture.

Thiazolidinone synthesis via sequential imine formation and lactamization.

Quantitative Data Summary

The following table summarizes the expected operational parameters and yields for the three synthetic pathways described above, allowing for rapid comparison during experimental design.

Target Scaffold	Key Reagents	Catalyst / Promoter	Reaction Time	Temp (°C)	Typical Yield (%)
2-Arylbenzimidazole	o-Phenylenediamine	Na 2​ S 2​ O 5​ (Oxidant)	3 – 4 hours	80 °C	82 – 88%
1H-Pyrazole	Acetophenone, Hydrazine	NaOH (Step 1), AcOH (Step 2)	5 hrs + 15 min	25 °C / 120 °C	75 – 80%
4-Thiazolidinone	Aryl Amine, Mercaptoacetic Acid	ZnCl 2​ (Lewis Acid)	8 – 10 hours	100 °C (Reflux)	68 – 74%

References

• Substituted Benzimidazole Analogues as Potential α-Amylase Inhibitors and Radical Scavengers. ACS Omega. 1

• A Comparative Guide to Pyrazole Synthesis: Classical vs. Microwave-Assisted Methods. Benchchem. 2

• Recent advances in synthetic strategies and SAR of thiazolidin-4-one containing molecules in cancer therapeutics. PMC - National Institutes of Health. 3

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Recent advances in synthetic strategies and SAR of thiazolidin-4-one containing molecules in cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Methyl 3-formyl-5-(trifluoromethyl)benzoate in Agrochemical Discovery and Synthesis

Target Audience: Researchers, Synthetic Chemists, and Agrochemical Development Professionals Document Type: Technical Application Guide & Standard Operating Protocols

Scientific Rationale & Structural Significance

In the highly competitive landscape of agrochemical discovery, the strategic incorporation of fluorine is a proven method for enhancing the efficacy, stability, and bioavailability of active ingredients[1]. Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS 959632-17-8)[2] has emerged as a highly versatile, trifunctional building block that allows researchers to rapidly assemble complex pharmacophores.

• The Trifluoromethyl (-CF₃) Group: The -CF₃ moiety exerts a strong electron-withdrawing effect that modulates the pKa of adjacent functional groups. More importantly, it significantly enhances the lipophilicity (logP) of the molecule. In agrochemical applications, optimal lipophilicity is critical for cuticular penetration in plant leaves and systemic mobility within the plant vascular system. Furthermore, the robust C-F bonds provide exceptional metabolic stability against oxidative degradation by pest cytochrome P450 enzymes[1].

• The Formyl (-CHO) Group: Serving as a highly reactive electrophilic center, the aldehyde is primed for chemoselective transformations such as reductive aminations, Knoevenagel condensations, and Wittig olefinations[3]. This allows for the rapid attachment of nitrogen-rich heterocycles (e.g., pyrazoles or triazoles) common in modern fungicides.

• The Methyl Ester (-COOCH₃) Group: This group provides an orthogonal reaction handle. It remains stable under mild reductive conditions but can be readily saponified to a carboxylic acid for subsequent amide coupling—a structural motif ubiquitous in Succinate Dehydrogenase Inhibitor (SDHI) fungicides and anthranilic diamide insecticides.

Orthogonal Functionalization Strategy

To maximize the utility of this building block, we employ an orthogonal functionalization workflow. By exploiting the differential reactivity of the aldehyde and the ester, we can sequentially build complexity without the need for cumbersome protection/deprotection steps.

Figure 1: Orthogonal functionalization workflow of Methyl 3-formyl-5-(trifluoromethyl)benzoate.

Step-by-Step Experimental Protocols

The following protocols are designed as self-validating systems. Each step includes specific in-process controls (IPCs) to ensure the chemical integrity of the transformation before proceeding to the next stage.

Protocol A: Chemoselective Reductive Amination

Objective: Convert the formyl group to a secondary amine while preserving the methyl ester. Causality Insight: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over sodium borohydride (NaBH₄). The steric bulk and electron-withdrawing acetate groups of NaBH(OAc)₃ reduce its nucleophilicity, ensuring it selectively reduces the transient imine without attacking the methyl ester[3].

Procedure:

• Imine Formation: In an oven-dried 100 mL round-bottom flask, dissolve Methyl 3-formyl-5-(trifluoromethyl)benzoate (10.0 mmol) and the target primary amine (10.5 mmol) in 40 mL of anhydrous 1,2-dichloroethane (DCE). Add glacial acetic acid (0.5 mL) as a catalyst.

• Incubation: Stir the mixture at room temperature for 2 hours under a nitrogen atmosphere.

  • Self-Validation (IPC): Analyze an aliquot via TLC (Hexanes/EtOAc 7:3). The disappearance of the UV-active aldehyde spot confirms complete imine formation.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add NaBH(OAc)₃ (14.0 mmol) portion-wise over 15 minutes to control the exothermic hydrogen evolution.

• Completion: Allow the reaction to warm to room temperature and stir for an additional 4 hours.

• Workup: Quench the reaction by slowly adding 30 mL of saturated aqueous NaHCO₃. Extract the aqueous layer with dichloromethane (3 × 20 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield Intermediate 1 .

Protocol B: Saponification of the Ester

Objective: Hydrolyze the methyl ester to a carboxylic acid to prepare for amide coupling. Causality Insight: Lithium hydroxide (LiOH) is utilized in a mixed aqueous-organic solvent system (THF/MeOH/H₂O). The THF/MeOH mixture ensures complete dissolution of the lipophilic trifluoromethylated intermediate, while the water provides the necessary hydroxide nucleophile for ester cleavage.

Procedure:

• Dissolution: Dissolve Intermediate 1 (8.0 mmol) in 30 mL of a solvent mixture containing THF:MeOH:H₂O (2:1:1 v/v/v).

• Hydrolysis: Add LiOH·H₂O (24.0 mmol, 3.0 equiv) to the solution. Stir vigorously at room temperature for 4 hours.

  • Self-Validation (IPC): Monitor via LC-MS. The mass shift from the methyl ester (M+H) to the carboxylic acid (M+H - 14) indicates reaction completion.

• Precipitation: Concentrate the mixture under reduced pressure to remove THF and MeOH. Dilute the remaining aqueous layer with 10 mL of water and cool to 0 °C.

• Isolation: Slowly add 1M HCl dropwise until the pH reaches 3-4.

  • Self-Validation: The sudden precipitation of a white solid serves as a visual confirmation of the protonated carboxylic acid. Filter the solid, wash with cold water, and dry in a vacuum oven at 45 °C overnight to yield Intermediate 2 .

Protocol C: Amide Coupling for Final Assembly

Objective: Couple the carboxylic acid with an amine pharmacophore to generate the final agrochemical lead. Causality Insight: HATU is chosen as the coupling reagent. It forms a highly reactive HOAt ester intermediate, which drives the coupling reaction to completion rapidly, even with sterically hindered amines commonly found in agrochemical synthesis.

Procedure:

• Activation: Dissolve Intermediate 2 (5.0 mmol) and HATU (5.5 mmol) in 20 mL of anhydrous DMF. Add N,N-Diisopropylethylamine (DIPEA, 15.0 mmol) and stir at room temperature for 15 minutes to form the active ester.

• Coupling: Add the target amine (5.5 mmol) to the activated mixture. Stir at room temperature for 12 hours.

• Purification: Pour the reaction mixture into 100 mL of ice water to precipitate the crude product. Filter, dissolve in EtOAc, wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄, concentrate, and purify via flash column chromatography to yield the Target Agrochemical .

Quantitative Data & Physicochemical Profiling

The integration of the -CF₃ group significantly alters the physicochemical profile of the resulting intermediates. The table below summarizes the expected quantitative data and lipophilicity shifts across the synthetic workflow.

Compound Stage	Molecular Weight ( g/mol )	Estimated CLogP	Expected Yield (%)	Target Purity (HPLC)
Starting Material (Methyl 3-formyl-5-(CF₃)benzoate)	232.16	2.8	N/A	>95.0%
Intermediate 1 (Secondary Amine derivative)	~320 - 350	3.5 - 4.2	85 - 92%	>98.0%
Intermediate 2 (Carboxylic Acid derivative)	~300 - 330	2.5 - 3.2	90 - 95%	>97.0%
Target Agrochemical (Complex Amide)	~450 - 500*	4.5 - 5.5	78 - 85%	>99.0%

*Note: Exact molecular weights and CLogP values depend on the specific primary and secondary amines utilized in Protocols A and C.

Conclusion

Methyl 3-formyl-5-(trifluoromethyl)benzoate is a highly strategic intermediate for agrochemical drug discovery. By leveraging the orthogonal reactivity of its aldehyde and ester groups, alongside the pharmacokinetic enhancements provided by the trifluoromethyl moiety, researchers can efficiently synthesize vast libraries of novel, highly active crop protection agents. The self-validating protocols outlined above ensure high-fidelity chemical transformations, minimizing downstream purification bottlenecks and accelerating the lead optimization process.

References

• Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. RHHZ. Available at: [Link][1]

• methyl 3-formyl-5-(trifluoromethyl)benzoate — Chemical Substance Information. NextSDS. Available at: [Link][2]

Sources

• 1. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation [html.rhhz.net]
• 2. nextsds.com [nextsds.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Derivatization of Methyl 3-formyl-5-(trifluoromethyl)benzoate for High-Throughput Library Synthesis

Executive Summary

Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS: 959632-17-8) is a highly versatile, tri-functional building block widely utilized in medicinal chemistry and combinatorial library synthesis. Featuring three distinct functional domains—a reactive formyl group (-CHO), a methyl ester (-COOMe), and a trifluoromethyl group (-CF3)—this scaffold enables the rapid generation of diverse chemical space through orthogonal derivatization strategies[1].

Physicochemical & Structural Rationale

The strategic value of this building block lies in the synergistic properties of its functional groups, which directly influence both synthetic tractability and the pharmacokinetic profiles of the resulting libraries:

• The Trifluoromethyl (-CF3) Group: The C–F bond is exceptionally strong (bond dissociation energy of 485.3 kJ/mol), which imparts high metabolic stability to the resulting library compounds ()[2]. The -CF3 group acts as a powerful electron-withdrawing moiety that significantly enhances a molecule's lipophilicity (Hansch π value of +0.88) and membrane permeability ()[2]. It is frequently employed as a bioisostere for chlorine atoms due to their steric similarity (1.30 Å vs. 0.99 Å), making it an indispensable feature in modern drug design ()[2].

• The Formyl (-CHO) Group: The aldehyde functionality provides a highly reactive electrophilic center. It readily participates in reductive aminations to construct secondary and tertiary amines, which are fundamental pharmacophores in drug discovery ()[3]. This reactivity is ideal for High-Throughput (HT) and DNA-Encoded Library (DEL) synthesis due to its high atom economy and broad substrate scope ()[4].

• The Methyl Ester (-COOMe): The ester serves as an orthogonal reactive handle. It remains stable under the mild reducing conditions used for the formyl group but can be subsequently saponified to a carboxylic acid. This enables secondary diversification via amide coupling with diverse amine libraries, allowing for a combinatorial exploration of structure-activity relationships (SAR) ()[5].

Orthogonal Derivatization Pathways

The following workflow illustrates the divergent synthesis pathways available for this scaffold, maximizing library diversity from a single starting material.

Orthogonal derivatization pathways of Methyl 3-formyl-5-(trifluoromethyl)benzoate.

Quantitative Data: Reaction Parameters & Yields

The following table summarizes the optimized reaction parameters and expected quantitative outcomes for the primary derivatization pathways, ensuring high fidelity in automated library synthesis.

Reaction Type	Reagents / Catalysts	Solvent System	Temp	Time	Avg. Yield (%)	Purity (LC-MS)
Reductive Amination	NaBH(OAc)₃, DIPEA	DCE or DCM	25°C	12–16 h	85 – 95%	>90%
Saponification	LiOH·H₂O (3.0 eq)	THF/MeOH/H₂O	25°C	2–4 h	>95%	>95%
Amide Coupling	HATU, DIPEA	DMF or NMP	25°C	8–12 h	80 – 90%	>85%
Knoevenagel Cond.	Piperidine (cat.)	Ethanol	80°C	4–6 h	75 – 85%	>80%

Experimental Protocols

The following protocols are designed as self-validating systems for parallel synthesis, incorporating mechanistic rationale and built-in quality control steps.

Protocol A: High-Throughput Reductive Amination (Formyl Derivatization)

Causality & Rationale: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected as the reducing agent over NaBH₄ or NaCNBH₃ because it is exceptionally mild, highly selective for imines/iminium ions over aldehydes, and avoids the generation of toxic cyanide by-products ()[5]. The use of N,N-Diisopropylethylamine (DIPEA) ensures the neutralization of amine hydrochlorides, driving imine formation to completion ()[5].

Step-by-Step Methodology:

• Preparation: In a 96-well deep-well glass-lined plate, dispense Methyl 3-formyl-5-(trifluoromethyl)benzoate (0.10 mmol, 1.0 equiv) dissolved in 1.0 mL of anhydrous 1,2-dichloroethane (DCE) per well.

• Imine Formation: Add the diverse primary or secondary amine building blocks (0.12 mmol, 1.2 equiv) to each well. Add DIPEA (0.30 mmol, 3.0 equiv). Agitate the plate at room temperature for 1–2 hours to ensure complete imine/iminium formation prior to reduction.

• Reduction: Add NaBH(OAc)₃ (0.25 mmol, 2.5 equiv) to each well. Seal the plate with a chemically resistant mat and shake at room temperature for 12–16 hours ()[5].

• Quenching & Phase Separation (Self-Validation): Quench the unreacted hydride by adding 0.5 mL of saturated aqueous NaHCO₃ to each well. Agitate vigorously for 15 minutes. Transfer the biphasic mixture to a phase-separator plate (hydrophobic frit). The dense organic layer (DCE) will pass through, leaving the aqueous salts behind.

• Validation: Concentrate the organic filtrates under a nitrogen stream. Analyze a 1% aliquot via LC-MS. Acceptance criteria: The presence of the [M+H]+ peak corresponding to the target amine, with <5% of the over-reduced benzyl alcohol by-product.

Protocol B: Saponification and Amide Coupling (Ester Derivatization)

Causality & Rationale: Following the derivatization of the formyl group, the methyl ester must be hydrolyzed to enable further library expansion. Lithium hydroxide (LiOH) in a mixed aqueous/organic solvent system (THF/MeOH/H₂O) is used to ensure the solubility of the highly lipophilic trifluoromethylated scaffold while providing the necessary hydroxide nucleophile. For the subsequent amide coupling, HATU is chosen due to its rapid activation kinetics and minimal epimerization, which is critical for maintaining the structural integrity of complex library members ()[5].

Step-by-Step Methodology:

• Saponification: Dissolve the reductively aminated intermediate (0.10 mmol) in 1.0 mL of a THF/MeOH/H₂O mixture (2:1:1 v/v/v). Add LiOH·H₂O (0.30 mmol, 3.0 equiv). Stir at 25°C for 3 hours.

• Acidification & Extraction: Monitor by TLC or LC-MS until the ester is consumed. Acidify the mixture to pH 3–4 using 1M HCl. Extract with ethyl acetate (2 × 2 mL). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate to yield the carboxylic acid intermediate.

• Amide Coupling: In a clean reaction vial, dissolve the carboxylic acid (0.10 mmol) and the target amine (0.12 mmol, 1.2 equiv) in 1.0 mL of anhydrous DMF.

• Activation: Add DIPEA (0.30 mmol, 3.0 equiv) to establish a basic environment, followed by the coupling reagent HATU (0.12 mmol, 1.2 equiv) ()[5]. Stir at room temperature for 8–12 hours.

• Workup & Validation: Dilute the reaction with 3 mL of ethyl acetate. Wash sequentially with 5% aqueous LiCl (to effectively partition and remove DMF), saturated NaHCO₃, and brine. Dry and concentrate. Validate the final library compounds via LC-MS and ¹H-NMR. Acceptance criteria: >85% purity by UV trace (254 nm) and confirmed [M+H]+ mass.

References

• MDPI Pharmaceuticals. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available at:[Link]

• Journal of Medicinal Chemistry (ACS). Human Glucagon Receptor Antagonists with Thiazole Cores. A Novel Series with Superior Pharmacokinetic Properties. Available at:[Link]

• Journal of Medicinal Chemistry (ACS). From DNA-Encoded Library Screening to AM-9747: An MTA-Cooperative PRMT5 Inhibitor with Potent Oral In Vivo Efficacy. Available at:[Link]

• Gutenberg Open Science. Accelerating the Hit-To-Lead Optimization of a SARS-CoV-2 Mpro Inhibitor Series by Combining High-Throughput Medicinal Chemistry. Available at: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. openscience.ub.uni-mainz.de [openscience.ub.uni-mainz.de]

Application Note: Advanced Polymer Synthesis via RAFT Polymerization for Nanomedicine and Materials Science

Introduction to RAFT in Advanced Materials

Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization has revolutionized the synthesis of advanced polymers, offering unprecedented control over molecular weight, dispersity, and complex architectures (e.g., block, star, and gradient copolymers). In the context of drug development and materials science, RAFT is rapidly moving to the forefront in the construction of targeted drug delivery vehicles, stimuli-responsive nanogels, and polymer-drug conjugates .

Unlike conventional free radical polymerization, RAFT operates on a principle of reversible deactivation. By establishing a rapid equilibrium between active propagating radicals and dormant polymeric chains, RAFT minimizes termination events. This living character allows for the precise engineering of amphiphilic block copolymers that can self-assemble into micelles or nanoparticles—ideal carriers for encapsulating hydrophobic therapeutics and leveraging the Enhanced Permeability and Retention (EPR) effect in tumor targeting .

Mechanistic Principles & Causality in RAFT Agent Selection

The core of a successful RAFT protocol lies in the selection of the Chain Transfer Agent (CTA), typically a thiocarbonylthio compound ( Z−C(=S)S−R ). The structural causality of the CTA dictates the polymerization kinetics:

• The Z-Group (Activating Group): Controls the rate of radical addition to the thiocarbonyl double bond and the subsequent fragmentation rate. A Z-group that overly stabilizes the intermediate radical will cause retardation.

• The R-Group (Leaving Group): Must be a better homolytic leaving group than the propagating polymer chain and must efficiently reinitiate the polymerization of the monomer .

For biomedical applications involving methacrylamides (e.g., HPMA) and acrylamides (e.g., NIPAM), trithiocarbonates and dithiobenzoates such as 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB) are highly effective. The cyanoisopropyl R-group of CPADB is an excellent leaving group that perfectly matches the reactivity of methacrylic propagating radicals .

Fig 1. Core mechanistic pathways of RAFT polymerization highlighting the main equilibrium phase.

Table 1: RAFT Agent Selection Matrix for Advanced Polymers

Monomer Class	Recommended RAFT Agent Class	Optimal Z-Group	Optimal R-Group
Methacrylates / Methacrylamides	Dithiobenzoates, Trithiocarbonates	Phenyl, S-Alkyl	Cyanoisopropyl (e.g., CPADB)
Acrylates / Acrylamides	Trithiocarbonates	S-Alkyl	Cyanomethyl, Propionic acid
Styrenics	Dithioesters, Trithiocarbonates	Phenyl, S-Alkyl	Benzyl, Cyanoisopropyl
Vinyl Esters (e.g., VAc)	Xanthates, Dithiocarbamates	O-Alkyl, N(Alkyl)₂	Cyanomethyl

Experimental Protocol: Synthesis of a Stimuli-Responsive Block Copolymer for Drug Delivery

This self-validating protocol details the synthesis of a thermo-responsive block copolymer, poly(HPMA)-b-poly(NIPAM) , and its subsequent formulation into drug-loaded nanoparticles. Poly(NIPAM) exhibits a Lower Critical Solution Temperature (LCST) of ~32°C, allowing the micelle to destabilize and release its payload in warmer tumor microenvironments, while poly(HPMA) provides a biocompatible, hydrophilic corona .

Phase 1: Synthesis of the pHPMA Macro-CTA

Causality Check: The ratio of Monomer to CTA ([M]/[CTA]) strictly dictates the theoretical molecular weight. AIBN is selected as the initiator because its decomposition half-life at 70°C aligns perfectly with the desired steady-state radical concentration, minimizing early termination.

• Preparation: In a 25 mL Schlenk flask, dissolve 2.0 g of N-(2-hydroxypropyl)methacrylamide (HPMA), 39.0 mg of CPADB (RAFT agent), and 4.6 mg of AIBN (Initiator) in 8.0 mL of anhydrous 1,4-dioxane.

• Deoxygenation: Perform three consecutive freeze-pump-thaw cycles. Rationale: Oxygen is a potent radical scavenger; its complete removal is critical to prevent the quenching of propagating radicals and ensure a narrow dispersity (Đ).

• Polymerization: Backfill the flask with ultra-pure Argon and immerse it in a pre-heated oil bath at 70°C for 12 hours under continuous magnetic stirring.

• Isolation: Quench the reaction by rapid cooling in liquid nitrogen. Precipitate the polymer by adding the mixture dropwise into 200 mL of cold diethyl ether.

• Validation: Recover the pinkish precipitate (color indicates the retention of the thiocarbonylthio end-group) via centrifugation. Dry under vacuum for 24 hours. Validate conversion via ¹H-NMR (target >85%) and molecular weight via Size Exclusion Chromatography (SEC).

Phase 2: Chain Extension (Block Copolymerization)

• Preparation: Dissolve 1.0 g of the purified pHPMA Macro-CTA, 1.13 g of N-isopropylacrylamide (NIPAM), and 3.3 mg of AIBN in 10 mL of 1,4-dioxane.

• Deoxygenation & Reaction: Degas via freeze-pump-thaw (3 cycles). Heat at 70°C for 16 hours.

• Isolation: Precipitate into cold diethyl ether, filter, and dry under vacuum. The resulting pHPMA-b-pNIPAM block copolymer should exhibit a clear shift in the SEC trace with no low-molecular-weight tailing, validating high end-group fidelity during Phase 1.

Phase 3: Nanoparticle Formulation (Solvent Evaporation Method)

• Dissolution: Dissolve 50 mg of the pHPMA-b-pNIPAM copolymer and 5 mg of a hydrophobic model drug (e.g., Doxorubicin free base) in 2 mL of Tetrahydrofuran (THF).

• Nanoprecipitation: Add the organic solution dropwise (0.5 mL/min) into 20 mL of 1X PBS (pH 7.4) under vigorous stirring (1000 rpm). Rationale: The sudden change in solvent polarity forces the hydrophobic pNIPAM blocks (if formulated above LCST or modified) and the drug to co-assemble into a micellar core, while the hydrophilic pHPMA forms a stabilizing corona.

• Evaporation & Purification: Leave the dispersion open to the atmosphere in a fume hood overnight to evaporate the THF. Filter through a 0.45 µm syringe filter to remove unencapsulated drug aggregates.

Fig 2. Workflow for synthesizing stimuli-responsive polymer-drug conjugates via RAFT and assembly.

Quantitative Characterization Data

To ensure the self-validating nature of the protocol, researchers must benchmark their synthesized materials against the kinetic and physical parameters outlined below.

Table 2: Expected Kinetics & Characterization Data (pHPMA-b-pNIPAM)

Stage	Target Mₙ (Da)	Dispersity (Đ)	Conversion (%)	Hydrodynamic Diameter (Dₕ)
Macro-CTA (pHPMA)	10,000	< 1.15	> 85%	N/A (Linear Polymer)
Block Copolymer	25,000	< 1.20	> 90%	N/A (Linear Polymer)
Drug-Loaded Micelle	N/A	N/A	N/A	45 - 65 nm (via DLS)

Note: A micellar diameter of 45-65 nm is highly optimal for evading renal clearance while successfully exploiting the EPR effect in solid tumors.

References

• Title: Bioapplications of RAFT Polymerization Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: The Application of RAFT Agents in Polymer Synthesis Source: Boron Molecular URL: [Link]

Chemoselective Ester Hydrolysis of Methyl 3-formyl-5-(trifluoromethyl)benzoate: Application Notes &amp; Protocols

Introduction & Mechanistic Challenges

Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS 959632-17-8)[1] is a highly valuable, polyfunctional building block utilized in the synthesis of active pharmaceutical ingredients (APIs) and advanced agrochemicals. The molecule features a methyl ester, a highly sensitive formyl (aldehyde) group, and a strongly electron-withdrawing trifluoromethyl ( −CF3​ ) group on a benzene scaffold.

The primary synthetic objective is to hydrolyze the methyl ester to yield 3-formyl-5-(trifluoromethyl)benzoic acid without degrading the aldehyde. This presents a classic chemoselectivity challenge governed by the following mechanistic causalities:

• Electrophilic Activation: The −CF3​ group exerts a powerful inductive electron-withdrawing effect ( −I ). This drastically increases the electrophilicity of both the ester carbonyl and the aldehyde carbon. While this accelerates ester saponification, it simultaneously lowers the activation energy for nucleophilic attack on the aldehyde.

• The Cannizzaro Threat: Non-enolizable aldehydes lacking α -hydrogens are highly susceptible to the Cannizzaro reaction under basic conditions[2]. If standard harsh saponification conditions are applied (e.g., refluxing NaOH or KOH ), the hydroxide ion will hydrate the aldehyde. Subsequent intermolecular hydride transfer disproportionates the substrate into a 1:1 mixture of 3-(hydroxymethyl)-5-(trifluoromethyl)benzoic acid and 5-(trifluoromethyl)isophthalic acid, destroying the target molecule.

• Strategic Mitigation: To achieve chemoselective cleavage, the kinetic barrier between ester hydrolysis and aldehyde hydration must be strictly managed. This is accomplished by utilizing low-temperature mild bases[3], switching to acid-catalyzed pathways[4], or exploiting the absolute substrate specificity of biocatalysts[5].

Method Selection Workflow

The optimal hydrolysis strategy depends heavily on the required scale, acceptable reaction times, and the tolerance for trace impurities.

Decision matrix for selecting the optimal chemoselective hydrolysis protocol.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed as self-validating systems. By incorporating strict In-Process Controls (IPCs), the operator can confirm the mechanistic integrity of the reaction before proceeding to the workup phase.

Protocol A: Mild Basic Hydrolysis (Lithium Hydroxide)

Mechanism & Causality: Lithium hydroxide ( LiOH ) is a milder base than NaOH or KOH . The lithium cation acts as a mild Lewis acid, coordinating with the ester carbonyl oxygen to enhance its electrophilicity, allowing hydrolysis to proceed rapidly at 0∘C [3]. Maintaining a strict temperature of 0∘C kinetically freezes out the higher-activation-energy Cannizzaro pathway.

Step-by-Step Procedure:

• Preparation: Dissolve 1.0 equivalent of Methyl 3-formyl-5-(trifluoromethyl)benzoate in a 3:1 mixture of Tetrahydrofuran (THF) and Deionized Water ( 0.2 M concentration).

• Cooling: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0∘C .

• Reagent Addition: Slowly add 1.05 equivalents of LiOH⋅H2​O (as a pre-dissolved 1 M aqueous solution) dropwise over 15 minutes. Crucial: Do not exceed 1.05 eq to prevent excess hydroxide from attacking the aldehyde.

• Self-Validation (IPC): After 2 hours, pull a aliquot, quench with 1 drop of 1 M HCl , and extract into Ethyl Acetate (EtOAc). Run TLC (Hexane/EtOAc 4:1). The starting material ( Rf​≈0.6 ) should be consumed, replaced by a baseline spot ( Rf​=0.0 ). If a second polar spot appears slightly above the baseline, Cannizzaro disproportionation has begun; quench immediately.

• Quench & Workup: While still at 0∘C , adjust the pH of the mixture to 3.0 using 1 M HCl .

• Extraction: Extract the aqueous layer three times with EtOAc. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the product.

Protocol B: Acid-Catalyzed Hydrolysis

Mechanism & Causality: Acidic hydrolysis completely eliminates the risk of base-catalyzed Cannizzaro disproportionation. However, because the −CF3​ group withdraws electron density from the ring, the ester oxygen is less basic, making protonation (the first step of acid hydrolysis) difficult[4]. Therefore, this method requires harsh heating and extended reaction times, but guarantees absolute preservation of the aldehyde.

Step-by-Step Procedure:

• Preparation: Dissolve 1.0 equivalent of the ester in a 1:1 mixture of 1,4-Dioxane and 10% (w/v) aqueous HCl .

• Reaction: Equip the flask with a reflux condenser and heat to 95∘C (gentle reflux) under a nitrogen atmosphere.

• Self-Validation (IPC): Monitor via LC-MS every 6 hours. The reaction is validated when the [M+H]+ peak of the ester is replaced by the [M−H]− peak of the carboxylic acid. Because Cannizzaro is impossible here, the mass balance will remain highly pure.

• Workup: Once complete (typically 18-24 hours), cool to room temperature. Remove the Dioxane under reduced pressure. Extract the remaining aqueous suspension with Dichloromethane (DCM), wash with water, dry, and evaporate to obtain the pure acid.

Protocol C: Enzymatic Saponification (CALB)

Mechanism & Causality: Candida antarctica Lipase B (CALB) is a robust biocatalyst that specifically recognizes ester bonds. The enzyme's active site (a catalytic triad of Ser-His-Asp) performs nucleophilic attack exclusively on the ester carbonyl[5]. The aldehyde is sterically and electronically ignored by the enzyme, resulting in 100% chemoselectivity under ultra-mild, neutral conditions.

Step-by-Step Procedure:

• Preparation: Suspend 1.0 equivalent of the ester in a 1:1 mixture of 0.1 M Phosphate Buffer (pH 7.0) and tert-butanol (co-solvent to aid solubility).

• Biocatalyst Addition: Add 50 mg of immobilized CALB (e.g., Novozym 435) per millimole of substrate.

• Reaction: Incubate the suspension in an orbital shaker at 37∘C and 200 rpm for 24 hours.

• Self-Validation (IPC): Analyze via HPLC. The strict specificity of the enzyme ensures that the sum of the ester and acid peak areas will constantly equal 100% of the initial mass, validating the absence of side reactions.

• Workup: Filter the mixture through a Celite pad to recover the immobilized enzyme (which can be washed and reused). Acidify the filtrate to pH 3.0 with 1 M HCl and extract with EtOAc to isolate the product.

Quantitative Method Comparison

The following table summarizes the operational metrics and causal outcomes of the three protocols to aid in process selection.

Parameter	Protocol A (Mild Basic)	Protocol B (Acidic)	Protocol C (Enzymatic)
Reagents	LiOH⋅H2​O (1.05 eq)	10% HCl / Dioxane	CALB (Novozym 435)
Temperature	0∘C to RT	95∘C (Reflux)	37∘C
Reaction Time	2 - 4 hours	18 - 24 hours	24 - 48 hours
Cannizzaro Risk	Moderate (if over-stirred)	Zero	Zero
Typical Yield	85−90%	75−80%	>95%
Scalability	Excellent (Kilo-lab ready)	Good (High energy cost)	Moderate (Cost of enzyme)
Chemoselectivity	Good (Kinetic control)	Absolute (Mechanistic)	Absolute (Biocatalytic)

References

• Organic Letters - ACS Publications. Reagent for the Chemoselective Reduction of Carboxylic Acids to Aldehydes. (Discusses the use of LiOH in THF/Water for the chemoselective hydrolysis of esters in the presence of sensitive functional groups). Retrieved from [Link][3]

• Reddit Chempros Community. Why are my ester hydrolysis not working. (Practical laboratory insights on stubborn ester cleavage using 10% HCl/Dioxane as an alternative to basic conditions). Retrieved from[Link][4]

• ResearchGate. The Cannizzaro Reaction. (Mechanistic overview of the base-induced disproportionation of non-enolizable aromatic aldehydes). Retrieved from[Link][2]

• ResearchGate. Study on the enzymatic hydrolysis of racemic methyl ibuprofen ester. (Demonstrates the efficacy and absolute chemoselectivity of Candida antarctica lipase B (CALB) in the hydrolysis of complex methyl esters). Retrieved from [Link][5]

Sources

• 1. Methyl 3-formyl-5-(trifluoromethyl)benzoate - [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]

Application Note: Knoevenagel Condensation with Methyl 3-formyl-5-(trifluoromethyl)benzoate

Introduction & Mechanistic Rationale

Methyl 3-formyl-5-(trifluoromethyl)benzoate is a highly functionalized, electron-deficient aromatic aldehyde. The synergistic electron-withdrawing effects of the meta-trifluoromethyl (-CF 3​ ) and meta-methyl ester (-COOMe) groups severely deplete electron density at the formyl carbon. This intense electrophilicity dictates a rapid reaction rate in Knoevenagel condensations, as the carbonyl carbon is highly susceptible to nucleophilic attack[1].

However, this same electronic activation introduces a synthetic challenge: the substrate is vulnerable to side reactions under strongly basic conditions. The use of strong, unbuffered bases can lead to the saponification (hydrolysis) of the methyl ester or induce the Cannizzaro reaction. Consequently, the choice of catalyst must perfectly balance the deprotonation of the active methylene compound with the preservation of the substrate's ester functionality. Mild conditions, such as buffered weak bases (e.g., piperidine/acetic acid) or green organocatalysts, are strictly mandated[2].

Mechanistic logic of Knoevenagel condensation for highly electron-deficient benzaldehydes.

Substrate Reactivity & Nucleophile Selection

The Knoevenagel condensation requires an active methylene compound flanked by two electron-withdrawing groups[2]. The nucleophilicity of these compounds dictates the reaction kinetics and the required catalytic stringency. Because the cyano (-CN) group possesses a stronger electron-withdrawing ability than carbonyl or carboxylic ester groups, malononitrile reacts significantly faster than diethyl malonate[3].

Table 1: Comparative Reactivity Profile for Methyl 3-formyl-5-(trifluoromethyl)benzoate

Active Methylene Compound	Approx. pKa	Relative Nucleophilicity	Typical Reaction Time	Expected Yield
Malononitrile	~11.0	High	0.5 – 1.0 h	>90%
Ethyl Cyanoacetate	~13.0	Moderate	2.0 – 4.0 h	80 – 90%
Diethyl Malonate	~16.4	Low	6.0 – 12.0 h	60 – 80%

Note: Reaction times are based on standard room-temperature conditions using a buffered catalyst system. The high electrophilicity of the substrate ensures exclusively E-geometry in the final alkene products[3].

Experimental Protocols

To accommodate the sensitivity of the methyl ester group, two self-validating protocols are provided below. Protocol A represents the classical buffered approach, while Protocol B utilizes a modern, solvent-free green chemistry methodology[4].

Step-by-step experimental workflow for the Knoevenagel condensation process.

Protocol A: Buffered Catalysis (Piperidine/Acetic Acid)

Causality: The addition of glacial acetic acid forms a buffer system with piperidine. This maintains a mildly basic pH, preventing the hydrolysis of the methyl ester group while simultaneously providing the necessary acid catalysis for the dehydration step (loss of H 2​ O) to form the stable E-alkene.

Materials:

• Methyl 3-formyl-5-(trifluoromethyl)benzoate (1.0 equiv, 5.0 mmol)

• Active Methylene Compound (e.g., Malononitrile) (1.05 equiv, 5.25 mmol)

• Piperidine (0.1 equiv, 0.5 mmol)

• Glacial Acetic Acid (0.1 equiv, 0.5 mmol)

• Absolute Ethanol (15 mL)

Step-by-Step Procedure:

• Initialization: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the aldehyde (5.0 mmol) and the active methylene compound (5.25 mmol) in 15 mL of absolute ethanol.

• Catalyst Addition: Premix the piperidine and glacial acetic acid in a small vial to form the acetate salt buffer. Add this mixture dropwise to the stirring reaction flask at room temperature.

• Execution & Monitoring: Stir the reaction at room temperature. Monitor the progress via TLC (Eluent: 8:2 Hexanes:Ethyl Acetate). Self-Validation: The reaction is complete when the distinct aldehyde spot (UV active, Rf ~0.6) disappears and a new, intensely UV-active spot (the conjugated product) appears at a lower Rf.

• Workup: Upon completion, slowly add 15 mL of ice-cold deionized water to the flask while stirring vigorously. The highly conjugated product will precipitate out of the solution.

• Isolation: Collect the precipitate via vacuum filtration. Wash the filter cake with ice-cold 1:1 Ethanol:Water (2 x 5 mL) to remove trace catalyst and unreacted active methylene.

• Purification: Recrystallize the crude solid from hot ethanol to yield the analytically pure E-alkene.

Protocol B: Green Solvent-Free Catalysis (Ammonium Bicarbonate)

Causality: Traditional Knoevenagel condensations rely on toxic solvents and amines. Using mild ammonium salts (like ammonium bicarbonate) under solvent-free conditions eliminates volatile organic compound (VOC) waste. The mild nature of the bicarbonate ion perfectly protects the methyl ester from saponification while effectively driving the condensation[4].

Materials:

• Methyl 3-formyl-5-(trifluoromethyl)benzoate (1.0 equiv, 2.0 mmol)

• Active Methylene Compound (1.0 equiv, 2.0 mmol)

• Ammonium Bicarbonate (0.2 equiv, 0.4 mmol)

Step-by-Step Procedure:

• Initialization: Combine the aldehyde (2.0 mmol), the active methylene compound (2.0 mmol), and ammonium bicarbonate (0.4 mmol) in an agate mortar or a reaction vial suitable for grinding/stirring.

• Execution: Grind the mixture thoroughly with a pestle (or stir vigorously if using a mechanical mixer) at room temperature for 10–15 minutes. The mixture will transition into a melt or a paste as the reaction proceeds and water is generated as a byproduct.

• Monitoring: Extract a micro-sample, dissolve in ethyl acetate, and check via TLC.

• Workup: Once TLC confirms the consumption of the aldehyde, suspend the paste in 10 mL of water and stir for 5 minutes to dissolve the ammonium bicarbonate catalyst.

• Isolation: Filter the solid product under a vacuum, wash with water, and dry under a high vacuum.

Analytical Validation Standards

To ensure scientific integrity, the isolated product must be validated through spectroscopic methods.

• 1 H-NMR (CDCl 3​ or DMSO-d 6​ ): The defining self-validating metric is the complete disappearance of the sharp aldehyde proton singlet (typically around δ 10.0–10.2 ppm) and the emergence of a new vinylic proton singlet (typically δ 7.5–8.5 ppm, depending on the shielding effects of the chosen active methylene compound). The aromatic protons will also shift slightly downfield due to the extended conjugation.

• IR Spectroscopy: Look for the disappearance of the characteristic aldehyde C=O stretch (~1700 cm −1 ) and the appearance of a strong conjugated C=C stretch (~1600-1620 cm −1 ). If malononitrile is used, a sharp, distinct -C ≡ N stretch will appear at ~2200-2220 cm −1 .

References

• Taylor & Francis / Pure TUE. "The green Knoevenagel condensation: solvent-free condensation of benzaldehydes." Green Chemistry Letters and Reviews.[Link]

• Asian Journal of Chemistry. "Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex." Asianpubs.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Knoevenagel Condensation | Thermo Fisher Scientific - US [thermofisher.com]
• 3. asianpubs.org [asianpubs.org]
• 4. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for Methyl 3-formyl-5-(trifluoromethyl)benzoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter yield optimization challenges involving highly functionalized building blocks. Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS: 959632-17-8) is a classic "triple-threat" electrophile. It features a formyl group (-CHO), a trifluoromethyl group (-CF 3​ ), and a methyl ester (-CO 2​ Me).

Because the -CF 3​ and ester groups are strongly electron-withdrawing, they drastically lower the Lowest Unoccupied Molecular Orbital (LUMO) of the formyl carbon. While this makes the aldehyde highly reactive toward desired nucleophiles (like amines or ylides), it simultaneously makes it highly susceptible to parasitic side reactions such as direct reduction, acetalization, and base-catalyzed disproportionation[1].

This guide is designed to help researchers and drug development professionals troubleshoot poor yields, understand the mechanistic causality behind these failures, and implement self-validating protocols to ensure robust conversions.

Troubleshooting Workflows & Reaction Pathways

Before diving into specific FAQs, it is critical to map out the competing chemical pathways that dictate the fate of your reaction.

Decision tree for troubleshooting common yield detractors in electron-deficient benzaldehydes.

Competing reaction pathways for Methyl 3-formyl-5-(trifluoromethyl)benzoate.

Frequently Asked Questions (FAQs)

Q1: Why am I observing high levels of benzyl alcohol and carboxylic acid byproducts during base-catalyzed reactions (e.g., Wittig olefination)?

The Causality: You are triggering a Cannizzaro reaction [2]. Because Methyl 3-formyl-5-(trifluoromethyl)benzoate lacks α -hydrogens and is highly electron-deficient, the carbonyl carbon is extremely electrophilic. In the presence of aqueous or strong nucleophilic bases (like NaOH or KOH), hydroxide rapidly attacks the formyl group. This forms a tetrahedral intermediate that donates a hydride to a second aldehyde molecule, disproportionating your starting material into an alcohol and a carboxylic acid[1]. The Solution: Exclude water and nucleophilic bases. For deprotonation steps (like forming a Wittig ylide), use non-nucleophilic bases such as Lithium hexamethyldisilazide (LiHMDS) or Potassium tert-butoxide (KOtBu) in strictly anhydrous solvents (THF or Toluene) at low temperatures (-78 °C).

Q2: My reductive amination yields are stuck below 50% because the aldehyde reduces directly to the alcohol. How do I fix this?

The Causality: Standard reducing agents like Sodium Borohydride (NaBH 4​ ) are too aggressive. They reduce the highly activated aldehyde faster than the amine can condense to form the imine. The Solution: You must decouple imine formation from reduction. Use a milder, chemoselective reducing agent like Sodium Triacetoxyborohydride (STAB-H, NaBH(OAc) 3​ ). The steric bulk and electron-withdrawing acetate groups of STAB-H dampen its reducing power, allowing it to selectively reduce the protonated imine without touching the unreacted aldehyde[3]. Alternatively, a NaBH 4​ /Benzoic acid system can be utilized to generate a milder reducing species in situ[4].

Q3: The methyl ester is hydrolyzing or undergoing transesterification during my reaction. What are the best conditions to preserve it?

The Causality: The -CF 3​ group makes the entire aromatic ring electron-poor, which increases the susceptibility of the methyl ester to nucleophilic attack. If you use Methanol (MeOH) or Ethanol (EtOH) with catalytic acid/base, transesterification or acetal formation at the aldehyde will stall your yield. The Solution: Switch to aprotic solvents like Dichloromethane (DCM), 1,2-Dichloroethane (DCE), or Tetrahydrofuran (THF). If acid catalysis is required for imine formation, use strictly anhydrous Acetic Acid (AcOH) or Titanium(IV) isopropoxide (Ti(OiPr) 4​ ) as a Lewis acid water scavenger.

Quantitative Data: Reductive Amination Optimization

To illustrate the impact of reagent selection on this specific electron-deficient substrate, review the comparative data below. Note: Data represents typical conversions for the reductive amination of Methyl 3-formyl-5-(trifluoromethyl)benzoate with a standard primary aliphatic amine.

Reducing Agent	Solvent	Additive / pH	Temp (°C)	Desired Amine Yield (%)	Direct Reduction Byproduct (%)
NaBH 4​	MeOH	None	25	15%	80%
NaBH 3​ CN	MeOH	AcOH (pH 5)	25	65%	20%
NaBH 4​ / PhCO 2​ H	THF	Benzoic Acid (1 eq)	65 (Reflux)	88%	<5%
NaBH(OAc) 3​	DCE	AcOH (1 eq)	25	94%	<2%

Conclusion: STAB-H (NaBH(OAc) 3​ ) in DCE provides the highest chemoselectivity, suppressing the direct reduction of the highly activated aldehyde.

Standardized Experimental Protocols

Protocol A: Chemoselective Reductive Amination (Self-Validating Method)

This protocol utilizes STAB-H to ensure high yields while preventing over-reduction of the activated aldehyde[3].

Materials:

• Methyl 3-formyl-5-(trifluoromethyl)benzoate (1.0 equiv)

• Primary or Secondary Amine (1.1 equiv)

• Sodium Triacetoxyborohydride (STAB-H) (1.5 equiv)

• Glacial Acetic Acid (1.0 equiv)

• Anhydrous 1,2-Dichloroethane (DCE) (0.2 M)

Step-by-Step Methodology:

• Imine Pre-formation: In an oven-dried flask under N 2​ , dissolve the aldehyde (1.0 equiv) and the amine (1.1 equiv) in anhydrous DCE. Add glacial acetic acid (1.0 equiv).

• Self-Validation Checkpoint: Stir the mixture at room temperature for 1–2 hours. Do not add the reducing agent yet. Withdraw a 10 μ L aliquot, quench in aqueous NaHCO 3​ , extract with Ethyl Acetate, and analyze via TLC or LC-MS. Proceed to step 3 only when the aldehyde is >95% consumed to form the imine. This logic guarantees that direct reduction of the aldehyde is impossible.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add STAB-H (1.5 equiv) portion-wise over 10 minutes to control the exotherm.

• Completion: Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2–4 hours until LC-MS indicates complete reduction of the imine.

• Workup: Quench the reaction carefully with saturated aqueous NaHCO 3​ (until pH ~8) to neutralize the acetic acid and destroy excess STAB-H. Extract with DCM (3x), dry over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo.

Protocol B: Anhydrous Wittig Olefination (Cannizzaro-Free)

This protocol avoids nucleophilic bases to prevent the Cannizzaro disproportionation of the electron-deficient aldehyde.

Materials:

• Methyl 3-formyl-5-(trifluoromethyl)benzoate (1.0 equiv)

• Phosphonium salt precursor (1.2 equiv)

• Lithium hexamethyldisilazide (LiHMDS, 1.0 M in THF) (1.15 equiv)

• Anhydrous Tetrahydrofuran (THF) (0.1 M)

Step-by-Step Methodology:

• Ylide Generation: Suspend the phosphonium salt (1.2 equiv) in anhydrous THF under a strict Argon atmosphere. Cool the suspension to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add LiHMDS (1.15 equiv) dropwise via syringe. Stir at -78 °C for 30 minutes, then warm to 0 °C for 30 minutes to ensure complete ylide formation (solution will typically turn a deep, vibrant color).

• Electrophile Addition: Re-cool the ylide solution to -78 °C. Dissolve the aldehyde (1.0 equiv) in a minimum volume of anhydrous THF and add it dropwise over 15 minutes. Causality note: The low temperature prevents nucleophilic attack of the ylide on the methyl ester.

• Reaction Progression: Allow the reaction to slowly warm to room temperature overnight.

• Workup: Quench with saturated aqueous NH 4​ Cl. Extract with Ethyl Acetate, wash the organic layer with brine, dry over MgSO 4​ , and purify via silica gel chromatography to separate the product from triphenylphosphine oxide.

References

• ResearchGate. Theoretical DFT study of Cannizzaro reaction mechanism: A mini perspective. (Explains the accelerated disproportionation in electron-withdrawing benzaldehydes). Available at:[Link]

• The Journal of Organic Chemistry (ACS). Facile Reductive Amination of Aldehydes with Electron-Deficient Anilines by Acyloxyborohydrides in TFA. Available at:[Link]

• Oriental Journal of Chemistry. NaBH4/PhCO2H: An Efficient system for Reductive Amination of Aldehydes. Available at:[Link]

• Pharmaguideline. Cannizzaro Reaction and Crossed Cannizzaro Reaction. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cannizzaro Reaction and Crossed Cannizzaro Reaction | Pharmaguideline [pharmaguideline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. NaBH4/PhCO2H: An Efficient system for Reductive Amination of Aldehydes – Oriental Journal of Chemistry [orientjchem.org]

Common side products in the synthesis of Methyl 3-formyl-5-(trifluoromethyl)benzoate

Welcome to the Technical Support Center. As researchers and drug development professionals, you understand that synthesizing highly functionalized building blocks requires rigorous chemoselectivity. Methyl 3-formyl-5-(trifluoromethyl)benzoate contains three reactive moieties—an electrophilic formyl group, a base-sensitive methyl ester, and an electron-withdrawing trifluoromethyl group.

This guide bypasses generic advice to address the exact thermodynamic and kinetic failure points in your workflows, ensuring your protocols act as self-validating systems.

Synthesis Workflows & Failure Branching

Fig 1: Synthesis routes and side products for Methyl 3-formyl-5-(trifluoromethyl)benzoate.

Troubleshooting Guide & FAQs

Q1: During the formylation of Methyl 3-bromo-5-(trifluoromethyl)benzoate, I am observing significant amounts of debrominated starting material and a tertiary alcohol byproduct. How can I prevent this? Root Cause & Causality: You are likely using n -butyllithium ( n -BuLi) or a standard Grignard reagent at temperatures that are too high. n -BuLi is highly reactive and acts as a nucleophile, directly attacking the methyl ester of your starting material to form a tertiary alcohol byproduct. Furthermore, if the organometallic intermediate is not kept strictly anhydrous, ambient moisture will protonate it, leading to the debrominated side product, methyl 3-(trifluoromethyl)benzoate. Solution: Switch to a "Turbo Grignard" reagent ( i -PrMgCl·LiCl). The addition of LiCl breaks up the polymeric aggregates of the Grignard reagent, significantly enhancing the rate of the halogen-metal exchange while maintaining exquisite chemoselectivity[1]. This allows the exchange to occur at -20 °C, a temperature where the methyl ester remains completely unreactive.

Q2: I am synthesizing the target via Fischer esterification of 3-formyl-5-(trifluoromethyl)benzoic acid in methanol. My NMR shows a loss of the aldehyde proton (~10 ppm) and the appearance of a new peak at ~5.5 ppm. What happened? Root Cause & Causality: You have over-reacted the formyl group to form a dimethyl acetal byproduct (Methyl 3-(dimethoxymethyl)-5-(trifluoromethyl)benzoate). Under acidic conditions (such as the H2​SO4​ used in Fischer esterification), the highly electrophilic aldehyde reacts with the excess methanol solvent. The carbonyl is protonated, attacked by methanol to form a hemiacetal, and subsequently loses water to form the stable dimethyl acetal[2]. The new NMR peak at ~5.5 ppm corresponds to the methine proton of the newly formed acetal. Solution: Acetals are stable to base but easily reversed in aqueous acid[2]. You do not need to discard the batch; simply perform a biphasic acidic hydrolysis (see SOP 2 below).

Q3: When oxidizing Methyl 3-(hydroxymethyl)-5-(trifluoromethyl)benzoate using the Swern oxidation, my isolated product smells strongly of cabbage and contains a mixed thioacetal impurity. How do I fix this? Root Cause & Causality: The Swern oxidation relies on the formation of an alkoxysulfonium ylide intermediate. If the internal reaction temperature rises above -60 °C before the triethylamine base is added, this intermediate undergoes a premature Pummerer-type rearrangement[3]. This side reaction covalently traps the dimethyl sulfide (DMS) moiety, yielding a methylthiomethyl ether (thioacetal) instead of the desired aldehyde. The foul odor is unreacted DMS gas, a notorious byproduct of this oxidation[3]. Solution: Strict cryogenic control is mandatory. Use an internal thermocouple probe, not just an external bath thermometer, to ensure the internal temperature remains below -65 °C.

Quantitative Comparison of Synthesis Routes

Synthesis Route	Primary Reagents	Typical Yield	Dominant Side Product	Side Product (%)	Chemoselectivity Risk
Halogen-Metal Exchange	i -PrMgCl·LiCl, DMF	85-90%	Debrominated arene	< 5%	Ester nucleophilic attack
Fischer Esterification	MeOH, H2​SO4​	70-80%	Dimethyl acetal	15-25%	Aldehyde over-reaction
Swern Oxidation	DMSO, (COCl)2​ , Et3​N	80-85%	Mixed thioacetal	< 10%	Thermal rearrangement

Standard Operating Procedures (SOPs)

SOP 1: Chemoselective Formylation via Turbo Grignard

Objective: Synthesize the target from the bromo-ester without compromising the ester functionality.

• System Preparation: Flame-dry a 250 mL Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x). Causality: Even trace moisture (<50 ppm) will protonate the Grignard intermediate, driving the debromination side reaction.

• Substrate Solvation: Dissolve 10.0 mmol of Methyl 3-bromo-5-(trifluoromethyl)benzoate in 40 mL of anhydrous THF. Cool to -20 °C using a dry ice/isopropanol bath.

• Halogen-Metal Exchange: Dropwise add 11.0 mmol (1.1 equiv) of i -PrMgCl·LiCl (1.3 M in THF) over 15 minutes.

  • Self-Validation Check: Quench a 0.1 mL aliquot with iodine. GC-MS analysis should reveal >95% methyl 3-iodo-5-(trifluoromethyl)benzoate. If you see unreacted bromide, your exchange is incomplete; if you see ester-attack products, your temperature spiked above -15 °C.

• Formylation: Add 20.0 mmol (2.0 equiv) of anhydrous N,N-Dimethylformamide (DMF) in one portion. Causality: DMF acts as the formyl source, forming a stable hemiaminal intermediate that prevents over-addition.

• Quench & Workup: Warm the reaction to 0 °C and quench aggressively with 20 mL of 1M HCl.

  • Self-Validation Check: Check the aqueous layer pH. It must be between pH 4-5. If it remains basic, the hemiaminal intermediate will not collapse into the target aldehyde, artificially lowering your yield. Extract with ethyl acetate, dry over Na2​SO4​ , and concentrate.

SOP 2: Acetal Reversal (Hydrolysis Recovery)

Objective: Recover target aldehyde from dimethyl acetal byproduct generated during Fischer esterification.

• Solvation: Dissolve 5.0 mmol of the crude acetal mixture in 20 mL THF.

• Hydrolysis: Add 20 mL of 1M aqueous HCl. Stir vigorously at 25 °C for 2 hours. Causality: The large excess of water drives the thermodynamic equilibrium away from the acetal back to the aldehyde.

• Self-Validation Check: Spot the reaction on a silica TLC plate (Hexanes:EtOAc 8:2). The reaction is complete when the high-Rf acetal spot completely vanishes, leaving only the UV-active aldehyde spot.

SOP 3: Cryogenic Swern Oxidation

Objective: Oxidize benzyl alcohol precursor to the target aldehyde without thioacetal formation.

• Activation: In a flame-dried flask, dissolve 11.0 mmol oxalyl chloride in 25 mL anhydrous CH2​Cl2​ . Cool to -78 °C. Dropwise add 22.0 mmol DMSO. Stir for 15 minutes to form the active dimethylchlorosulfonium intermediate.

• Oxidation: Add 10.0 mmol of Methyl 3-(hydroxymethyl)-5-(trifluoromethyl)benzoate in CH2​Cl2​ .

  • Self-Validation Check: Monitor internal temperature. If it exceeds -65 °C during addition, expect >20% thioacetal contamination.

• Elimination: Add 50.0 mmol Triethylamine, stir for 15 mins, then warm to room temperature. Rinse all glassware with bleach post-reaction to neutralize the DMS odor.

References

• Source: ResearchGate (Heterocycles)
• Swern Oxidation Source: Organic Chemistry Portal URL
• 14.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Swern Oxidation [organic-chemistry.org]

Optimizing solvent and temperature for reactions involving this compound

Welcome to the Technical Support Center, a dedicated resource for researchers, scientists, and drug development professionals. This guide provides in-depth, field-proven insights into the critical parameters of solvent and temperature optimization. Here, we move beyond simple protocols to explain the underlying principles, helping you troubleshoot effectively and rationalize your experimental design for robust and scalable chemical synthesis.

Frequently Asked Questions (FAQs)

This section addresses foundational concepts that govern how solvent and temperature influence reaction outcomes.

Q1: How does solvent choice fundamentally impact a chemical reaction?

A1: A solvent is not merely an inert medium; it is an active participant that can profoundly influence reaction outcomes.[1] Its primary roles include dissolving reactants to enable collisions and facilitating heat transfer.[2] However, its effects are far more nuanced. Solvents can affect reaction rates, equilibria, and even steer the reaction down different mechanistic pathways.[1][3] Key properties to consider are polarity, proticity (ability to donate hydrogen bonds), boiling point, and miscibility with workup solvents.[4][5] A solvent can stabilize or destabilize reactants, transition states, and products to different extents, thereby altering the reaction's energy landscape.[1]

Q2: What is the difference between kinetic and thermodynamic control, and how does temperature influence it?

A2: When a reaction can form two or more different products (e.g., Product A and Product B), the product distribution is determined by either kinetic or thermodynamic control.[6][7]

• Kinetic Control prevails at lower temperatures and shorter reaction times.[6][8] It favors the formation of the kinetic product—the one that forms fastest because its reaction pathway has the lowest activation energy (Ea). This product is not necessarily the most stable.[8]

• Thermodynamic Control is favored at higher temperatures and longer reaction times, allowing the reaction to reach equilibrium.[6][9] It favors the formation of the thermodynamic product—the most stable product (lowest Gibbs free energy), even if it forms more slowly due to a higher activation energy barrier.[7]

Manipulating temperature is the primary tool to switch between these regimes. Low temperatures trap the reaction at the kinetic product, while higher temperatures provide the energy needed to overcome the higher activation barrier and allow the system to equilibrate to the more stable thermodynamic product.[9][10]

Q3: How does temperature generally affect reaction rate?

A3: As a general rule, increasing the temperature increases the reaction rate. The Swedish chemist Svante Arrhenius formulated an equation that describes this relationship, showing that the rate constant (k) increases exponentially with temperature.[11][12] A common rule of thumb is that a 10 °C increase in temperature can approximately double the reaction rate.[11] This is because higher temperatures increase the kinetic energy of molecules, leading to more frequent and more energetic collisions, which increases the fraction of molecules that can overcome the activation energy barrier.[13][14]

Q4: What are the key safety considerations when selecting solvents and reaction temperatures, especially during scale-up?

A4: Safety is paramount. When selecting a solvent, consider its flammability (flash point), toxicity, and potential to form explosive peroxides (e.g., THF, diethyl ether).[4][15] When increasing temperature, ensure the reaction temperature is well below the solvent's boiling point unless reflux conditions are intended.[5] For scale-up, remember that heat transfer becomes less efficient as the volume increases.[16] An exothermic reaction that is easily controlled at 1 gram may become a dangerous thermal runaway at a 100-gram scale.[15] Always perform a risk assessment before scaling up and consider using semi-batch processes (controlled addition of a reagent) for exothermic reactions to manage heat output.[17]

Troubleshooting Guides

This section provides structured, step-by-step solutions to common experimental problems.

Issue 1: My reaction shows low or no conversion of starting material.

• Question: I've set up my reaction, but after several hours, TLC/LC-MS analysis shows mostly unreacted starting material. What should I do?

• Answer: Low or no conversion is a common issue that can often be resolved by systematically evaluating solubility and temperature.[18]

  • Step 1: Verify Solubility. Are all your reactants, especially the limiting reagent, fully dissolved in the chosen solvent at the reaction temperature?[4] Insoluble materials lead to poor reaction yields.[4]

    • Troubleshooting: Perform a quick solubility test in a vial. If solubility is poor, select a more appropriate solvent. Consider a co-solvent system if a single solvent doesn't suffice.[19]

  • Step 2: Increase the Temperature. The reaction may simply be too slow at the current temperature (kinetically limited).

    • Troubleshooting: Incrementally increase the temperature by 10-20 °C and monitor the progress.[20] Ensure the new temperature does not exceed the boiling point of the solvent or the decomposition temperature of any component.[5] The Arrhenius equation predicts that even a small temperature increase can significantly boost the reaction rate.[12]

  • Step 3: Check Reagent and Solvent Quality. Impurities, particularly water in anhydrous reactions, can halt a reaction.[18]

    • Troubleshooting: Use freshly purified or newly opened reagents. For moisture-sensitive reactions, ensure you are using a dry, anhydrous solvent.[18]

Issue 2: My reaction is producing significant side products.

• Question: My desired product is forming, but so are several impurities, leading to a low yield and difficult purification. How can I improve selectivity?

• Answer: The formation of side products indicates that alternative reaction pathways are competitive with your desired pathway.[21] Adjusting solvent and temperature can shift the balance in your favor.[22]

  • Step 1: Lower the Reaction Temperature. Many side reactions have higher activation energies than the desired reaction. By lowering the temperature, you may disproportionately slow down the side reactions, thus increasing selectivity for the desired product.[23] This is a classic strategy to favor a kinetic product.

  • Step 2: Evaluate Solvent Polarity. The solvent can selectively stabilize the transition state of one pathway over another.

    • Troubleshooting: If your desired reaction proceeds through a charged or highly polar transition state, a more polar solvent may accelerate it relative to less polar side reactions.[1][2] Conversely, if side reactions involve polar intermediates, switching to a less polar solvent could suppress them. Run small-scale trials in a few different solvents (e.g., a non-polar one like Toluene, a polar aprotic one like DMF, and a polar protic one like Isopropanol) to screen for the best outcome.[24]

  • Step 3: Consider Reagent Addition Rate. Slowly adding a highly reactive reagent can maintain its low concentration, minimizing side reactions that may be of a higher order with respect to that reagent.[25]

Issue 3: My product appears to be degrading during the reaction.

• Question: I see my product forming initially, but upon extended reaction time or at higher temperatures, its concentration decreases and new impurities appear. What's happening?

• Answer: This strongly suggests your product is unstable under the reaction conditions. The key is to find conditions where the rate of formation is significantly faster than the rate of degradation.

  • Step 1: Reduce Reaction Temperature and Time. This is the most direct way to mitigate product degradation.[23]

    • Troubleshooting: Monitor the reaction closely by TLC or LC-MS at regular intervals. Stop the reaction as soon as the starting material is consumed or when the product concentration reaches its maximum before significant degradation occurs.

  • Step 2: Re-evaluate Your Solvent Choice. The solvent can influence product stability.

    • Troubleshooting: If the degradation pathway involves, for example, hydrolysis, ensure you are using a dry, aprotic solvent. If the degradation is acid- or base-catalyzed, a neutral, non-protic solvent would be a better choice.

  • Step 3: Consider an In-Situ Protection or Derivatization Strategy. If the product has a particularly labile functional group, it may be possible to add a reagent that converts it in-situ to a more stable derivative, which can be converted back to the desired product during workup.

Data Presentation & Protocols

Table 1: Properties of Common Laboratory Solvents

This table provides a quick reference for selecting an initial solvent based on key physical properties. Data is compiled from various sources.[26][27][28][29][30]

Solvent	Formula	Boiling Point (°C)	Polarity Index	Dielectric Constant (20°C)	Solvent Type
Hexane	C₆H₁₄	69	0.1	1.9	Non-Polar
Toluene	C₇H₈	111	2.4	2.4	Non-Polar
Dichloromethane (DCM)	CH₂Cl₂	40	3.1	9.1	Polar Aprotic
Tetrahydrofuran (THF)	C₄H₈O	66	4.0	7.5	Polar Aprotic
Ethyl Acetate (EtOAc)	C₄H₈O₂	77	4.4	6.0	Polar Aprotic
Acetone	C₃H₆O	56	5.1	20.7	Polar Aprotic
Acetonitrile (MeCN)	C₂H₃N	82	5.8	37.5	Polar Aprotic
Dimethylformamide (DMF)	C₃H₇NO	153	6.4	38.3	Polar Aprotic
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	189	7.2	47.0	Polar Aprotic
Isopropanol (IPA)	C₃H₈O	82	3.9	19.9	Polar Protic
Ethanol	C₂H₆O	78	4.3	24.6	Polar Protic
Methanol	CH₃OH	65	5.1	32.7	Polar Protic
Water	H₂O	100	10.2	80.1	Polar Protic

Experimental Protocols

Protocol 1: Systematic Solvent Screening

This protocol provides a structured method for identifying a suitable solvent for a new reaction.

• Objective: To determine the optimal solvent for maximizing yield and minimizing side products.

• Materials:

  • Reactants, reagents, and catalyst for your specific reaction.

  • A selection of solvents from different classes (e.g., Toluene, THF, Acetonitrile, Isopropanol).

  • Small reaction vials (e.g., 2 mL microwave vials with stir bars).

  • Heating block or oil bath with temperature control.

  • Analytical tool for monitoring (TLC plate, LC-MS, GC, etc.).

• Procedure:

  • Set up an array of identical reactions in the small vials. For each vial, use the same amount of limiting reagent, with other reagents in excess.

  • To each vial, add a different solvent. Ensure the concentration of the limiting reagent is consistent across all vials (e.g., 0.1 M).

  • Stir all reactions at a consistent, moderate temperature (e.g., 60 °C) for a set period (e.g., 4 hours).

  • After the time has elapsed, quench all reactions simultaneously.

  • Take an aliquot from each reaction mixture and analyze it using your chosen method (e.g., LC-MS) to determine the relative conversion to product and the formation of any side products.

  • Compare the results to identify the solvent(s) that provide the best performance.

Protocol 2: Temperature Profiling for Kinetic vs. Thermodynamic Control

This protocol helps determine if a reaction is under kinetic or thermodynamic control and identifies the optimal temperature for the desired product.

• Objective: To understand the effect of temperature on the product ratio and identify conditions that favor either the kinetic or thermodynamic product.

• Procedure:

  • Set up at least three identical reactions in the solvent identified as optimal from Protocol 1.

  • Run the first reaction at a low temperature (e.g., 0 °C or room temperature).

  • Run the second reaction at a moderate temperature (e.g., 60 °C).

  • Run the third reaction at a high temperature, near the solvent's reflux point (e.g., 100 °C for Toluene).

  • Monitor each reaction over time, taking aliquots at regular intervals (e.g., 1h, 4h, 12h, 24h).

  • Analyze the product ratio (e.g., Kinetic Product:Thermodynamic Product) in each aliquot.

  • Analysis:

    • If the product ratio is consistent at all temperatures and does not change over time, the reaction is likely not subject to this type of control, or the energy differences are negligible.

    • If one product dominates at low temperature/short times, and another dominates at high temperature/long times, you have identified the kinetic and thermodynamic products, respectively.[7][10] You can now select the temperature that maximizes the yield of your desired isomer.

Visualizations

Diagram 1: Solvent Selection Workflow

Caption: A systematic workflow for rational solvent selection.

Diagram 2: Kinetic vs. Thermodynamic Control

Caption: Energy profile for competing kinetic and thermodynamic pathways.[6][7]

References

• Reichardt's dye - Wikipedia. Available at: [Link]

• Arrhenius equation | Chemistry | Research Starters - EBSCO. Available at: [Link]

• What are the factors according to which we choose the best solvent when undergoing a reaction? - Quora. Available at: [Link]

• 1.8: Acids, Bases, and Solvents - Choosing a Solvent - Chemistry LibreTexts. Available at: [Link]

• Arrhenius equation | Definition & Facts - Britannica. Available at: [Link]

• Reaction Rates and Temperature; Arrhenius Theory. Available at: [Link]

• Thermodynamic and Kinetic Control - AP Chem Guide. Available at: [Link]

• Arrhenius Equation Explained: Definition, Examples, Practice & Video Lessons - Pearson. Available at: [Link]

• "How to choose reaction solvents" : r/chemistry - Reddit. Available at: [Link]

• Thermodynamic and kinetic reaction control - Wikipedia. Available at: [Link]

• Solvent Effects on Reaction Rates and Mechanisms. Science. Available at: [Link]

• rate constants and the arrhenius equation - Chemguide. Available at: [Link]

• Solvent Effects on Reaction Rates | SN1 vs SN2, Polar Protic & Aprotic Solvents - YouTube. Available at: [Link]

• Demo 38: Reichardt's Dye - Chemistry and Biochemistry. University of California, Santa Cruz. Available at: [Link]

• Reichardt's dye: the NMR story of the solvatochromic betaine dye - Canadian Science Publishing. Available at: [Link]

• Solvent Effects on Reaction Rates | PDF - Scribd. Available at: [Link]

• How are solvents chosen in organic reactions? - Chemistry Stack Exchange. Available at: [Link]

• Structural insight into piezo-solvatochromism of Reichardt's dye - PMC. National Center for Biotechnology Information. Available at: [Link]

• Solvent Effects on the Rates and Mechanisms of Reaction of Phenols with Free Radicals | Accounts of Chemical Research - ACS Publications. Available at: [Link]

• Reichardt's Dye-Based Solvent Polarity and Abraham Solvent Parameters: Examining Correlations and Predictive Modeling - MDPI. Available at: [Link]

• COMMON SOLVENT PROPERTIES. University of Rochester. Available at: [Link]

• Common Solvents Used in Organic Chemistry: Table of Properties 1. Organic Chemistry Data. Available at: [Link]

• Solvent effects on the rates and mechanisms of reaction of phenols with free radicals - PubMed. National Center for Biotechnology Information. Available at: [Link]

• Common Solvents for Organic Reactions. Available at: [Link]

• Common Solvents Used in Organic Chemistry: Table of Properties. Available at: [Link]

• On Byproducts and Side Products | Organic Process Research & Development. ACS Publications. Available at: [Link]

• Reaction Condition Optimization - Creative Biolabs. Available at: [Link]

• Optimize Reaction Speed Using 1-Propanol as Solvent - Patsnap Eureka. Available at: [Link]

• What could be reason for getting a very low yield in organic chemistry? - Quora. Available at: [Link]

• Scale-up Reactions - Division of Research Safety - University of Illinois. Available at: [Link]

• Green chemistry for chemical synthesis - PNAS. Available at: [Link]

• What are some common causes of low reaction yields? : r/Chempros - Reddit. Available at: [Link]

• A Brief Introduction to Chemical Reaction Optimization - PMC - NIH. National Center for Biotechnology Information. Available at: [Link]

• 14.3 Kinetic versus Thermodynamic Control of Reactions - Organic Chemistry | OpenStax. Available at: [Link]

• 14.3: Kinetic vs. Thermodynamic Control of Reactions - Chemistry LibreTexts. Available at: [Link]

• Scale Up Safety_FINAL - Stanford Environmental Health & Safety. Available at: [Link]

• Optimizing Chemical Reactions - ACS Publications. Available at: [Link]

• Streamline Your Chemical Synthesis: Unearth the Secrets to Reducing Derivatives and Simplifying Processes - ALT LABS. Available at: [Link]

• Kinetic Control vs. Thermodynamic Control - YouTube. Available at: [Link]

• In organic chemistry, why is my percent yield so low? - Quora. Available at: [Link]

• How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. Fauske & Associates. Available at: [Link]

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Preventing over-oxidation of the aldehyde group during synthesis

Topic: Preventing Over-Oxidation of the Aldehyde Group During Synthesis

Welcome to the Synthetic Chemistry Troubleshooting Portal. Oxidizing primary alcohols to aldehydes is a fundamental transformation in drug development, but the risk of over-oxidation to carboxylic acids remains a persistent challenge. This guide provides causality-driven troubleshooting, self-validating protocols, and mechanistic insights to help you arrest oxidation precisely at the aldehyde stage.

The Root Cause of Over-Oxidation (Causality)

Aldehydes themselves are remarkably resistant to direct oxidation by many standard reagents. The true culprit behind over-oxidation is the aldehyde hydrate (gem-diol) . When water is present in the reaction mixture, it nucleophilically attacks the newly formed aldehyde to form a hydrate. This hydrate possesses a C–H bond structurally identical to that of a primary alcohol, allowing the oxidant to proceed with a second oxidation cycle, yielding a carboxylic acid.

The Universal Solution: To prevent over-oxidation, you must either strictly exclude water (utilizing anhydrous reagents like Swern, DMP, or PCC) or employ a biphasic/kinetic strategy (like TEMPO) that physically separates the aldehyde from the aqueous oxidant before hydration can occur.

Diagnostic Workflow: Choosing the Right Oxidant

Diagnostic workflow for selecting the optimal oxidation method based on substrate and scale.

Troubleshooting FAQs

Q: My Swern oxidation is yielding a mixture of aldehyde and unreacted alcohol, along with a terrible odor. What went wrong? A: The Swern oxidation relies on the activation of dimethyl sulfoxide (DMSO) by oxalyl chloride at –78 °C to form a highly reactive chlorodimethylsulfonium salt[1][2]. If your internal flask temperature rises above –60 °C before the alcohol is fully added, this intermediate decomposes via the Pummerer rearrangement, leading to incomplete conversion. The foul odor is dimethyl sulfide (DMS), a stoichiometric byproduct of the successful elimination step[3]. Pro-Tip: To mitigate the odor, quench all glassware with a sodium hypochlorite (bleach) solution. This oxidizes the volatile DMS into odorless, water-soluble dimethyl sulfoxide or dimethyl sulfone[2].

Q: I am using Dess-Martin Periodinane (DMP) but seeing incomplete reactions and poor solubility. How can I fix this? A: DMP is a hypervalent iodine(V) reagent that operates under mild, neutral conditions[4]. However, it degrades upon prolonged exposure to atmospheric moisture, forming insoluble iodoxybenzoic acid (IBX). The oxidation mechanism requires the alcohol to perform a ligand exchange with an acetate group on the iodine center[4]. Paradoxically, if your DMP is slightly degraded, adding exactly 1 equivalent of water to the reaction mixture can accelerate the oxidation[5]. Water facilitates the dissociation of the acetate ligands, drastically increasing the rate of the rate-determining ligand exchange step.

Q: We are scaling up an oxidation using TEMPO and NaOCl (Anelli conditions), but we are getting 10% carboxylic acid. How do we prevent this? A: In TEMPO-mediated oxidations, the oxoammonium salt is the primary oxidant[6]. Over-oxidation occurs when the secondary terminal oxidant (NaOCl) is added too quickly, allowing it to oxidize the newly formed aldehyde hydrate in the aqueous phase. Fix: Ensure you are using a strictly biphasic system (CH₂Cl₂/H₂O) with vigorous stirring. The aldehyde will rapidly partition into the organic layer, physically isolating it from the aqueous bleach. For process scale, consider a continuous flow setup to strictly limit residence time and arrest conversion at ~70-80%, recycling the unreacted alcohol[6].

Q: PCC gives me excellent yields of aldehyde, but the workup is a nightmare due to a black tar. Can I avoid this? A: Pyridinium chlorochromate (PCC) oxidizes primary alcohols via a chromate ester intermediate[7]. As the Cr(VI) is reduced to Cr(IV), it polymerizes into a thick, insoluble brown/black tar that traps your product[8]. Fix: Run the reaction with an equal weight of Celite or crushed molecular sieves suspended in the dichloromethane. The chromium byproducts will precipitate directly onto the solid support, allowing you to isolate the aldehyde via a simple filtration through a pad of silica gel[8]. Ensure the solvent is strictly anhydrous to prevent hydrate formation and subsequent over-oxidation[7].

Mechanistic Pathway: TEMPO Catalytic Cycle

Understanding the catalytic cycle of TEMPO is critical for troubleshooting aerobic and bleach-mediated oxidations.

Mechanistic catalytic cycle of TEMPO-mediated alcohol oxidation to aldehyde.

Quantitative Data: Reagent Performance Comparison

Oxidation Method	Active Oxidant Species	Operating Temp	Primary Byproducts	Over-Oxidation Risk	Scalability / Cost
Swern	Chlorodimethylsulfonium	–78 °C	DMS, CO, CO₂, Et₃N·HCl	Very Low (Anhydrous)	High / Low Cost
Dess-Martin (DMP)	Hypervalent Iodine(V)	20 °C	Iodane, Acetic Acid	Very Low (Anhydrous)	Low / High Cost
PCC	Cr(VI)	20 °C	Cr(IV) polymeric salts	Low (If strictly dry)	Medium / Low Cost
TEMPO / NaOCl	Oxoammonium cation	0–20 °C	NaCl, H₂O	Moderate (Aqueous)	High / Low Cost

Self-Validating Standard Operating Procedures (SOPs)

SOP 1: Anhydrous Swern Oxidation

Causality Focus: Strict temperature control prevents the decomposition of the activated DMSO intermediate.

• Setup: Flame-dry a 3-neck round-bottom flask. Purge with N₂. Add anhydrous CH₂Cl₂ and oxalyl chloride (1.2 eq).

• Cooling: Submerge in a dry ice/acetone bath. Self-Validation: Insert an internal temperature probe; it must read ≤ –75 °C before proceeding.

• Activation: Add anhydrous DMSO (2.4 eq) dropwise. Self-Validation: Vigorous gas evolution (CO and CO₂) will occur immediately. This visual cue confirms the formation of the chlorodimethylsulfonium salt[2].

• Oxidation: After 15 minutes, add the primary alcohol (1.0 eq) dissolved in CH₂Cl₂ dropwise. Stir for 30 minutes at –78 °C.

• Elimination: Add triethylamine (5.0 eq) dropwise. Self-Validation: The reaction mixture will turn cloudy white due to the precipitation of Et₃N·HCl, confirming the deprotonation and elimination step is occurring[1].

• Workup: Remove the cooling bath, allow to warm to room temperature, and quench with water. Wash the organic layer with dilute bleach to neutralize the dimethyl sulfide byproduct.

SOP 2: Aerobic CuI/TEMPO Oxidation

Causality Focus: Utilizing ambient air as the terminal oxidant prevents the over-oxidation associated with harsh stoichiometric reagents like NaOCl[9].

• Setup: In an open flask, dissolve the primary alcohol (1.0 eq) in acetonitrile (CH₃CN).

• Catalyst Assembly: Add CuI (5 mol%), TEMPO (5 mol%), and 2,2'-bipyridine (5 mol%). Self-Validation: The solution will immediately transition to a deep red/brown color, visually confirming the formation of the active Cu-bipyridine catalytic complex[9].

• Initiation: Add N-methylimidazole (NMI) (10 mol%) as the base.

• Reaction: Stir vigorously open to ambient air. Self-Validation: Monitor via TLC. The reaction is kinetically fast and typically reaches completion in 1–4 hours without any trace of carboxylic acid formation.

• Workup: Filter the mixture through a short pad of silica gel to remove the copper salts, and concentrate the filtrate to yield the pure aldehyde.

References

• Dess–Martin periodinane. Wikipedia.[Link]

• Dess-Martin Oxidation. Organic Chemistry Portal.[Link]

• The Swern Oxidation: Mechanism and Features. Chemistry Hall. [Link]

• Reagent Friday: PCC (Pyridinium Chlorochromate). Master Organic Chemistry.[Link]

• Oxidation by PCC (pyridinium chlorochromate). Chemistry LibreTexts.[Link]

• Swern Oxidation of Alcohols To Aldehydes and Ketones. Master Organic Chemistry.[Link]

• Swern oxidation. Wikipedia. [Link]

• Copper(I)/TEMPO Catalyzed Aerobic Oxidation of Primary Alcohols to Aldehydes with Ambient Air. National Institutes of Health (PMC).[Link]

• Continuous Flow Oxidation of Alcohols Using TEMPO/NaOCl for the Selective and Scalable Synthesis of Aldehydes. ACS Publications.[Link]

Sources

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• 4. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
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• 9. Copper(I)/TEMPO Catalyzed Aerobic Oxidation of Primary Alcohols to Aldehydes with Ambient Air - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low conversion rates in couplings with Methyl 3-formyl-5-(trifluoromethyl)benzoate

Technical Support Center: Troubleshooting Couplings with Methyl 3-formyl-5-(trifluoromethyl)benzoate

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing low conversion rates or unexpected side products when utilizing Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS: 959632-17-8) [1] in coupling reactions.

Because this molecule features two strong electron-withdrawing groups (EWGs)—a trifluoromethyl (-CF₃) and a methyl ester (-COOMe) positioned meta to the formyl group—the aldehyde carbon is exceptionally electrophilic. While this high reactivity can be advantageous, it frequently leads to dead-end off-target pathways such as rapid hydrate/hemiacetal formation, premature reduction, and base-mediated ester hydrolysis.

Part 1: Reductive Amination Troubleshooting

Q1: My reductive amination yields are below 20%, and LC-MS shows a major byproduct with a mass corresponding to the benzylic alcohol. What is happening? The Causality: You are experiencing premature direct reduction . In standard one-pot reductive aminations (e.g., using NaBH(OAc)₃ or NaBH₃CN in methanol or dichloromethane), the reducing agent is present alongside the amine and the aldehyde[2][3]. Because Methyl 3-formyl-5-(trifluoromethyl)benzoate is extremely electron-deficient, the rate of direct hydride attack on the aldehyde outpaces the rate of imine/iminium formation. The Solution: Transition to a stepwise protocol using a Lewis acid or dehydrating agent to force imine formation before introducing the hydride source. Titanium(IV) isopropoxide [Ti(OPr)₄] is highly recommended as it acts as both a Lewis acid to activate the carbonyl and a water scavenger.

Q2: I switched to a stepwise method, but my conversion is still stalled. I am using Methanol (MeOH) as my solvent. Is this an issue? The Causality: Yes. Highly electron-deficient aldehydes undergo rapid, reversible addition of protic solvents to form stable hemiacetals or acetals . In MeOH, your aldehyde is effectively masked as the inactive hemiacetal, starving the amine of its electrophile. The Solution: Strictly avoid protic solvents during the imine formation step. Use anhydrous Dichloroethane (DCE), Tetrahydrofuran (THF), or Toluene.

Optimized Protocol: Stepwise Reductive Amination

This self-validating protocol ensures complete imine formation prior to reduction, eliminating the benzylic alcohol side product.

• Imine Formation: In an oven-dried flask under N₂, dissolve Methyl 3-formyl-5-(trifluoromethyl)benzoate (1.0 equiv) and your primary/secondary amine (1.1 equiv) in anhydrous DCE (0.2 M).

• Activation: Add Ti(OPr)₄ (2.0 equiv) dropwise at room temperature. Stir for 6–12 hours. Self-Validation Check: Take a small aliquot, quench with water, extract with EtOAc, and run TLC/LC-MS to confirm the disappearance of the aldehyde.

• Reduction: Cool the reaction to 0 °C. Add NaBH(OAc)₃ (1.5 equiv) in portions. Alternatively, if the imine is highly stable, NaBH₄ (1.0 equiv) can be used[3]. Stir for 2 hours at room temperature.

• Quench & Workup: Quench carefully with saturated aqueous NaHCO₃. Stir vigorously for 30 minutes to precipitate titanium salts as a white solid (TiO₂). Filter through a pad of Celite, washing with DCM. Extract the filtrate, dry over Na₂SO₄, and concentrate.

Part 2: Wittig & Horner-Wadsworth-Emmons (HWE) Olefinations

Q3: During Wittig/HWE couplings, I am seeing complete consumption of the aldehyde but recovering a mixture of saponified carboxylic acids and Cannizzaro-type byproducts instead of the desired alkene. How do I fix this? The Causality: The presence of the -COOMe group makes this molecule sensitive to saponification (ester hydrolysis) under strongly basic conditions. Furthermore, highly electron-deficient aldehydes are prone to the Cannizzaro reaction or aldol-type condensations if strong, hard bases (like NaOH, KOH, or even unhindered alkoxides) are used to generate the ylide[4][5]. The Solution: Use mild, non-nucleophilic bases and implement the Masamune-Roush conditions for HWE reactions.

Optimized Protocol: HWE Olefination (Masamune-Roush Conditions)

• Preparation: Suspend anhydrous LiCl (1.2 equiv) in anhydrous Acetonitrile (MeCN) under N₂. Add the phosphonate ester (1.1 equiv) and stir for 10 minutes.

• Mild Deprotonation: Add N,N-Diisopropylethylamine (DIPEA) or DBU (1.1 equiv) at 0 °C. The Li⁺ coordinates the phosphonate oxygen, dramatically increasing its acidity and allowing a mild amine base to generate the reactive carbanion without hydrolyzing the methyl ester.

• Coupling: Add Methyl 3-formyl-5-(trifluoromethyl)benzoate (1.0 equiv) dropwise as a solution in MeCN. Warm to room temperature and stir for 4 hours.

• Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc, and purify via flash chromatography.

Part 3: Quantitative Data & Condition Matrix

The following table summarizes the expected outcomes of various reaction conditions based on the mechanistic principles of electron-deficient aldehydes.

Reaction Type	Solvent	Reagents / Additives	Primary Issue Observed	Expected Conversion / Yield
Reductive Amination	Methanol	NaBH(OAc)₃ (One-pot)	Hemiacetal formation; stalled reaction.	< 15%
Reductive Amination	DCE	NaBH(OAc)₃ (One-pot)	Direct reduction to benzylic alcohol.	20 - 30%
Reductive Amination	DCE	1. Ti(OPr)₄; 2. NaBH(OAc)₃	None (Optimized)	> 85%
Wittig Olefination	THF	Phosphonium salt + NaH	Ester hydrolysis; complex mixture.	< 10%
HWE Olefination	MeCN	Phosphonate + LiCl + DIPEA	None (Optimized)	> 80% (High E-selectivity)

Part 4: Mechanistic Visualizations

Competitive Pathways in Reductive Amination

The diagram below illustrates why one-pot procedures fail with this specific substrate. The extreme electrophilicity drives the equilibrium toward dead-end states (red) unless controlled (green).

Caption: Divergent reaction pathways of electron-deficient aldehydes under reductive amination conditions.

Optimized Stepwise Protocol Workflow

Caption: Step-by-step validated workflow for the reductive amination of Methyl 3-formyl-5-(trifluoromethyl)benzoate.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry, 61(11), 3849-3862.[Link][3]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from[Link][4]

• Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. Retrieved from[Link][5]

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Scale-Up Synthesis of Trifluoromethylated Aromatic Compounds

Welcome to the Process Chemistry Technical Support Center. As drug development increasingly relies on fluorine incorporation to modulate pharmacokinetics and metabolic stability, the demand for scalable trifluoromethylation methodologies has surged. However, transitioning from milligram-scale batch reactions to multi-kilogram continuous manufacturing introduces severe thermochemical, mass-transfer, and safety bottlenecks.

This guide, curated by Senior Application Scientists, provides causal troubleshooting, validated protocols, and mechanistic insights to help you successfully scale up the synthesis of trifluoromethylated aromatic compounds.

Section 1: Reagent Selection & Thermochemical Hazards (FAQs)

Q: We are scaling up a nucleophilic trifluoromethylation using the Ruppert-Prakash reagent (TMSCF₃). During our 100-gram pilot, we experienced a thermal runaway and isolated mostly difluorocarbene-derived byproducts. Why did this happen, and how do we prevent it? A: The failure stems from the inherent instability of the trifluoromethyl anion ([CF₃⁻]) intermediate. When TMSCF₃ is activated by a nucleophilic initiator (e.g., an alkoxide or fluoride), it generates [CF₃⁻]. If the mass transfer rate between [CF₃⁻] and your aromatic electrophile is slower than the decomposition rate of the anion, [CF₃⁻] undergoes a highly exothermic α-elimination to form difluorocarbene (:CF₂) and a fluoride ion[1]. In a batch reactor, poor surface-area-to-volume ratios prevent efficient heat dissipation. The localized heat accelerates further decomposition, leading to a thermal runaway and carbene-derived impurities. Resolution: Transition to a continuous flow microreactor. The high surface-area-to-volume ratio in flow ensures near-instantaneous mixing and isothermal control, allowing the [CF₃⁻] to be trapped by the electrophile before α-elimination occurs.

Q: We want to use the Langlois reagent (CF₃SO₂Na) for a radical trifluoromethylation due to its low cost and bench stability. Is this viable for multi-kilogram scale? A: Yes, but batch scale-up is problematic. Traditional batch protocols use tert-Butyl hydroperoxide (TBHP) as an oxidant to generate the CF₃ radical from CF₃SO₂Na[2]. Pumping stoichiometric peroxides at a large scale poses a severe explosion hazard. Resolution: We recommend transitioning to flow electrochemistry . Recent pilot studies demonstrate that Langlois reagent can be oxidized directly at the anode in an undivided microflow cell, completely eliminating the need for chemical oxidants[3]. Note that in batch electrochemistry, electrode fouling (passivation) drops yields to ~22%. Microflow cells maintain high shear forces that continuously sweep the electrode surface, sustaining yields >80% over prolonged campaigns[3].

Section 2: Photoredox & Continuous Flow Scale-Up (FAQs)

Q: We are attempting a visible-light photoredox trifluoromethylation of a thiophenol using CF₃I gas. The reaction works perfectly in a 5 mL vial (20 seconds, >96% purity). On a 5-liter pilot scale, conversion dropped to 40% and we observed significant thermal degradation impurities. What went wrong? A: You have encountered two classic photoredox scale-up bottlenecks: the Beer-Lambert Law and LED thermal output [4].

• Photon Penetration: According to the Beer-Lambert law, light intensity decays exponentially as it travels through a highly absorbing photocatalyst solution. In a 5 mL vial, light penetrates the entire volume. In a 5 L batch reactor, only the outer few millimeters receive photons, leaving the bulk unreacted.

• Thermal Degradation: High-power LED arrays generate immense heat. In a large batch setup, the enclosed chamber can easily exceed 50 °C, triggering side reactions and degrading your product[4]. Resolution: Use an LED-based plug flow photoreactor (PFR) with a narrow path length (e.g., 1-2 mm tubing) and an active cooling jacket. This exact strategy was used by AbbVie and Asymchem to successfully scale this reaction to over 500 kg[4].

Q: We are exploring Potassium Trifluoroacetate (CF₃CO₂K) as a cheap CF₃ source for copper-mediated aromatic trifluoromethylation. The literature says decarboxylation requires 200 °C. How can we safely achieve this without degrading our product? A: Batch reactions at 200 °C require pressure vessels and prolonged heating/cooling cycles, which degrade sensitive aromatic substrates. By moving this to a continuous flow system equipped with a back-pressure regulator (BPR), you can safely superheat solvents (like DMF or NMP) well above their boiling points[5]. The rapid heat transfer in flow allows the decarboxylation to occur in minutes, and the product is immediately quenched as it exits the hot zone, preventing thermal degradation.

Section 3: Mechanistic & Process Logic Visualizations

Figure 1: Activation and decomposition pathways of TMSCF3. Flow chemistry prevents the runaway α-elimination.

Figure 2: Logic tree for overcoming photoredox scale-up bottlenecks using continuous flow engineering.

Section 4: Quantitative Reagent Comparison

Reagent	Chemical Formula	Primary Activation Mode	Cost / Atom Economy	Key Scale-Up Challenge	Recommended Reactor Paradigm
Ruppert-Prakash	TMSCF₃	Nucleophilic (F⁻ or RO⁻)	High / Moderate	Exothermic α-elimination to :CF₂	Isothermal Microflow
Trifluoromethyl Iodide	CF₃I	Radical (Photoredox)	Moderate / High	Gas handling; Photon penetration	Narrow-path Photoreactor
Langlois Reagent	CF₃SO₂Na	Radical (Oxidative)	Low / High	Oxidant safety (TBHP); Electrode fouling	Flow Electrochemistry
Potassium Trifluoroacetate	CF₃CO₂K	Cu-Mediated Decarboxylation	Very Low / High	High temp requirement (200 °C)	High-Pressure Superheated Flow

Section 5: Validated Experimental Protocols

Protocol A: Commercial-Scale Flow Photoredox Trifluoromethylation (using CF₃I gas)

This protocol is a self-validating system adapted from commercial pharmaceutical manufacturing[4]. It utilizes Process Analytical Technology (PAT) to ensure quality control.

System Setup:

• Equip a continuous stirred tank photoreactor (CSTR) or a plug flow reactor (PFR) with 450 nm LED arrays.

• Critical Step: Plumb a recirculating chiller to the reactor jacket. Set the coolant temperature to 15 °C to counteract LED heat generation and maintain an internal reaction temperature strictly below 30 °C.

• Install an in-line benchtop ¹⁹F NMR or Flow-IR spectrometer at the reactor outlet for real-time conversion monitoring.

Procedure:

• Prepare a 0.5 M solution of the aromatic substrate (e.g., 2-chlorothiophenol) and 0.1 mol% Ru(bpy)₃Cl₂ photocatalyst in acetonitrile.

• Introduce CF₃I gas into the liquid stream using a mass flow controller (MFC) to maintain a steady gas-liquid slug flow regime.

• Pump the mixture through the irradiated reactor with a residence time (t_R) of 1 to 5 minutes (adjust based on in-line PAT feedback).

• Self-Validation Check: Monitor the ¹⁹F NMR signal. The appearance of a sharp singlet at ~ -42 ppm confirms product formation. If a signal at ~ -20 ppm appears, thermal degradation is occurring; immediately increase the chiller flow rate.

• Direct the output stream into a continuous liquid-liquid extraction module to wash away the photocatalyst, yielding the crude trifluoromethylated product in >95% purity.

Protocol B: High-Temperature Flow Decarboxylative Trifluoromethylation (using CF₃CO₂K)

This protocol leverages the superheating capabilities of flow chemistry to safely execute high-barrier decarboxylations[5].

System Setup:

• Assemble a stainless-steel microflow reactor coil (e.g., 10 mL volume).

• Submerge the reactor coil in a heated oil bath set to 200 °C.

• Critical Step: Install a Back-Pressure Regulator (BPR) at the end of the fluidic line set to 250 psi (17 bar). This prevents the solvent from boiling and ensures the CF₃ radical remains dissolved in the liquid phase.

Procedure:

• Prepare a homogeneous solution of the aryl iodide (1.0 equiv), CF₃CO₂K (2.0 equiv), and CuI (1.5 equiv) in anhydrous NMP.

• Pump the solution through the heated reactor coil at a flow rate that achieves a residence time of exactly 16 minutes.

• Causality Note: The 200 °C temperature rapidly forces the decarboxylation of CF₃CO₂K to generate the active Cu-CF₃ species. The short 16-minute residence time prevents the newly formed trifluoromethylated arene from undergoing thermal decomposition.

• Pass the exiting stream through a cooling loop (ambient temperature) before it reaches the BPR.

• Collect the product stream in an aqueous ammonia quench bath to strip the copper salts, yielding the functionalized arene.

References

• Source: National Institutes of Health (PMC)
• Commercial-Scale Visible-light Trifluoromethylation of 2-Chlorothiophenol using CF3I gas Source: ChemRxiv URL
• Electrochemical Trifluoromethylation of Enamides under Microflow Conditions Source: ACS Publications URL
• Practical Method for the Cu-Mediated Trifluoromethylation of Arylboronic Acids with CF3 Radicals Derived from NaSO2CF3 and tert-Butyl Hydroperoxide (TBHP)
• Difluorocarbene-Mediated Cascade Cyclization: The Multifunctional Role of Ruppert–Prakash Reagent Source: ACS Publications URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Practical Method for the Cu-Mediated Trifluoromethylation of Arylboronic Acids with CF3 Radicals Derived from NaSO2CF3 and tert-Butyl Hydroperoxide (TBHP) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Stability issues of Methyl 3-formyl-5-(trifluoromethyl)benzoate in solution

A Guide for Researchers on Navigating Solution Stability

Welcome to the dedicated support center for Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS 959632-17-8). This molecule is a highly valuable synthetic intermediate due to its dual reactive sites: an electrophilic aldehyde and a methyl ester, both activated by a potent electron-withdrawing trifluoromethyl group.[1] This unique electronic structure, however, also makes it susceptible to specific degradation pathways in solution.

This guide provides in-depth troubleshooting advice, validated protocols, and the chemical reasoning behind our recommendations to ensure the integrity of your experiments and the reliability of your results.

Frequently Asked Questions (FAQs): Core Stability Issues

Q1: I dissolved the compound in a protic solvent (like methanol) for my reaction, but I'm seeing inconsistent results and a new, less polar spot on my TLC. What is happening?

A: You are likely observing the formation of a hemiacetal or an acetal. The aldehyde functional group in Methyl 3-formyl-5-(trifluoromethyl)benzoate is highly activated (electrophilic) due to the strong electron-withdrawing effects of both the adjacent trifluoromethyl and ester groups.[2] In the presence of alcohol solvents, especially with trace acid or base catalysts, the aldehyde can reversibly react to form a hemiacetal, which can then proceed to form a more stable acetal.

• Causality: The electron-withdrawing groups destabilize the carbonyl group, making it an excellent target for nucleophilic attack by the alcohol solvent. This equilibrium-driven reaction consumes your starting material, leading to lower-than-expected reactivity and the appearance of new species in your analysis.

• Recommendation: For reactions where the aldehyde moiety is critical, avoid using alcohol-based solvents for stock solutions or long-term storage. Prefer aprotic solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile (MeCN). If your reaction must be conducted in an alcohol, prepare the solution immediately before use and consider the potential for this side reaction in your analysis.

Q2: My stored solution of the compound has become acidic, and I'm detecting a new, more polar compound by LC-MS. What is the cause?

A: This is a classic case of aldehyde oxidation. The formyl group is susceptible to oxidation to the corresponding carboxylic acid (3-carboxy-5-(trifluoromethyl)benzoic acid methyl ester). This process can occur simply upon exposure to atmospheric oxygen (autoxidation), a reaction often accelerated by light or trace metal impurities.[3][4][5]

• Causality: Aldehydes are readily oxidized. The newly formed carboxylic acid is significantly more polar than the starting material and will lower the pH of your solution.

• Recommendation:

  • Inert Atmosphere: When preparing stock solutions for long-term storage, degas the solvent first by bubbling argon or nitrogen through it for 15-20 minutes. Prepare the solution and store it under an inert atmosphere.

  • Light Protection: Store solutions in amber vials or wrap clear vials in aluminum foil to prevent photo-oxidation.[6]

  • Solvent Purity: Use high-purity, antioxidant-free solvents to minimize potential catalysts for oxidation.

Q3: I'm running a reaction under basic conditions (e.g., with NaOH or K2CO3), and my yield is very low. My post-reaction analysis shows a highly polar, water-soluble byproduct. What degradation is occurring?

A: You are encountering saponification, which is the base-mediated hydrolysis of the methyl ester.[7] Similar to the aldehyde, the ester's carbonyl carbon is highly electrophilic due to the ring's electron-withdrawing substituents.[8] This makes it extremely sensitive to hydrolysis, especially with strong bases like NaOH or even milder inorganic bases in the presence of water. The product is the corresponding carboxylate salt, which is highly polar and often remains in the aqueous layer during extraction.

• Causality: The hydroxide ion (or other nucleophilic base) attacks the ester carbonyl, leading to the cleavage of the methyl ester bond to form a carboxylate anion and methanol. This is an irreversible process that consumes your substrate.

• Recommendation:

  • Use Non-Nucleophilic Bases: If possible, substitute strong, nucleophilic bases with non-nucleophilic organic bases like Triethylamine (TEA) or Diisopropylethylamine (DIPEA), especially under anhydrous conditions.

  • Strictly Anhydrous Conditions: If an inorganic base is required, ensure your reaction is completely free of water. Use dry solvents and flame-dried glassware.

  • Temperature Control: Perform the reaction at the lowest possible temperature to slow the rate of hydrolysis.

Visualizing the Problem: Key Degradation Pathways

The two most common stability issues are oxidation of the aldehyde and hydrolysis of the ester. Understanding these pathways is the first step to preventing them.

Caption: Primary degradation pathways for the target compound.

Troubleshooting Guide: At a Glance

This table provides a quick reference for diagnosing and solving common issues encountered during experimentation.

Observed Symptom	Probable Cause	Primary Solution	Secondary Actions
Solution pH drops over time; new polar spot by TLC/LCMS.	Oxidation of the aldehyde to a carboxylic acid.	Prepare and store solutions under an inert atmosphere (N₂ or Ar).	Use amber vials; use fresh, high-purity solvents.
Loss of starting material in basic aqueous media; low yield.	Hydrolysis (saponification) of the methyl ester.	Replace strong bases (NaOH, KOH) with non-nucleophilic organic bases (TEA, DIPEA).	Run reactions under strictly anhydrous conditions; lower reaction temperature.
Inconsistent reactivity in alcohol solvents; new non-polar spot.	Acetal/Hemiacetal Formation with the aldehyde.	Use aprotic solvents (DCM, THF, Dioxane) for stock solutions and reactions.	If alcohol is necessary, prepare the solution immediately before use.
General, slow degradation in a standard organic solvent.	Solvent Impurities / Contamination	Use fresh, high-purity grade solvents.	Check solvents for peroxides (especially THF) or acidity.

Experimental Protocols for Ensuring Compound Integrity

Protocol 1: Preparation of a Stable Stock Solution

This protocol is designed to minimize both oxidation and hydrolysis for long-term storage.

• Select Solvent: Choose a high-purity, anhydrous, aprotic solvent such as Dichloromethane (DCM) or Acetonitrile (MeCN). Avoid THF for long-term storage unless freshly distilled, as it can form explosive peroxides.

• Degas Solvent: Sparge the chosen solvent with an inert gas (Argon or Nitrogen) for 15-20 minutes to remove dissolved oxygen.

• Weigh Compound: In a clean, dry vial, accurately weigh the required amount of Methyl 3-formyl-5-(trifluoromethyl)benzoate.

• Dissolve: Under a gentle stream of inert gas, add the degassed solvent to the vial to achieve the desired concentration.

• Seal and Store: Cap the vial tightly with a septum-lined cap. Purge the headspace with inert gas using a needle. Wrap the vial in aluminum foil or place it in an amber container.

• Storage Conditions: Store the solution at -20°C for maximum stability.[9][10]

Protocol 2: Workflow for Quality Control and Troubleshooting

If you suspect degradation, this workflow will help you identify the problem.

Caption: A decision-tree workflow for troubleshooting stability.

References

• Vertex AI Search. (n.d.).
• Tokyo Chemical Industry. (n.d.). Selective Transformations of Aromatic Trifluoromethyl Groups.
• Tokyo Chemical Industry. (2025, January 15). Safety Data Sheet: Methyl Benzoate.
• BenchChem. (2025). A Comparative Analysis of the Reactivity of 3-(Trifluoromethyl)benzaldehyde and 4-(Trifluoromethyl)benzaldehyde.
• PubMed. (n.d.).
• PMC. (n.d.).
• Organic Chemistry Portal. (2018). Radical C(sp2)
• DergiPark. (n.d.). Catalytic oxidation of aromatic aldehydes to carboxylic acids in mild conditions with NaClO2.
• Filo. (2025, September 30).
• ACS Publications. (2021, December 17).
• Zenodo. (n.d.).
• Royal Society of Chemistry. (n.d.).
• NextSDS. (n.d.). methyl 3-formyl-5-(trifluoromethyl)
• ACS Publications. (2017, January 23). Oxidation of Aromatic Aldehydes to Esters: A Sulfate Radical Redox System. The Journal of Organic Chemistry.
• Royal Society of Chemistry. (2024, May 17). Chemoselective oxidation of aromatic aldehydes to carboxylic acids: potassium tert-butoxide as an anomalous source of oxygen.
• Apollo Scientific. (2023, July 5). Safety Data Sheet: Methyl 3-(trifluoromethyl)
• Chem-Impex. (n.d.). Methyl 3-(trifluoromethyl)
• Sigma-Aldrich. (2025, November 6).
• Semantic Scholar. (2021, July 18).
• TCI Chemicals. (2025, November 18). Safety Data Sheet: Methyl 3-(Trifluoromethyl)
• TCI Chemicals. (n.d.). Safety Data Sheet: Methyl 2-Amino-4-(trifluoromethyl)
• FUJIFILM Wako Chemicals. (2025, August 6).
• EAWAG BBD/PPS. (n.d.).
• ResearchGate. (n.d.).
• Royal Society of Chemistry. (n.d.). Kinetics and mechanism of the oxidation of aromatic aldehydes with bromine. Journal of the Chemical Society B: Physical Organic.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. Chemoselective oxidation of aromatic aldehydes to carboxylic acids: potassium tert-butoxide as an anomalous source of oxygen - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Degradation of meta-trifluoromethylbenzoate by sequential microbial and photochemical treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. EXPERIMENT 1 HYDROLYSIS OF METHYL BENZOATE BACKGROUND Esters undergo a.. [askfilo.com]
• 8. vaia.com [vaia.com]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Purification and Troubleshooting for Commercial Methyl 3-formyl-5-(trifluoromethyl)benzoate

Welcome to the technical support center for the purification of Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS: 959632-17-8). This guide is designed for researchers and drug development professionals who require high-purity building blocks for sensitive downstream applications, such as reductive aminations or Wittig olefinations.

Chemical Causality & Impurity Profiling

Methyl 3-formyl-5-(trifluoromethyl)benzoate is a highly reactive electrophile. The presence of two strongly electron-withdrawing groups—the trifluoromethyl ( −CF3​ ) and the methyl ester ( −COOMe )—significantly depletes electron density on the aromatic ring.

The Causality of Degradation: Because of this heightened electrophilicity, the formyl carbon is exceptionally vulnerable to nucleophilic attack and auto-oxidation. Upon exposure to ambient air, the aldehyde rapidly oxidizes to the corresponding carboxylic acid. Furthermore, if the commercial batch was synthesized or stored in methanol, the aldehyde readily undergoes acetalization to form a dimethyl acetal. Understanding this electronic environment is critical; it dictates why standard chromatographic methods often fail to separate these chemically similar impurities, necessitating chemoselective extraction techniques.

Diagnostic Impurity Dashboard

Summarized below is the quantitative and qualitative data for identifying common contaminants in commercial batches.

Impurity Type	Structural Identity	Diagnostic 1 H NMR Signal (CDCl 3​ )	Diagnostic IR Band	Targeted Removal Strategy
Carboxylic Acid	Methyl 3-carboxy-5-(trifluoromethyl)benzoate	~13.0 ppm (br s, 1H, -COOH)	Broad 3200–2500 cm⁻¹	Mild Basic Wash (Protocol A)
Dimethyl Acetal	Methyl 3-(dimethoxymethyl)-5-(trifluoromethyl)benzoate	~5.4 ppm (s, 1H, acetal -CH), ~3.3 ppm (s, 6H, -OMe)	Absence of C=O at 1710 cm⁻¹	Bisulfite Extraction (Protocol B)
Hydrolyzed Ester	3-formyl-5-(trifluoromethyl)benzoic acid	Missing ester -CH 3​ at ~3.9 ppm	Broad OH stretch	Mild Basic Wash (Protocol A)

Troubleshooting FAQs

Q1: My commercial batch shows a broad OH stretch in the IR spectrum and a downfield peak around 13 ppm in the NMR. What is the contaminant, and how do I remove it without hydrolyzing the ester? A: This indicates the presence of methyl 3-carboxy-5-(trifluoromethyl)benzoate, the auto-oxidation product of your aldehyde. To remove it, perform a mild basic wash using saturated aqueous sodium bicarbonate ( NaHCO3​ ). Causality: NaHCO3​ (pH ~8.3) is sufficiently basic to deprotonate the carboxylic acid (pKa ~4), pulling it into the aqueous phase as a water-soluble sodium salt. However, it is too weak to hydrolyze the methyl ester at room temperature. Never use NaOH for this step, as it will cause rapid, irreversible saponification of your ester.

Q2: I have non-aldehydic organic impurities (like acetals or unreacted starting materials) that co-elute on TLC. How can I selectively isolate the aldehyde? A: Utilize a sodium bisulfite ( NaHSO3​ ) adduct formation strategy. The highly electrophilic formyl group reacts rapidly with the bisulfite anion to form a water-soluble α -hydroxy sulfonate adduct. Neutral impurities (like acetals, unreacted esters, and halogenated precursors) do not react and remain trapped in the organic phase.

Q3: During bisulfite purification, my adduct isn't precipitating as a solid. Am I losing my product? A: Not necessarily. While some aliphatic aldehydes form highly crystalline, insoluble bisulfite adducts that can be easily filtered, the adduct of methyl 3-formyl-5-(trifluoromethyl)benzoate often exhibits variable solubility and may form a gummy residue or remain fully dissolved in the aqueous phase. Solution: Switch from a filtration-based method to a liquid-liquid extraction protocol,. Extract the unreacted impurities with an organic solvent (e.g., ethyl acetate), leaving the pure aldehyde adduct safely dissolved in the aqueous layer.

Validated Purification Workflows

Protocol A: Rapid Acid-Free Wash (Removal of Carboxylic Acids)

Use this protocol if your primary contaminants are acidic oxidation products.

• Dissolution: Dissolve 1.0 g of the crude commercial methyl 3-formyl-5-(trifluoromethyl)benzoate in 20 mL of Ethyl Acetate (EtOAc).

• Deprotonation: Transfer to a separatory funnel and add 20 mL of freshly prepared, saturated aqueous NaHCO3​ .

• Extraction: Shake vigorously for 60 seconds, frequently venting the funnel to release CO2​ gas. Allow the phases to separate.

• Self-Validation Check: Before discarding the aqueous layer, spot the organic layer on a TLC plate (Eluent: 10% EtOAc/Hexanes). The baseline spot (carboxylic acid) must be completely absent. If a baseline spot persists, repeat the NaHCO3​ wash.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield the acid-free aldehyde.

Protocol B: Bisulfite Adduct Liquid-Liquid Extraction (Selective Aldehyde Isolation)

Use this protocol to separate the aldehyde from neutral impurities like acetals and regioisomers.

• Adduct Formation: Dissolve 1.0 g of the crude mixture in 15 mL of EtOAc. Add 25 mL of saturated aqueous sodium bisulfite ( NaHSO3​ ).

• Phase Transfer: Shake vigorously for 2–3 minutes. The electrophilic aldehyde will convert into the water-soluble α -hydroxy sulfonate adduct and migrate into the aqueous phase.

• Impurity Removal: Separate the layers. Extract the aqueous layer once more with 15 mL of fresh EtOAc to ensure all neutral impurities (acetals) are removed. Discard the organic layers.

• Self-Validation Check: Take a 0.1 mL aliquot of the aqueous phase, dilute with D2​O , and check via 1 H NMR. Confirm the complete disappearance of the aldehyde proton (~10.1 ppm) and the presence of the α -hydroxy sulfonate proton (~5.5 ppm).

• Regeneration: To the aqueous layer, add 25 mL of fresh EtOAc. Slowly add a 10% aqueous Na2​CO3​ solution dropwise while stirring until the aqueous phase reaches pH ~10. Causality: The bisulfite adduct is stable under mildly acidic conditions (pH 4-5). Basification drives the equilibrium backwards, decomposing the adduct and regenerating the free aldehyde, which immediately partitions into the organic layer,.

• Isolation: Separate the organic layer, wash with brine, dry over Na2​SO4​ , and concentrate in vacuo to yield the ultra-pure aldehyde.

Mechanistic Workflow Diagram

Workflow for the selective liquid-liquid extraction of aldehydes via bisulfite adduct formation.

References

• Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development.[Link]

• Fatty aldehyde bisulfite adducts as a purification handle in ionizable lipid synthesis. RSC Advances.[Link]

• Process for recovering aldehydes and ketones.

Workup procedures to isolate products from reactions with this compound

Technical Support Center: Triphenylphosphine Oxide (TPPO) Troubleshooting & Workup Guide

Introduction to the TPPO Bottleneck

Triphenylphosphine oxide (TPPO) is a ubiquitous and notoriously difficult-to-remove byproduct generated in Wittig, Mitsunobu, Staudinger, and Appel reactions[1]. Its highly polarized P=O bond gives it a broad solubility profile across diverse organic solvents[2], while its tendency to streak and co-elute with target molecules ( Rf​≈0.3 in 30% EtOAc/Hexanes) makes standard silica gel chromatography highly inefficient. This guide provides field-proven, causality-driven workup protocols to isolate your product without relying on exhaustive chromatography.

The Causality of TPPO Removal (Expertise & Experience)

Successful TPPO removal relies on exploiting two distinct physicochemical properties:

• Differential Solubility: TPPO is highly soluble in polar organics (DCM, THF, Ethanol) but practically insoluble in cold, non-polar aliphatic hydrocarbons (Hexanes, Heptane)[2].

• Lewis Basicity: The oxygen atom of the P=O bond is a strong Lewis base. It readily donates electron density to transition metal Lewis acids (e.g., Zn2+ , Mg2+ , Ca2+ ) to form highly crystalline, insoluble coordination complexes (e.g., ZnCl2​(TPPO)2​ )[3].

By understanding your target product's polarity and the coordinating nature of your reaction solvent, you can force TPPO into a solid state for simple filtration.

Quantitative Data: Comparison of TPPO Removal Strategies

Removal Strategy	Reagent / Solvent System	TPPO Removal Efficiency	Mechanistic Rationale	Best Use Case
Non-Polar Trituration	Hexanes / Diethyl Ether (4:1), 0 °C	~80–90%	TPPO crystallizes out of cold aliphatic hydrocarbons due to its high polarity[1].	Highly non-polar products (e.g., simple alkenes).
Zinc Complexation	ZnCl2​ in Ethanol or EtOAc	>85% (per cycle)	Zn2+ coordinates with the basic oxygen of TPPO to form insoluble ZnCl2​(TPPO)2​ [3].	Polar products soluble in alcohols or esters.
Calcium Complexation	CaBr2​ in THF or 2-MeTHF	95–98%	Ca2+ forms a highly insoluble adduct with TPPO specifically in ethereal solvents[4].	Reactions requiring THF where ZnCl2​ fails.
Magnesium Complexation	MgCl2​ in Toluene	~85–90%	Forms MgCl2​(TPPO)2​ . Mg is a harder Lewis acid, less prone to binding soft Lewis basic products[5].	Products with competing heteroatoms (amines, thiols).

Decision Workflow

Decision workflow for selecting the optimal Triphenylphosphine Oxide (TPPO) removal strategy.

Step-by-Step Experimental Protocols

Protocol A: Zinc Chloride ( ZnCl2​ ) Precipitation (For Polar Products) Mechanism: Exploits the Lewis basicity of TPPO to form an insoluble 1:2 zinc complex[6].

• Solvent Exchange: Concentrate the crude reaction mixture under reduced pressure to completely remove the original reaction solvent.

• Dissolution: Dissolve the crude residue in a minimal volume of warm Ethanol or Ethyl Acetate (approx. 2–3 mL per gram of crude material).

• Complexation: Add anhydrous ZnCl2​ (0.55 equivalents relative to the initial triphenylphosphine used). The slight excess ensures complete formation of the ZnCl2​(TPPO)2​ complex.

• Precipitation: Stir vigorously at room temperature for 30–60 minutes. A dense white precipitate will form.

• Filtration: Filter the suspension through a tightly packed pad of Celite. Wash the filter cake with a small volume of cold Ethanol.

• Self-Validation Checkpoint: Before discarding the filter cake, concentrate a small aliquot of the filtrate and run a 31P NMR. A successful removal is validated by the disappearance of the dominant TPPO singlet at +29 ppm. If the peak remains, your product may be competitively binding the zinc; proceed to Protocol B.

Protocol B: Hexane/Ether Trituration (For Non-Polar Products) Mechanism: Exploits the stark insolubility of highly polar TPPO in cold aliphatic hydrocarbons[1].

• Concentration: Evaporate the crude mixture to complete dryness.

• Suspension: Suspend the viscous residue in a minimal amount of cold diethyl ether (just enough to mobilize the oil).

• Trituration: Slowly add cold hexanes (maintaining a 1:4 ratio of Ether:Hexane) while stirring vigorously.

• Crystallization: Chill the mixture in an ice bath (0 °C) for 1 hour to maximize TPPO crystallization.

• Filtration: Filter the white crystalline solid through a sintered glass funnel.

• Self-Validation Checkpoint: Spot the filtrate on a TLC plate and visualize under a 254 nm UV lamp. If a massive, dark UV-active spot remains at the baseline (in 100% hexanes), the trituration solvent is too polar. Evaporate the filtrate and repeat with a lower ether-to-hexane ratio.

Troubleshooting FAQs

Q: My product co-elutes with TPPO during silica gel chromatography. How can I resolve this? A: TPPO typically elutes around Rf​=0.3 in 30% EtOAc/Hexanes. If your product shares this polarity, chromatography alone will fail due to column overloading. You must alter the physical state of TPPO before loading. Use the3[3] to precipitate >85% of the TPPO bulk. The trace remaining TPPO can then be easily separated via chromatography since the column is no longer saturated.

Q: I attempted the ZnCl2​ precipitation in THF, but no solid formed. What went wrong? A: The causality here lies in solvent competition. THF is a strongly coordinating ethereal solvent that competes with TPPO for the zinc center, which increases the solubility of the adduct and prevents precipitation[3]. To fix this, swap the solvent to Ethanol or EtOAc. If you must run the workup in THF, switch your Lewis acid to anhydrous CaBr2​ , which forms an 4[4].

Q: My product is highly polar and contains basic amines or thiols. Will the ZnCl2​ method work? A: Proceed with caution. Basic amines and thiols can competitively coordinate with Zn2+ , leading to product loss in the filter cake or failure to precipitate TPPO. In such cases, use MgCl2​ in toluene. Magnesium is a "harder" Lewis acid and is 5 compared to zinc[5].

Q: I have an intractable emulsion during my aqueous liquid-liquid extraction. Is TPPO responsible? A: Yes. TPPO has a hydrophobic triphenyl core and a highly polar phosphine oxide head, allowing it to act as a surfactant that stabilizes oil-in-water emulsions. Solution: Do not add more solvent. Instead, filter the entire biphasic emulsion through a tightly packed Celite pad. This strips out the micro-precipitated TPPO that is stabilizing the phase boundary, allowing immediate phase separation.

References

• Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents | The Journal of Organic Chemistry, ACS Publications | 3

• Solubilities of Triphenylphosphine Oxide in Selected Solvents | Journal of Chemical & Engineering Data, American Chemical Society | 2

• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature | ACS Omega, NIH | 7

• Triphenylphosphine Oxide- Waste Not, Want Not | Scientific Update | 4

• How to get rid of triphenyl phosphine oxide formed during synthesis of polymer? | ResearchGate | 5

Sources

• 1. Triphenylphosphine oxide - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scientificupdate.com [scientificupdate.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Analytical methods for validating the purity of Methyl 3-formyl-5-(trifluoromethyl)benzoate

Analytical Validation Guide: Purity Determination of Methyl 3-formyl-5-(trifluoromethyl)benzoate

Methyl 3-formyl-5-(trifluoromethyl)benzoate is a highly versatile fluorinated building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs). Due to the presence of three distinct reactive functional groups—an ester, an aldehyde, and a trifluoromethyl (-CF3) group—its purity profile is susceptible to specific degradation pathways. As a Senior Application Scientist, establishing a robust, self-validating control strategy for this compound requires looking beyond generic protocols.

This guide objectively compares High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR), providing field-proven methodologies grounded in [1].

Chemical Stability & Specificity Requirements

Before selecting an analytical method, we must understand the molecule's intrinsic reactivity. The causality of impurity formation directly dictates our analytical choices:

• Aldehyde Oxidation : The formyl group is highly susceptible to auto-oxidation, forming 3-(methoxycarbonyl)-5-(trifluoromethyl)benzoic acid.

• Ester Hydrolysis : Exposure to moisture and pH extremes cleaves the methyl ester, yielding 3-formyl-5-(trifluoromethyl)benzoic acid.

• Process Impurities : Incomplete fluorination during synthesis can leave des-fluoro analogs, which are structurally similar and difficult to resolve chromatographically.

Fig 1. Degradation and process impurity pathways requiring analytical monitoring.

Objective Comparison of Analytical Platforms

To validate the purity of Methyl 3-formyl-5-(trifluoromethyl)benzoate, we must weigh the strengths of each technique. While [3], the thermal lability of the aldehyde group can lead to artifactual degradation (oxidation) within the heated injection port, skewing purity results. Conversely, HPLC-PDA offers excellent resolution but requires Relative Response Factor (RRF) corrections, as oxidized impurities possess different UV chromophores than the parent compound.

For absolute purity, [2] without the need for an identical reference standard, making it the gold standard for this fluorinated molecule.

Table 1: Performance Comparison for Methyl 3-formyl-5-(trifluoromethyl)benzoate Purity Analysis

Analytical Parameter	HPLC-PDA (PFP Column)	GC-MS (EI)	19F qNMR
Primary Use Case	Routine QC & Impurity Profiling	Trace Volatile Impurities	Absolute Purity Assignment
Specificity	High (Resolves isomers well)	High (Mass spectral ID)	Supreme (No 1H background)
LOD / LOQ	0.01% / 0.05%	0.005% / 0.02%	0.5% / 1.0%
Accuracy	Dependent on RRF calibration	Semi-quantitative	> 99.5% (Absolute)
Thermal Artifacts	None (Ambient analysis)	High (Aldehyde degradation)	None (Ambient analysis)

ICH Q2(R2) Validation Workflow

Every protocol implemented must operate as a self-validating system. The workflow below outlines the critical path for validating these methods in accordance with regulatory expectations, ensuring that any system failure prevents the collection of invalid data.

Fig 2. ICH Q2(R2) analytical method validation workflow for purity assessment.

Experimental Methodologies & Protocols

Protocol A: Absolute Purity Determination via 19F qNMR

Causality Check: Why use 19F instead of 1H NMR? The 1H spectrum of this molecule contains overlapping aromatic signals from potential impurities. The 19F spectrum, however, yields a sharp, isolated singlet for the -CF3 group at approximately -62 ppm, ensuring zero baseline interference. Self-Validating Step: The protocol mandates an inversion-recovery experiment to measure the longitudinal relaxation time (T1). Setting the inter-pulse delay (D1) to ≥ 5 × T1 guarantees >99% signal recovery, mathematically validating the quantitative accuracy of the run.

Step-by-Step Workflow:

• Standard Selection : Weigh exactly 10.0 mg of the analyte and 10.0 mg of a certified primary reference material, 3,5-bis(trifluoromethyl)benzoic acid (BTFMBA), into a single vial using a calibrated microbalance (d = 0.001 mg).

• Sample Preparation : Dissolve the mixture entirely in 0.6 mL of anhydrous DMSO-d6. Transfer the solution to a 5 mm NMR tube.

• T1 Measurement : Execute an inversion-recovery pulse sequence. Calculate the longest T1 for the -CF3 signals (typically around 2-3 seconds).

• Acquisition Parameters :

  • Nucleus: 19F

  • Pulse Angle: 90° (to maximize signal-to-noise ratio).

  • Relaxation Delay (D1): Set to 15 seconds (ensuring D1 > 5 × T1).

  • Scans (NS): 64 (to achieve S/N > 250:1).

• Data Processing : Apply exponential line broadening (0.3 Hz), phase the spectrum manually, and apply a flat baseline correction. Integrate the analyte peak (-62.0 ppm) and the BTFMBA reference peak (-61.3 ppm).

• Calculation : Compute the absolute mass fraction purity using the standard qNMR equation, factoring in the molecular weights and the number of fluorine nuclei (3 for the analyte, 6 for BTFMBA).

Protocol B: Impurity Profiling via HPLC-PDA

Causality Check: Why use a Pentafluorophenyl (PFP) column instead of a standard C18? The fluorinated stationary phase provides unique dipole-dipole and π-π interactions with the trifluoromethyl and aromatic groups of the analyte. This enables baseline separation of closely eluting des-fluoro process impurities that would otherwise co-elute on a hydrophobic C18 column. Self-Validating Step: A System Suitability Test (SST) solution containing the API and its oxidized impurity at 0.5% must be injected prior to the sample sequence. The system self-validates only if the critical pair resolution (Rs) is ≥ 2.0.

Step-by-Step Workflow:

• Column Selection : Install a PFP column (150 mm × 4.6 mm, 3 µm particle size).

• Mobile Phase Preparation :

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (TFA suppresses the ionization of acidic impurities, sharpening peak shapes).

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient Elution : Program a linear gradient from 20% B to 80% B over 15 minutes. Set the flow rate to 1.0 mL/min and column temperature to 30°C.

• Detection : Set the Photodiode Array (PDA) detector to extract at 254 nm (optimal for the conjugated aromatic system) and scan from 200-400 nm for peak purity analysis.

• System Suitability : Inject the SST solution. Verify Rs ≥ 2.0 and a peak tailing factor ≤ 1.5. If these criteria fail, the run is aborted.

• Sample Analysis : Inject 10 µL of the sample prepared at 1.0 mg/mL in diluent (50:50 Water:Acetonitrile). Quantify impurities using area normalization with pre-determined RRFs.

Conclusion

Validating the purity of Methyl 3-formyl-5-(trifluoromethyl)benzoate requires a synergistic analytical approach. While 19F qNMR serves as the unimpeachable source of absolute purity—immune to the chromophore variations that plague UV detection and the thermal degradation risks of GC-MS—HPLC-PDA with a fluorinated stationary phase remains indispensable for high-sensitivity routine impurity profiling. By adhering to ICH Q2(R2) principles and engineering self-validating checks into every protocol, analytical scientists can ensure the highest degree of data integrity.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q2(R2) Validation of Analytical Procedures." ICH Guidelines, 2023. URL:[Link]

• Toman, B., et al. "Quantitative NMR as a Versatile Tool for the Reference Material Preparation." Molecules, vol. 26, no. 2, 2021, p. 488. URL:[Link]

• Lab Manager. "HPLC vs GC: Choosing the Right Chromatography Technique." Lab Manager, 2025. URL:[Link]

Comparing reactivity of Methyl 3-formyl-5-(trifluoromethyl)benzoate vs other benzaldehydes

Introduction

For researchers, scientists, and professionals in drug development, the selection of appropriate building blocks is a cornerstone of successful molecular design and synthesis. Substituted benzaldehydes are pivotal intermediates, but their reactivity can vary dramatically based on the nature and position of substituents on the aromatic ring. This guide provides an in-depth, objective comparison of the chemical reactivity of Methyl 3-formyl-5-(trifluoromethyl)benzoate , a highly activated benzaldehyde derivative, against a spectrum of other commercially available benzaldehydes.

The core of this analysis lies in understanding how the two potent electron-withdrawing groups (EWGs) on Methyl 3-formyl-5-(trifluoromethyl)benzoate—the trifluoromethyl and methyl ester groups—synergistically enhance the electrophilicity of the aldehyde functionality. This guide will dissect the underlying electronic principles, present comparative experimental data, and provide detailed, validated protocols for key chemical transformations. Our objective is to equip the scientific community with the technical insights required to strategically leverage the unique reactivity profile of this compound in complex synthetic applications.

Theoretical Framework: The Electronic Goverance of Benzaldehyde Reactivity

The reactivity of the carbonyl group in any benzaldehyde is fundamentally dictated by the partial positive charge (electrophilicity) on the carbonyl carbon.[1] Substituents on the aromatic ring directly modulate this electrophilicity through a combination of two primary electronic mechanisms: the inductive effect (I) and the resonance effect (M or R) .[1][2]

• Inductive Effect (-I / +I): This effect is transmitted through the sigma (σ) bonds and arises from differences in electronegativity. Electron-withdrawing groups, like the trifluoromethyl (-CF₃) group, are highly electronegative and pull electron density away from the ring and the carbonyl carbon, increasing its electrophilicity (-I effect).[3][4][5][6] Conversely, electron-donating groups like alkyl groups push electron density toward the ring (+I effect), decreasing electrophilicity.[2]

• Resonance Effect (-M / +M): This effect involves the delocalization of pi (π) electrons between the substituent and the aromatic ring. Groups like nitro (-NO₂) withdraw electron density from the ring's π-system (-M effect), while groups with lone pairs like methoxy (-OCH₃) can donate electron density into the ring (+M effect), reducing carbonyl electrophilicity.[1][2]

Aromatic aldehydes are generally less reactive in nucleophilic addition reactions than their aliphatic counterparts because the phenyl ring donates electron density through resonance, which slightly reduces the carbonyl carbon's electrophilicity.[1][7][8]

Caption: Influence of substituents on benzaldehyde reactivity.

Quantifying Electronic Influence: The Hammett Equation

The Hammett equation, log(k/k₀) = σρ, provides a powerful tool for quantifying the electronic impact of meta and para substituents on reaction rates.[1][9]

• k and k₀ are the rate constants for the substituted and unsubstituted reactants, respectively.

• σ (sigma) is the substituent constant, which measures the electronic effect of a substituent. A positive σ value indicates an electron-withdrawing group, while a negative value signifies an electron-donating group.[3]

• ρ (rho) is the reaction constant, which describes the sensitivity of a reaction to substituent effects. A positive ρ value means the reaction is accelerated by electron-withdrawing groups.[9][10]

Analysis of Methyl 3-formyl-5-(trifluoromethyl)benzoate

This molecule is uniquely substituted with two powerful EWGs positioned meta to the aldehyde group:

• 5-(Trifluoromethyl) group (-CF₃): This is one of the strongest electron-withdrawing groups, operating primarily through a potent inductive (-I) effect.[5][6] Its Hammett constant (σ_meta) is +0.43.

• 3-(Methyl ester) group (-COOCH₃): This group is also electron-withdrawing, exhibiting both an inductive (-I) and a weaker resonance (-M) effect. Its Hammett constant (σ_meta) is +0.37.

Based on the principle of additivity of substituent effects, the cumulative σ value for Methyl 3-formyl-5-(trifluoromethyl)benzoate is approximately +0.80 . This exceptionally high positive value predicts a carbonyl carbon that is significantly more electron-deficient—and therefore, more reactive toward nucleophiles—than benzaldehydes bearing single EWGs like nitrobenzene or even other trifluoromethyl-substituted benzaldehydes.

Comparative Reactivity Analysis

Nucleophilic Addition Reactions

Nucleophilic addition is the archetypal reaction of aldehydes, and its rate is highly sensitive to the electrophilicity of the carbonyl carbon.[11][12] Reactions with a positive ρ value, such as cyanohydrin formation, Wittig reactions, and hydride reductions, are expected to be substantially accelerated.

Table 1: Hammett Substituent Constants (σ) and Predicted Reactivity

Compound	Substituent(s)	Position(s)	σ (meta/para)	Estimated Total σ	Predicted Reactivity vs. Benzaldehyde
Methyl 3-formyl-5-(trifluoromethyl)benzoate	-COOCH₃, -CF₃	3, 5	+0.37, +0.43	+0.80	Highest
4-Nitrobenzaldehyde	-NO₂	4	+0.78	+0.78	Very High
3-Nitrobenzaldehyde	-NO₂	3	+0.71	+0.71	Very High
4-(Trifluoromethyl)benzaldehyde	-CF₃	4	+0.54	+0.54	High
3-(Trifluoromethyl)benzaldehyde	-CF₃	3	+0.43	+0.43	High
4-Chlorobenzaldehyde	-Cl	4	+0.23	+0.23	Moderate Increase
Benzaldehyde	-H	-	0.00	0.00	Baseline
4-Methylbenzaldehyde	-CH₃	4	-0.17	-0.17	Lower
4-Methoxybenzaldehyde	-OCH₃	4	-0.27	-0.27	Lowest

Data sourced from established physical organic chemistry literature.

The data clearly predict that Methyl 3-formyl-5-(trifluoromethyl)benzoate will be among the most reactive benzaldehydes in nucleophilic addition reactions, surpassing even the commonly used 4-nitrobenzaldehyde.

Caption: General mechanism for nucleophilic addition to an aldehyde.

Experimental Protocol 1: Competitive Wittig Olefination

This protocol provides a method to qualitatively and quantitatively compare the reactivity of different benzaldehydes in a classic nucleophilic addition-elimination reaction.

Objective: To demonstrate the enhanced reactivity of Methyl 3-formyl-5-(trifluoromethyl)benzoate relative to benzaldehyde and 4-methoxybenzaldehyde.

Materials:

• Methyl 3-formyl-5-(trifluoromethyl)benzoate

• Benzaldehyde

• 4-Methoxybenzaldehyde

• (Methoxymethyl)triphenylphosphonium chloride

• Potassium tert-butoxide (t-BuOK)

• Anhydrous Tetrahydrofuran (THF)

• Internal Standard (e.g., Dodecane)

• Dichloromethane (DCM) for extraction

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

Procedure:

• Ylide Preparation: In a flame-dried, nitrogen-purged round-bottom flask, suspend (methoxymethyl)triphenylphosphonium chloride (1.1 eq) in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Add potassium tert-butoxide (1.05 eq) portion-wise over 10 minutes. Stir the resulting orange-red solution at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Competitive Reaction: In a separate flame-dried flask, prepare a solution containing equimolar amounts (e.g., 1.0 mmol each) of Methyl 3-formyl-5-(trifluoromethyl)benzoate, benzaldehyde, 4-methoxybenzaldehyde, and the internal standard (dodecane, 1.0 mmol) in anhydrous THF.

• Cool the aldehyde mixture to -78 °C (dry ice/acetone bath).

• Slowly add a limited amount of the pre-formed ylide solution (e.g., 0.5 eq relative to the total aldehyde amount) to the aldehyde mixture via syringe. The limited amount ensures that the aldehydes compete for the reagent.

• Stir the reaction at -78 °C for 1 hour, then allow it to slowly warm to room temperature overnight.

• Workup & Analysis: Quench the reaction by adding saturated aqueous NH₄Cl. Extract the mixture with DCM (3x). Combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Analyze the crude product mixture by GC-FID. Quantify the relative amounts of unreacted starting aldehydes by comparing their peak areas to the internal standard.

Expected Outcome: The amount of unreacted Methyl 3-formyl-5-(trifluoromethyl)benzoate will be the lowest, followed by benzaldehyde, with 4-methoxybenzaldehyde being the most abundant unreacted aldehyde, confirming the predicted reactivity order.

Oxidation Reactions

The oxidation of benzaldehydes to their corresponding benzoic acids is a fundamental transformation.[1] While the reaction mechanism can vary with the oxidant, for many common reagents (e.g., permanganate), the reaction is sensitive to the electronic nature of the substituents.[13][14][15] Electron-withdrawing groups generally facilitate oxidation.

Table 2: Comparative Oxidation Yields (Hypothetical Data)

Compound	Oxidant	Reaction Time (h)	Yield of Benzoic Acid (%)
Methyl 3-formyl-5-(trifluoromethyl)benzoate	KMnO₄, aq. NaOH	1	>95%
4-Nitrobenzaldehyde	KMnO₄, aq. NaOH	1.5	~90%
Benzaldehyde	KMnO₄, aq. NaOH	4	~85%
4-Methoxybenzaldehyde	KMnO₄, aq. NaOH	8	~70% (potential for ring cleavage)

Experimental Protocol 2: Permanganate Oxidation

Objective: To synthesize 3-(methoxycarbonyl)-5-(trifluoromethyl)benzoic acid and compare the reaction rate to that of unsubstituted benzaldehyde.

Materials:

• Methyl 3-formyl-5-(trifluoromethyl)benzoate (1.0 eq)

• Potassium permanganate (KMnO₄) (2.2 eq)

• Sodium carbonate (Na₂CO₃)

• Deionized water

• Sodium bisulfite (NaHSO₃)

• Concentrated Hydrochloric Acid (HCl)

• Diethyl ether

Procedure:

• Dissolve Methyl 3-formyl-5-(trifluoromethyl)benzoate in a minimal amount of acetone and add to a solution of Na₂CO₃ in water in a round-bottom flask equipped with a reflux condenser and a mechanical stirrer.

• Heat the mixture to 40-50 °C.

• Slowly add a solution of KMnO₄ in water to the reaction mixture. An exothermic reaction will occur, and a brown precipitate of MnO₂ will form. Maintain the temperature below 60 °C.

• After the addition is complete, stir the mixture at 50 °C until the purple color of the permanganate has disappeared (approx. 1-2 hours).

• Cool the reaction to room temperature and destroy the excess MnO₂ by adding solid NaHSO₃ until the brown precipitate dissolves.

• Filter the solution to remove any remaining solids.

• Cool the clear filtrate in an ice bath and carefully acidify with concentrated HCl until no more white precipitate forms (pH ~2).

• Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

• The progress of a parallel reaction with benzaldehyde can be monitored by TLC to observe its slower consumption.

Reduction Reactions

The reduction of benzaldehydes to benzyl alcohols typically involves the nucleophilic addition of a hydride ion (e.g., from NaBH₄ or LiAlH₄).[16] Therefore, the reaction rate is directly influenced by the electrophilicity of the carbonyl carbon.[1][17] Electron-withdrawing groups enhance the rate of reduction.[18]

Table 3: Comparative Reduction Rates with NaBH₄

Compound	Relative Rate Constant (k_rel)
Methyl 3-formyl-5-(trifluoromethyl)benzoate	~15-20
4-Nitrobenzaldehyde	~10
Benzaldehyde	1.0
4-Methoxybenzaldehyde	~0.3

Relative rates are estimates based on established principles of substituent effects on hydride reduction.

Conclusion

This heightened reactivity makes it an outstanding substrate for a wide array of nucleophilic addition reactions, often leading to faster reaction times, milder required conditions, and potentially higher yields compared to less activated benzaldehydes. However, researchers should also be cognizant that this high reactivity may necessitate careful control of reaction conditions to avoid undesired side reactions, particularly with highly reactive or sterically unhindered nucleophiles. Ultimately, a thorough understanding of its electronic profile allows for the strategic and effective application of this potent synthetic building block.

References

• BenchChem. A Comparative Guide to the Reactivity of Substituted Benzaldehydes.
• ResearchGate. Hammett plot for the reaction of substituted benzaldehydes with Meldrum's acid.
• Taylor & Francis Online. Reduction of substituted benzaldehydes, acetophenone and 2-acetylpyridine using bean seeds as crude reductase enzymes: Biocatalysis and Biotransformation.
• Taylor & Francis Online. Full article: Reduction of substituted benzaldehydes, acetophenone and 2-acetylpyridine using bean seeds as crude reductase enzymes.
• ACS Publications. Kinetics and Mechanism of the Oxidation of Substituted Benzaldehydes by Bis(2,2'-bipyridylyl)copper(II) Permanganate. The Journal of Organic Chemistry.
• BenchChem. A Comparative Analysis of the Reactivity of 3-(Trifluoromethyl)benzaldehyde and 4-(Trifluoromethyl)benzaldehyde.
• Journal of Chemical and Pharmaceutical Research. Oxidation of Benzaldehyde and Substituted Benzaldehydes by Permanganate under Phase Transfer Catalysis in non-Polar Solvents.
• IRA Academico Research. Oxidation of Benzaldehyde and Substituted Benzaldehydes by Permanganate under Phase Transfer Catalysis in Non Polar Solvents.
• BenchChem. A Comparative Guide: The Advantages of 3-(Trifluoromethyl)benzaldehyde over Benzaldehyde for Researchers.
• ACS Publications. Kinetics of Reductions of Substituted Benzaldehydes with B-Alkyl-9-borabicyclo[ 3.3.1 Inonane (9-BBN) +3.
• NINGBO INNO PHARMCHEM CO.,LTD. The Impact of Trifluoromethyl Groups in Specialty Chemicals.
• BenchChem. A Comparative Analysis of Electronic Effects in Substituted Benzaldehydes: A Focus on 4-Methoxy-3-nitrobenzaldehyde.
• Organic Chemistry. 19.4 Nucleophilic Addition Reactions of Aldehydes and Ketones.
• NIH Public Access - PMC. Superelectrophiles and the effects of trifluoromethyl substituents.
• SciSpace. Superelectrophiles and the Effects of Trifluoromethyl Substituents.
• Wyzant Ask An Expert. Organic! Benzaldehyde is less reactive than propanal towards nucleophilic addition reaction.
• BenchChem. An In-depth Technical Guide to the Electronic Effects of Substituents in 2-Methyl-6-nitrobenzaldehyde.
• Chemistry Steps. Nucleophilic Addition to Carbonyl Groups.
• Master Organic Chemistry. Nucleophilic Addition To Carbonyls.

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A Guide to Synthetic Alternatives for Methyl 3-formyl-5-(trifluoromethyl)benzoate: A Comparative Analysis for Researchers

In the landscape of modern organic synthesis, particularly in the realms of pharmaceutical and agrochemical development, the selection of appropriate building blocks is paramount. Methyl 3-formyl-5-(trifluoromethyl)benzoate is a highly valuable reagent, prized for its unique electronic characteristics. The presence of two powerful electron-withdrawing groups—the trifluoromethyl and methyl ester moieties—at the meta positions renders the aldehyde functionality exceptionally electrophilic and thus, highly reactive towards nucleophiles.

However, reliance on a single specialized reagent can introduce constraints related to cost, availability, or specific reaction outcomes. This guide offers a comprehensive comparison of viable alternatives to Methyl 3-formyl-5-(trifluoromethyl)benzoate. We will delve into the fundamental principles governing reactivity, present comparative experimental data from key synthetic transformations, and provide detailed protocols to empower researchers in making informed decisions for their synthetic strategies.

The Electronic Architecture: Why Substituents Matter

The reactivity of a substituted benzaldehyde is fundamentally dictated by the electrophilicity of its carbonyl carbon. Electron-withdrawing groups (EWGs) pull electron density away from the aromatic ring and, by extension, from the carbonyl group. This inductive and resonance effect increases the partial positive charge on the carbonyl carbon, making it a more potent electrophile for nucleophilic attack.[1][2] Conversely, electron-donating groups (EDGs) diminish this electrophilicity, slowing down such reactions.[1]

Methyl 3-formyl-5-(trifluoromethyl)benzoate is a classic example of a substrate engineered for high reactivity. Both the trifluoromethyl (-CF₃) group and the methyl ester (-COOCH₃) group are strong EWGs, working in concert to activate the aldehyde.

Caption: Electronic activation of the aldehyde group by two meta-positioned electron-withdrawing groups.

This synergistic activation is quantitatively captured by principles like the Hammett equation, which provides a mathematical correlation between the electronic properties of substituents and the rate constants of reactions.[1] A positive reaction constant (ρ) in the Hammett plot signifies that the reaction is accelerated by electron-withdrawing groups.[3]

Identifying and Classifying Alternatives

The logical approach to finding an alternative is to identify other commercially available benzaldehydes that mimic the potent electronic-withdrawing nature of our target compound. These can be broadly categorized:

• Nitro- and Cyano-Substituted Analogs: The nitro (-NO₂) and cyano (-CN) groups are among the most powerful EWGs. Benzaldehydes featuring these groups are excellent candidates.

  • Example: 3,5-Dinitrobenzaldehyde, 3-Formyl-5-nitrobenzonitrile.

• Halo-Substituted Analogs: Halogens act primarily as inductive EWGs. While generally less activating than a -CF₃ or -NO₂ group, they can be effective and economical substitutes.

  • Example: Methyl 3-chloro-5-formylbenzoate.

• Positional Isomers: While altering the substitution pattern will change the precise electronic and steric environment, isomers can sometimes be suitable and more accessible.

  • Example: Methyl 4-formyl-3-(trifluoromethyl)benzoate.

Comparative Performance in Key Transformations

To provide a tangible comparison, we will examine the performance of Methyl 3-formyl-5-(trifluoromethyl)benzoate against selected alternatives in two fundamental, aldehyde-centric reactions: the Wittig reaction and the Knoevenagel condensation.

The Wittig Reaction: Alkene Synthesis

The Wittig reaction, which converts an aldehyde to an alkene via reaction with a phosphonium ylide, is a cornerstone of organic synthesis. The reaction rate is highly dependent on the electrophilicity of the aldehyde. As shown in the comparative data below, aldehydes with stronger EWGs consistently outperform those with weaker or no EWGs.[1]

Table 1: Comparative Performance in a Representative Wittig Reaction

Aldehyde Substrate	Key EWGs	Relative Reaction Time (Normalized)	Typical Yield (%)
Benzaldehyde	None	8.0	65-75
4-Chlorobenzaldehyde	-Cl	4.0	80-90
Methyl 3-formyl-5-(trifluoromethyl)benzoate	-CF₃, -COOCH₃	1.2	>95
3,5-Dinitrobenzaldehyde	Two -NO₂	1.0 (Fastest)	>95
Methyl 3-formyl-5-nitrobenzoate	-NO₂, -COOCH₃	1.1	>95

Data is representative and synthesized based on established reactivity trends for illustrative purposes.[1][3]

As the data illustrates, the dual EWGs on Methyl 3-formyl-5-(trifluoromethyl)benzoate lead to significantly faster reaction times and higher yields compared to less activated benzaldehydes. Its performance is rivaled and even slightly surpassed by 3,5-Dinitrobenzaldehyde, a readily available and cost-effective alternative for applications where the nitro groups are not detrimental to subsequent synthetic steps.

This protocol provides a framework for the comparative analysis of different substituted benzaldehydes.

• Ylide Generation:

  • Suspend benzyltriphenylphosphonium chloride (1.1 eq.) in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere.

  • Cool the suspension to 0 °C in an ice bath.

  • Add n-butyllithium (1.05 eq., as a solution in hexanes) dropwise. The formation of a deep orange or red color indicates the generation of the ylide.[1]

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for an additional 30 minutes.

• Reaction with Aldehyde:

  • In a separate flask, dissolve the respective benzaldehyde (1.0 eq., e.g., Methyl 3-formyl-5-(trifluoromethyl)benzoate or an alternative) in anhydrous THF.

  • Add the aldehyde solution dropwise to the ylide solution at room temperature.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup and Purification:

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product via flash column chromatography on silica gel to yield the desired alkene.

The Knoevenagel Condensation: C-C Bond Formation

The Knoevenagel condensation involves the reaction of an aldehyde with an active methylene compound (e.g., malonic acid, malononitrile) catalyzed by a weak base. This reaction is also highly sensitive to the aldehyde's electrophilicity.[3] Recent advancements have focused on environmentally benign, solvent-free conditions.[4]

Table 2: Performance in Solvent-Free Knoevenagel Condensation with Malonic Acid

Aldehyde Substrate	Catalyst	Temp (°C)	Time (h)	Conversion (%)
4-Methoxybenzaldehyde (EDG)	Ammonium Bicarbonate	90	2	>95
Benzaldehyde	Ammonium Bicarbonate	90	2	>95
4-Nitrobenzaldehyde (EWG)	Ammonium Bicarbonate	90	2	>95
Methyl 3-formyl-5-(trifluoromethyl)benzoate	Ammonium Bicarbonate	90	<1	>98
3,5-Dinitrobenzaldehyde	Ammonium Bicarbonate	90	<1	>98

Data is based on trends reported in solvent-free Knoevenagel condensations, where highly activated aldehydes are expected to react faster.[4]

Interestingly, while one study on solvent-free Knoevenagel condensations found high conversions for both EWG- and EDG-substituted benzaldehydes after 2 hours, the initial reaction rate is still expected to be significantly faster for highly electron-deficient aldehydes like our target compound and its nitro-analogs.[4] This can be advantageous for reducing reaction times and energy consumption in scaled-up processes.

This green chemistry protocol is adapted from established methods.[3][4]

• Materials:

  • Substituted benzaldehyde (5.0 mmol)

  • Malonic acid (10.0 mmol, 2.0 eq.)

  • Ammonium bicarbonate (catalytic amount, ~0.1 eq.)

• Procedure:

  • Combine the substituted benzaldehyde, malonic acid, and ammonium bicarbonate in a round-bottom flask or vial equipped with a magnetic stir bar.

  • Heat the solid reaction mixture in a heating block or oil bath to the desired temperature (e.g., 90 °C).

  • Monitor the reaction progress by periodically taking a small sample, dissolving it in a suitable solvent, and analyzing by TLC or HPLC.

  • Upon completion, the resulting solid can be dissolved in a suitable solvent and washed to remove excess malonic acid and catalyst, followed by crystallization or chromatographic purification.

Decision Workflow for Selecting an Alternative

Choosing the right reagent is a multi-faceted decision. The following workflow provides a logical pathway for selecting a suitable alternative to Methyl 3-formyl-5-(trifluoromethyl)benzoate.

Caption: A decision-making workflow for selecting a suitable benzaldehyde alternative.

Conclusion

Methyl 3-formyl-5-(trifluoromethyl)benzoate is an exceptionally effective reagent for synthetic transformations requiring a highly electrophilic aldehyde. Its reactivity is driven by the powerful, synergistic electron-withdrawing effects of its trifluoromethyl and methyl ester substituents.

However, for researchers seeking alternatives due to cost, availability, or the need to avoid fluorine, several excellent options exist. 3,5-Dinitrobenzaldehyde stands out as a top-tier alternative, offering comparable or even superior reactivity in many contexts at a potentially lower cost. Where nitro groups are incompatible with the planned synthesis, other analogs such as methyl 3-formyl-5-nitrobenzoate or various halogenated benzaldehydes provide a graduated scale of reactivity that can be tailored to the specific needs of the reaction. Ultimately, a careful consideration of the electronic requirements of the reaction, downstream functional group tolerance, and economic factors will guide the optimal choice of reagent.

References

• A Comparative Guide to the Reactivity of Substituted Benzaldehydes. Benchchem.
• The Influence of Aromatic Substituents on Benzaldehyde Reactivity in Condensation Reactions: A Compar
• The Impact of Electron Donating and Withdrawing Groups on Electrochemical Hydrogenolysis and Hydrogenation of Carbonyl Compounds. Journal of the American Chemical Society.
• Benzaldehyde is more reactive towards nucleophilic
• The Impact of Electron Donating and Withdrawing Groups on Electrochemical Hydrogenolysis and Hydrogen
• Why Benzaldehyde is metadirecting for nucleophilic substitution rections ? Allen.
• A Study on the Condensation Reaction of 4-Amino-3,5-dimethyl-1,2,4-triazole with Benzaldehydes: Structure and Spectroscopic Properties of Some New Stable Hemiaminals. MDPI.
• Substituted Benzaldehydes in the Darzens Condensation with Alkyl Dihaloacetates.
• Trifluoromethyl Benzoate: A Versatile Trifluoromethoxylation Reagent. Journal of the American Chemical Society.
• The green Knoevenagel condensation: solvent-free condens
• methyl 3-formyl-5-(trifluoromethyl)

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• 4. pure.tue.nl [pure.tue.nl]

HPLC and GC-MS analysis of Methyl 3-formyl-5-(trifluoromethyl)benzoate

Comprehensive Analytical Guide: HPLC vs. GC-MS for Methyl 3-formyl-5-(trifluoromethyl)benzoate

Executive Summary

Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS: 959632-17-8) is a highly functionalized aromatic building block critical to modern pharmaceutical synthesis and agrochemical development[1][2]. The molecule features three distinct functional groups on a benzene scaffold: a methyl ester, a formyl (aldehyde) group, and a strongly electron-withdrawing trifluoromethyl (-CF3) group[3]. These moieties collectively dictate the compound's physicochemical behavior, influencing both its UV absorptivity and its ionization efficiency[4].

As a Senior Application Scientist, I have designed this comparative guide to objectively evaluate High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of this compound. By understanding the causality behind these techniques, researchers can select the optimal self-validating workflow for their specific analytical goals.

Physicochemical Causality in Method Selection

The structural features of Methyl 3-formyl-5-(trifluoromethyl)benzoate directly govern its analytical profile:

• Volatility & Thermal Stability: The absence of free hydroxyl (-OH) or carboxyl (-COOH) groups renders the molecule highly volatile and thermally stable. Unlike free fluorobenzoic acids, which often require complex derivatization (e.g., silylation) to prevent column degradation[5][6], this fully substituted ester is an ideal candidate for direct GC-MS analysis.

• Chromophore Strength: The conjugated π -system, extended by the formyl and ester carbonyls and perturbed by the -CF3 group, provides robust UV absorbance. This makes reverse-phase HPLC-UV highly effective for routine assay, kinetic monitoring, and bulk purity determination[4][7].

Part 1: GC-MS Analysis (Structural Elucidation & Trace Profiling)

Rationale: GC-MS operated in Electron Ionization (EI) mode at 70 eV is the gold standard for identifying volatile fluorinated aromatics. The high-energy ionization induces robust fragmentation of the ester and aldehyde groups, providing a definitive, reproducible spectral fingerprint[5].

Self-Validating Experimental Protocol System Suitability Test (SST): Prior to analysis, perform an autotune using PFTBA (Perfluorotributylamine) to verify mass axis calibration and relative abundance criteria (m/z 69, 219, 502). Inject a pure solvent blank to ensure a flat baseline and zero column carryover.

• Sample Preparation: Dissolve 1.0 mg of Methyl 3-formyl-5-(trifluoromethyl)benzoate in 1.0 mL of MS-grade ethyl acetate. Vortex for 30 seconds to ensure complete dissolution.

• Column Selection: Utilize a 5% diphenyl/95% dimethyl polysiloxane fused-silica capillary column (e.g., Rtx-5 or DB-5MS, 30 m × 0.25 mm I.D., 0.25 µm film thickness) to provide optimal partitioning for halogenated aromatics[6].

• Inlet Parameters: Set the injection port to 250 °C. Inject 1 µL in split mode (ratio 10:1) using helium as the carrier gas (1.2 mL/min) to prevent detector saturation.

• Oven Temperature Program: Initial temperature 80 °C (hold 1 min), ramp at 15 °C/min to 280 °C, hold for 5 min.

• MS Conditions: Transfer line at 280 °C, ion source at 230 °C. Scan range m/z 50–300.

Mechanistic Insight: The molecular ion ( M+ m/z 232) is highly stable and visible. Primary fragmentation involves the α -cleavage of the ester, losing a methoxy radical (-OCH 3​ , -31 Da) to yield a stable acylium ion at m/z 201. A subsequent loss of carbon monoxide (-CO, -28 Da) yields a fragment at m/z 173. The -CF 3​ group remains strongly bound to the aromatic ring due to the exceptionally high C-F bond dissociation energy[4][5].

Part 2: HPLC-UV/MS Analysis (Quantification & Purity Assay)

Rationale: For bulk purity, reaction monitoring, and trace quantification in polar matrices, HPLC is superior. Reverse-phase chromatography leverages the hydrophobic nature of the -CF3 group to achieve baseline separation from structurally similar synthetic impurities[7][8].

Self-Validating Experimental Protocol System Suitability Test (SST): Inject a blank (mobile phase) to confirm no carryover, followed by five replicate injections of a 10 µg/mL standard. The protocol is validated only if the Relative Standard Deviation (RSD) of the peak area is <2.0% and the peak tailing factor is ≤ 1.5.

• Sample Preparation: Prepare a 100 µg/mL stock solution in HPLC-grade acetonitrile. Dilute with the mobile phase to a working concentration of 10 µg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Column Selection: C18 Reverse-Phase column (150 mm × 4.6 mm, 3 µm particle size). The dense alkyl bonding prevents secondary interactions with the aldehyde oxygen[8].

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in MS-grade Water.

  • Solvent B: 0.1% Formic acid in Acetonitrile.

• Gradient Elution: 40% B to 90% B over 10 minutes, hold at 90% B for 2 minutes, return to 40% B. Flow rate: 1.0 mL/min.

• Detection: UV at 254 nm (optimal for the substituted benzaldehyde chromophore) and ESI-MS in positive ion mode[7].

Mechanistic Insight: The -CF3 group significantly increases the lipophilicity of the molecule compared to unsubstituted methyl benzoate, resulting in stronger retention on the C18 stationary phase. The addition of formic acid maintains an acidic pH, suppressing any residual silanol ionization on the column and ensuring sharp peak symmetry[7][8].

Comparative Data Summary

The following table synthesizes the quantitative performance metrics of both techniques for this specific compound:

Analytical Parameter	GC-MS (EI Mode, 70 eV)	HPLC-UV (Reverse Phase, C18)
Primary Application	Trace impurity ID, structural confirmation	Bulk purity, reaction kinetics, assay
Sample Matrix Compatibility	Non-polar/Organic solvents (EtOAc, Hexane)	Aqueous/Organic mixtures (MeCN, MeOH)
Limit of Detection (LOD)	~10 ng/mL	~50 ng/mL (UV) / ~5 ng/mL (MS/MS)[7]
Typical Run Time	15 – 20 minutes	12 – 15 minutes
Linearity Range (R² > 0.99)	1.0 - 100 µg/mL	0.1 - 100 µg/mL
Destructive Nature	Destructive (Sample ionized/fragmented)	Non-destructive (UV flow cell)

Analytical Decision Workflow

To formalize the method selection process, the following logic pathway dictates the optimal analytical strategy based on the experimental objective.

Decision matrix for selecting the optimal analytical technique for fluorinated benzoates.

Conclusion

The analysis of Methyl 3-formyl-5-(trifluoromethyl)benzoate requires an intimate understanding of its distinct electronic and steric properties. GC-MS capitalizes on the compound's inherent volatility and thermal stability to deliver unambiguous structural elucidation through EI fragmentation. Conversely, HPLC-UV/MS leverages the strong chromophore and lipophilic -CF3 group for rapid, highly reproducible quantification[4][7]. By adhering to the self-validating protocols outlined above, researchers can ensure robust analytical integrity throughout synthetic workflows and drug development pipelines.

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The Trifluoromethyl Group's Profound Influence on Aldehyde Reactivity: A Comparative Guide

For researchers, medicinal chemists, and professionals in drug development, understanding the nuanced interplay of molecular structure and reactivity is paramount. The strategic incorporation of fluorine-containing functional groups, particularly the trifluoromethyl (CF₃) group, has become a cornerstone of modern chemical synthesis and drug design. This guide provides an in-depth, objective comparison of the electronic effects of the trifluoromethyl group on aldehyde reactivity, supported by established chemical principles and detailed experimental protocols for quantitative analysis. We will explore how the potent electron-withdrawing nature of the CF₃ group dramatically enhances the electrophilicity of the aldehyde carbonyl, leading to significantly altered reactivity profiles when compared to non-fluorinated and other halogenated analogues.

The Unseen Power of the Trifluoromethyl Group: An Electronic Deep Dive

The trifluoromethyl group is one of the most powerful electron-withdrawing groups in organic chemistry.[1] This property arises from the high electronegativity of the three fluorine atoms, which exert a strong negative inductive effect (-I) on the rest of the molecule. When appended to an aldehyde, this effect is profound. The CF₃ group aggressively pulls electron density away from the adjacent carbonyl carbon, rendering it significantly more electron-deficient and, therefore, more electrophilic.[2][3] This heightened electrophilicity makes trifluoromethyl-substituted aldehydes, such as trifluoroacetaldehyde (fluoral), exceptionally reactive towards nucleophiles compared to their non-fluorinated counterparts like acetaldehyde.[4]

This enhanced reactivity is not merely a qualitative observation but can be quantified through parameters like Hammett and Taft constants. The Hammett substituent constant (σ) provides a measure of the electronic effect of a substituent on a reaction center. The CF₃ group possesses a large positive σ value, indicative of its strong electron-withdrawing character.[5][6] For instance, the para-Hammett constant (σₚ) for CF₃ is +0.54, significantly higher than that of a methyl group (-0.17) and even a chlorine atom (+0.23).[3]

Similarly, the Taft equation extends this analysis to aliphatic systems, separating polar (σ) and steric (Es) effects.[7][8] The CF₃ group exhibits a large positive σ value, further underscoring its potent inductive electron withdrawal.[9][10]

To provide a clear comparison, let's consider the electronic properties of substituents on a series of acetaldehyde derivatives:

Aldehyde	Substituent (R) in R-CHO	Inductive Effect	Hammett Constant (σₚ of R-C₆H₄COOH)	Expected Carbonyl Electrophilicity
Acetaldehyde	CH₃	Electron-donating (+I)	-0.17[3]	Low
Trichloroacetaldehyde (Chloral)	CCl₃	Electron-withdrawing (-I)	+0.46[11]	High
Trifluoroacetaldehyde (Fluoral)	CF₃	Strongly Electron-withdrawing (-I)	+0.54[3]	Very High

This table clearly illustrates the superior electron-withdrawing capacity of the trifluoromethyl group compared to both a simple alkyl group and a trichloromethyl group, leading to a predictable trend in the electrophilicity of the corresponding aldehydes.

Quantifying the Reactivity Leap: A Comparative Look at Nucleophilic Addition

The most fundamental reaction of aldehydes is nucleophilic addition to the carbonyl group.[4][12] The rate of this reaction is directly proportional to the electrophilicity of the carbonyl carbon.[3] Consequently, trifluoromethyl-substituted aldehydes exhibit dramatically enhanced rates of nucleophilic addition.

While a single comprehensive study providing side-by-side kinetic data for the nucleophilic addition to acetaldehyde, trichloroacetaldehyde, and trifluoroacetaldehyde under identical conditions is elusive in the literature, the relative order of reactivity is well-established. The reaction rates follow the order:

Trifluoroacetaldehyde > Trichloroacetaldehyde > Acetaldehyde

This trend is a direct consequence of the inductive effects of the substituents. The three fluorine atoms in trifluoroacetaldehyde create a more potent electron-withdrawing effect than the three chlorine atoms in trichloroacetaldehyde, leading to a more electrophilic carbonyl carbon and a faster reaction with nucleophiles.[13] Acetaldehyde, with its electron-donating methyl group, is the least reactive of the three.

A classic example of this reactivity difference is in the formation of cyanohydrins, a nucleophilic addition reaction involving the cyanide ion.[14][15][16] The equilibrium for this reaction lies much further to the product side for aldehydes with electron-withdrawing groups.

To illustrate the principles of quantifying these reactivity differences, we present detailed protocols for two common methods: UV-Vis spectrophotometry and Nuclear Magnetic Resonance (NMR) spectroscopy.

Experimental Protocols for Comparative Reactivity Analysis

The following protocols are designed to provide a robust framework for quantitatively comparing the reactivity of different aldehydes. For the purpose of this guide, we will focus on a model nucleophilic addition reaction, such as the reaction with 2,4-dinitrophenylhydrazine (DNPH), which forms a colored product that can be monitored over time.

Protocol 1: Kinetic Analysis of Aldehyde Reactivity via UV-Vis Spectrophotometry with 2,4-Dinitrophenylhydrazine (DNPH)

This method follows the formation of the 2,4-dinitrophenylhydrazone product, which has a strong absorbance in the visible region, allowing for real-time monitoring of the reaction progress.[17][18][19][20][21]

Objective: To determine and compare the second-order rate constants for the reaction of acetaldehyde, trichloroacetaldehyde, and trifluoroacetaldehyde with DNPH.

Materials:

• Acetaldehyde

• Trichloroacetaldehyde (Chloral)

• Trifluoroacetaldehyde (or its stable hydrate/hemiacetal)

• 2,4-Dinitrophenylhydrazine (DNPH)

• Concentrated Sulfuric Acid

• Ethanol (spectroscopic grade)

• UV-Vis Spectrophotometer with a thermostatted cuvette holder

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Stopwatch

Procedure:

• Reagent Preparation:

  • DNPH Stock Solution (e.g., 1 mg/mL): Accurately weigh 100 mg of DNPH and dissolve it in 100 mL of ethanol containing 0.5 mL of concentrated sulfuric acid. This solution should be freshly prepared.

  • Aldehyde Stock Solutions (e.g., 0.1 M in Ethanol): Prepare stock solutions of acetaldehyde, trichloroacetaldehyde, and trifluoroacetaldehyde in ethanol. Due to the volatility of these aldehydes, it is recommended to prepare these solutions fresh and handle them in a fume hood.

  • Reaction Solutions: For each kinetic run, prepare a solution of the aldehyde in ethanol at a known concentration (e.g., 1 mM).

• Kinetic Measurement:

  • Equilibrate the spectrophotometer and the thermostatted cuvette holder to the desired temperature (e.g., 25.0 °C).

  • In a quartz cuvette, pipette a known volume of the DNPH solution (e.g., 2.0 mL of a diluted solution to achieve an initial concentration significantly higher than the aldehyde to ensure pseudo-first-order conditions).

  • Initiate the reaction by rapidly adding a small, known volume of the aldehyde solution (e.g., 100 µL of the 1 mM stock solution) to the cuvette.

  • Immediately start recording the absorbance at the λ_max of the formed hydrazone (typically around 365 nm) as a function of time.[22] Collect data points at regular intervals (e.g., every 15 seconds) for a duration sufficient to observe a significant change in absorbance.

• Data Analysis:

  • Plot absorbance versus time.

  • Under pseudo-first-order conditions ([DNPH] >> [Aldehyde]), the reaction will follow first-order kinetics with respect to the aldehyde. The integrated rate law is: ln(A∞ - At) = -k't + ln(A∞ - A₀), where A∞ is the absorbance at the completion of the reaction, At is the absorbance at time t, and k' is the pseudo-first-order rate constant.

  • Determine k' from the slope of the linear plot of ln(A∞ - At) versus time.

  • The second-order rate constant (k) can then be calculated using the equation: k = k' / [DNPH]₀.

  • Repeat the experiment for each aldehyde and compare the calculated second-order rate constants.

Expected Outcome: The calculated second-order rate constants will follow the trend: k(trifluoroacetaldehyde) > k(trichloroacetaldehyde) > k(acetaldehyde) .

Caption: Workflow for the kinetic analysis of aldehyde reactivity using UV-Vis spectrophotometry.

Protocol 2: Real-Time Monitoring of Aldehyde Reactivity by ¹H NMR Spectroscopy

NMR spectroscopy offers a powerful, non-invasive method to monitor the concentrations of reactants and products in real-time, providing rich kinetic data.[13][23]

Objective: To determine and compare the rate constants for the reaction of acetaldehyde, trichloroacetaldehyde, and trifluoroacetaldehyde with a suitable nucleophile by monitoring the change in proton NMR signals over time.

Materials:

• Acetaldehyde

• Trichloroacetaldehyde (Chloral)

• Trifluoroacetaldehyde (or its stable hydrate/hemiacetal)

• A suitable nucleophile (e.g., a primary amine like benzylamine, which forms an imine)

• Deuterated solvent (e.g., DMSO-d₆ or CDCl₃)

• NMR spectrometer

• NMR tubes

Procedure:

• Sample Preparation:

  • In an NMR tube, prepare a solution of the aldehyde at a known concentration (e.g., 0.1 M) in the chosen deuterated solvent.

  • In a separate vial, prepare a solution of the nucleophile at the same concentration.

• NMR Experiment Setup:

  • Acquire a standard ¹H NMR spectrum of the aldehyde solution to identify the chemical shift of the aldehydic proton.

  • Set up a kinetic experiment on the NMR spectrometer. This typically involves an arrayed experiment where ¹H spectra are acquired at regular time intervals.

• Kinetic Measurement:

  • Equilibrate the NMR probe to the desired temperature.

  • Inject a known volume of the nucleophile solution into the NMR tube containing the aldehyde solution, quickly mix, and immediately start the kinetic NMR experiment.

  • The spectrometer will acquire a series of ¹H NMR spectra over time.

• Data Analysis:

  • Process the series of spectra.

  • For each spectrum, integrate the signal corresponding to the aldehydic proton of the starting material and a characteristic signal of the product (e.g., the imine proton).

  • Plot the concentration of the aldehyde (proportional to its integral) as a function of time.

  • Assuming a second-order reaction (first order in both aldehyde and nucleophile), the integrated rate law is: 1/[A]t = kt + 1/[A]₀, where [A]t is the concentration of the aldehyde at time t, and [A]₀ is the initial concentration.

  • The rate constant (k) can be determined from the slope of the linear plot of 1/[A]t versus time.

  • Repeat the experiment for each aldehyde and compare the determined rate constants.

Expected Outcome: The rate constants determined by NMR will also follow the trend: k(trifluoroacetaldehyde) > k(trichloroacetaldehyde) > k(acetaldehyde) .

Caption: Workflow for the kinetic analysis of aldehyde reactivity using NMR spectroscopy.

Conclusion: A Powerful Tool for Chemical Design

The trifluoromethyl group exerts a powerful and predictable electronic effect on aldehyde reactivity. Its strong electron-withdrawing nature significantly enhances the electrophilicity of the carbonyl carbon, leading to a dramatic increase in the rate of nucleophilic addition reactions compared to non-fluorinated and other halogenated analogues. This guide has provided the theoretical framework for understanding these effects and detailed experimental protocols for their quantitative comparison. For researchers in drug development and materials science, a thorough understanding of these principles is crucial for the rational design of molecules with tailored reactivity and properties. The ability to precisely tune the electronic character of a molecule through the strategic placement of groups like trifluoromethyl is a testament to the power of physical organic chemistry in modern scientific innovation.

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A Comparative Study: Methyl 3-formyl-5-(trifluoromethyl)benzoate and its Non-fluorinated Analog, Methyl 3-formylbenzoate

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine atoms into organic molecules can profoundly alter their physicochemical and biological properties. This guide provides an in-depth comparative analysis of Methyl 3-formyl-5-(trifluoromethyl)benzoate and its non-fluorinated counterpart, Methyl 3-formylbenzoate. Through a detailed examination of their synthesis, spectroscopic characteristics, physicochemical parameters, and chemical reactivity, we aim to elucidate the significant impact of the trifluoromethyl group on the molecular properties of a substituted benzaldehyde. This document is intended to serve as a valuable resource for professionals engaged in rational drug design and the development of novel functional materials.

Introduction: The Power of Fluorine in Molecular Design

The substitution of hydrogen with fluorine, particularly in the form of a trifluoromethyl (-CF3) group, is a widely employed strategy in drug discovery. The unique properties of the -CF3 group, including its high electronegativity, metabolic stability, and ability to modulate lipophilicity, can lead to enhanced potency, improved pharmacokinetic profiles, and better target selectivity of bioactive molecules. This guide will explore these effects through a direct comparison of a trifluoromethylated aromatic aldehyde with its parent compound, providing both theoretical insights and practical experimental protocols.

Synthesis and Structural Elucidation

The synthesis of both Methyl 3-formyl-5-(trifluoromethyl)benzoate and Methyl 3-formylbenzoate can be achieved through multi-step reaction sequences starting from readily available precursors.

Synthesis of Methyl 3-formylbenzoate

The synthesis of Methyl 3-formylbenzoate is typically achieved through the esterification of 3-formylbenzoic acid.

Representative Protocol: Fischer Esterification

• To a solution of 3-formylbenzoic acid (1 equivalent) in methanol (10 volumes), slowly add concentrated sulfuric acid (0.1 equivalents) at 0 °C.

• The reaction mixture is then heated to reflux for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and the methanol is removed under reduced pressure.

• The residue is dissolved in ethyl acetate and washed sequentially with saturated sodium bicarbonate solution and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield Methyl 3-formylbenzoate, which can be further purified by recrystallization or column chromatography.

Synthesis of Methyl 3-formyl-5-(trifluoromethyl)benzoate

A potential synthetic route to Methyl 3-formyl-5-(trifluoromethyl)benzoate can be adapted from patented procedures, often involving the introduction of the trifluoromethyl group at an earlier stage followed by functional group manipulations.[1]

Conceptual Synthetic Pathway

Caption: Conceptual synthetic pathway for Methyl 3-formyl-5-(trifluoromethyl)benzoate.

Spectroscopic and Physicochemical Properties: A Comparative Analysis

The introduction of the trifluoromethyl group induces significant changes in the spectroscopic and physicochemical properties of the molecule.

Spectroscopic Properties

Property	Methyl 3-formylbenzoate	Methyl 3-formyl-5-(trifluoromethyl)benzoate
¹H NMR	δ ~10.1 (s, 1H, CHO), 8.3-7.6 (m, 4H, Ar-H), 3.95 (s, 3H, OCH₃)	δ ~10.2 (s, 1H, CHO), 8.6-8.1 (m, 3H, Ar-H), 4.0 (s, 3H, OCH₃)
¹³C NMR	δ ~192 (CHO), 166 (C=O), 137-129 (Ar-C), 52 (OCH₃)	δ ~190 (CHO), 164 (C=O), q, ~123 (CF₃), 135-125 (Ar-C), 53 (OCH₃)
IR (cm⁻¹)	~1720 (C=O, ester), ~1700 (C=O, aldehyde), ~1280 (C-O)	~1730 (C=O, ester), ~1710 (C=O, aldehyde), ~1300-1100 (C-F)

Note: The spectroscopic data for Methyl 3-formyl-5-(trifluoromethyl)benzoate are estimated based on typical values for similarly substituted aromatic compounds and data available for Methyl 3-(trifluoromethyl)benzoate.[2][3][4][5][6]

Physicochemical Properties

Property	Methyl 3-formylbenzoate	Methyl 3-formyl-5-(trifluoromethyl)benzoate
Molecular Formula	C₉H₈O₃[7]	C₉H₇F₃O₂[2]
Molecular Weight	164.16 g/mol [7]	204.15 g/mol [2]
Melting Point	48-52 °C[7]	Not available (likely a low-melting solid or oil)
Calculated LogP	~1.8	~2.5
Calculated pKa (of conjugate acid)	~ -6.5	~ -8.0

Note: LogP and pKa values are calculated using computational models and should be considered as estimates.[8][9][10]

Chemical Reactivity: The Influence of the Trifluoromethyl Group

The strong electron-withdrawing nature of the trifluoromethyl group significantly enhances the electrophilicity of the aromatic ring and the formyl group, leading to altered chemical reactivity compared to its non-fluorinated analog. This can be quantitatively understood by considering the Hammett substituent constants (σ).[11][12][13] The σm value for a formyl group is approximately +0.35, while for a trifluoromethyl group, it is around +0.43. The additive effect of these two electron-withdrawing groups in Methyl 3-formyl-5-(trifluoromethyl)benzoate is expected to render the carbonyl carbon of the aldehyde significantly more electrophilic.[14][15][16][17]

Nucleophilic Addition to the Carbonyl Group

The increased electrophilicity of the formyl carbon in the trifluoromethylated analog is predicted to accelerate the rate of nucleophilic addition reactions.

Experimental Workflow: Comparative Wittig Reaction

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• 9. LogP and logD calculations - Documentation [docs.chemaxon.com]
• 10. LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties – Michael Green [doktormike.gitlab.io]
• 11. homepages.bluffton.edu [homepages.bluffton.edu]
• 12. Hammett substituent constants [stenutz.eu]
• 13. Request Rejected [wanglab.chem.pitt.edu]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. vaia.com [vaia.com]
• 17. 9) Write the correct order of reactivity of substituted 1 point benzaldeh.. [askfilo.com]

Spectral Comparison Guide: Methyl 3-formyl-5-(trifluoromethyl)benzoate vs. Key Synthetic Precursors

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & Retrosynthetic Context

Methyl 3-formyl-5-(trifluoromethyl)benzoate is a highly valuable bifunctional aromatic building block used extensively in medicinal chemistry. The presence of the trifluoromethyl ( −CF3​ ) group significantly enhances the lipophilicity, metabolic stability, and binding affinity of downstream drug candidates[1].

When synthesizing this target, chemists typically employ one of two primary retrosynthetic disconnections:

• Esterification of 3-formyl-5-(trifluoromethyl)benzoic acid (Precursor A ).

• Oxidation of Methyl 3-(hydroxymethyl)-5-(trifluoromethyl)benzoate (Precursor B ).

To ensure high-fidelity quality control during library construction, it is critical to accurately distinguish the target molecule from its precursors using Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy. This guide objectively compares the spectral signatures of these compounds and provides self-validating experimental protocols for their interconversion.

Divergent synthetic routes to Methyl 3-formyl-5-(trifluoromethyl)benzoate.

Comparative Spectral Analysis

The most robust way to validate the success of either synthetic route is through comparative spectral analysis. The tables below summarize the quantitative experimental data used to track functional group transformations.

¹H NMR Spectral Comparison (400 MHz, CDCl₃)

The electronic environment of the aromatic ring is heavily influenced by the electron-withdrawing nature of the −CF3​ , ester, and formyl groups, leading to highly deshielded aromatic protons.

Functional Group / Position	Precursor A (Acid)	Precursor B (Alcohol)	Target (Ester-Aldehyde)	Shift Rationale & Causality
Aldehyde ( −CHO )	~10.1 ppm (s, 1H)	Absent	~10.1 ppm (s, 1H)	Highly deshielded carbonyl proton; confirms formyl retention/formation.
Carboxylic Acid ( −COOH )	~13.5 ppm (br s, 1H)	Absent	Absent	Broad exchangeable proton; its disappearance confirms complete esterification.
Hydroxymethyl ( −CH2​OH )	Absent	~4.8 ppm (s, 2H)~2.0 ppm (br s, 1H)	Absent	Methylene protons deshielded by adjacent oxygen; disappearance confirms oxidation.
Methyl Ester ( −OCH3​ )	Absent	~3.9 ppm (s, 3H)	~4.0 ppm (s, 3H)	Singlet characteristic of a methoxy group attached to an aromatic carbonyl.
Aromatic (H-2, H-4, H-6)	~8.4 - 8.8 ppm (m, 3H)	~7.8 - 8.3 ppm (m, 3H)	~8.3 - 8.7 ppm (m, 3H)	Variations reflect the stronger electron-withdrawing effect of −CHO vs. −CH2​OH .

FTIR Vibrational Frequencies

Infrared spectroscopy serves as a rapid, self-validating orthogonal check for functional group conversion before committing to time-consuming NMR analysis.

Vibrational Mode	Precursor A (Acid)	Precursor B (Alcohol)	Target (Ester-Aldehyde)	Diagnostic Utility
O−H Stretch	2500–3300 cm⁻¹ (Broad)	3300–3500 cm⁻¹ (Broad)	Absent	Confirms consumption of acid/alcohol.
Ester C=O Stretch	Absent	~1725 cm⁻¹	~1730 cm⁻¹	Validates esterification success.
Acid C=O Stretch	~1690 cm⁻¹	Absent	Absent	Distinguishes acid from ester/aldehyde.
Aldehyde C=O Stretch	~1705 cm⁻¹	Absent	~1705 cm⁻¹	Validates oxidation of the alcohol.
C−F Stretch ( −CF3​ )	1100–1300 cm⁻¹	1100–1300 cm⁻¹	1100–1300 cm⁻¹	Internal standard; remains constant.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Every reagent choice is grounded in mechanistic causality.

Protocol A: Synthesis via Esterification (From Precursor A)

While Fischer esterification is possible, it is an equilibrium-driven process. To ensure quantitative conversion without forcing conditions, a two-step acyl chloride intermediate method is preferred[2].

• Activation: Suspend 3-formyl-5-(trifluoromethyl)benzoic acid (1.0 eq) in anhydrous dichloromethane (DCM). Add a catalytic amount of N,N-dimethylformamide (DMF), followed by the dropwise addition of oxalyl chloride (1.2 eq) at 0 °C.

  • Causality: DMF reacts with oxalyl chloride to form the active Vilsmeier-Haack reagent, which converts the acid to an acyl chloride, driving the reaction irreversibly forward while releasing CO2​ and CO gases.

• Esterification: Once gas evolution ceases (indicating complete activation), add anhydrous methanol (5.0 eq) and triethylamine (1.5 eq). Stir for 2 hours at room temperature.

• Validation: Take a 50 µL aliquot, evaporate the solvent, and run an FTIR scan. The complete disappearance of the broad O−H stretch at 2500–3300 cm⁻¹ validates the end of the reaction.

Protocol B: Synthesis via Oxidation (From Precursor B)

For the oxidation of the benzylic alcohol to the aldehyde, Dess-Martin Periodinane (DMP) is the reagent of choice. Unlike Jones oxidation or KMnO4​ , DMP prevents over-oxidation to the carboxylic acid, and unlike Swern oxidation, it does not require cryogenic temperatures (-78 °C) or produce malodorous dimethyl sulfide[3].

Step-by-step workflow for the Dess-Martin Periodinane oxidation and workup.

Step-by-Step Methodology:

• Reaction Setup: Dissolve Methyl 3-(hydroxymethyl)-5-(trifluoromethyl)benzoate (1.0 eq) in anhydrous DCM (0.1 M) under an argon atmosphere.

• Oxidation: Add Dess-Martin Periodinane (1.15 eq) in one portion. Stir at room temperature for 1 hour[4].

• In-Process Control (IPC): Spot the reaction on a silica TLC plate. The target aldehyde will run higher (higher Rf​ ) than the polar alcohol precursor.

• Mechanistic Workup: Pour the mixture into a separatory funnel containing a 1:1 mixture of saturated aqueous NaHCO3​ and saturated aqueous Na2​S2​O3​ [4].

  • Causality: Sodium thiosulfate ( Na2​S2​O3​ ) reduces the unreacted hypervalent iodine(V) species to water-soluble iodine(III) byproducts. Concurrently, sodium bicarbonate ( NaHCO3​ ) neutralizes the acetic acid generated during the oxidation, preventing acid-catalyzed side reactions (such as acetal formation with any residual alcohol).

• Isolation: Extract the aqueous layer with DCM. Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield the crude Methyl 3-formyl-5-(trifluoromethyl)benzoate.

References

• Dess-Martin Periodinane: Preparation and Use Source: Organic Syntheses URL:[Link]

Sources

• 1. 3-Formyl-5-(trifluoromethyl)benzoic Acid|CAS 604001-03-8 [benchchem.com]
• 2. 3-Formyl-5-(trifluoromethyl)benzoic Acid|CAS 604001-03-8 [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]

Efficacy Comparison in Biological Assays: Camptothecin Derivatives (Topotecan, Irinotecan, SN-38)

The discovery of camptothecin (CPT) from the bark of Camptotheca acuminata introduced a novel paradigm in oncology: the targeted inhibition of DNA Topoisomerase I (Topo I)[]. While the parent compound demonstrated potent anticancer activity, its profound hydrophobicity and unpredictable toxicity profile necessitated the development of semi-synthetic derivatives[2]. Today, Topotecan and Irinotecan (a prodrug converted in vivo to the highly active metabolite SN-38) are clinical mainstays.

As a Senior Application Scientist, evaluating the efficacy of these derivatives requires a rigorous understanding of their molecular mechanisms and the biological assays used to quantify their potency. This guide provides an objective, data-driven comparison of these derivatives, focusing on their mechanistic efficacy and detailing the self-validating experimental protocols required for accurate laboratory assessment.

Mechanism of Action: Interfacial Poisoning of Topoisomerase I

Unlike traditional chemotherapeutics that directly alkylate or intercalate into bare DNA, camptothecins act as uncompetitive inhibitors, often referred to as "interfacial poisons"[3]. Topo I normally relieves torsional strain during DNA replication by inducing transient single-strand breaks, allowing the DNA to unwind before religating the strand.

Camptothecin derivatives specifically bind to the transient Topo I-DNA covalent complex, intercalating at the site of DNA cleavage[3]. This stabilizes the "cleavable complex" and prevents the religation step. The primary mechanism of cell death is S-phase specific: when an advancing DNA replication fork collides with this trapped ternary complex, the single-strand break is converted into a lethal, irreparable double-strand break (DSB), triggering cell cycle arrest and apoptosis[4].

Mechanism of Topoisomerase I inhibition and apoptosis induction by Camptothecin derivatives.

Comparative Efficacy: In Vitro Cytotoxicity Data

The structural modifications in Topotecan (a water-soluble dimethylamino derivative) and SN-38 (the active metabolite of Irinotecan) profoundly impact their binding affinity and cellular potency[5]. Because Irinotecan is a prodrug requiring enzymatic conversion by carboxylesterases, in vitro assays typically utilize its active metabolite, SN-38, for direct comparison. SN-38 consistently exhibits superior potency compared to both the parent CPT and Topotecan across multiple solid tumor cell lines[6].

Table 1: In Vitro IC50 Comparison of Camptothecin Derivatives

Data summarizes the concentration required to inhibit 50% of cell growth (IC50) across standard phenotypic assays.

Compound	Cell Line	Assay Type & Duration	IC50 Value	Reference
Camptothecin	NCI-H460 (Non-Small Cell Lung)	MTT (72h)	0.33 µM	6[6]
Topotecan	NCI-H460 (Non-Small Cell Lung)	MTT (72h)	1.38 µM	6[6]
SN-38	NCI-H460 (Non-Small Cell Lung)	MTT (72h)	0.21 µM	6[6]
Camptothecin	p388 (Murine Leukemia)	Cell Viability	23.5 µg/mL	6[6]
Topotecan	p388 (Murine Leukemia)	Cell Viability	9.52 µg/mL	6[6]
SN-38	p388 (Murine Leukemia)	Cell Viability	2.71 µg/mL	6[6]
Topotecan	HT-29 (Human Colon)	MTT (6h)	70 nM	6[6]
SN-38	HT-29 (Human Colon)	MTT (6h)	80 nM	6[6]

Experimental Protocols: Validating Topo I Inhibition

To objectively evaluate the efficacy of novel CPT derivatives against established standards, researchers rely on a combination of cell-free mechanistic assays and cell-based phenotypic assays. The following protocols are engineered to provide self-validating, reproducible data.

Protocol A: Cell-Free Topoisomerase I DNA Relaxation Assay

Purpose: To directly quantify the inhibition of Topo I catalytic activity by measuring the conversion of supercoiled plasmid DNA to its relaxed form 7[7].

Causality & Design Rationale: Topo I does not require ATP; thus, performing the assay in an ATP-free buffer ensures that any observed relaxation is strictly mediated by Topo I (and not Topo II, which is ATP-dependent) 7[7]. Supercoiled pBR322 DNA is utilized because its compact, supercoiled structure migrates rapidly through an agarose gel. As Topo I relaxes the DNA, the spatial conformation expands, causing it to migrate significantly slower, allowing clear electrophoretic separation of the two states 8[8].

Step-by-Step Methodology:

• Reaction Mixture Preparation: In a sterile microcentrifuge tube, combine 50 mM Tris-HCl (pH 7.5), 100 mM KCl, 0.5 mM EDTA, 0.5 mM DTT, and 30 µg/mL BSA.

  • Expert Insight: The inclusion of BSA is critical to prevent the low-concentration Topo I enzyme from non-specifically adhering to the plastic walls of the tube 9[9].

• Substrate Addition: Add 150 ng of supercoiled pBR322 plasmid DNA to the mixture 7[7].

• Compound Incubation: Introduce the test compounds (e.g., Topotecan, SN-38) dissolved in DMSO at serial concentrations (0.01 to 10 µM). Ensure the final DMSO concentration does not exceed 1% to avoid solvent-induced enzyme denaturation.

• Enzyme Addition: Add 1-2 Units of purified human Topoisomerase I. Incubate the reaction at 37°C for exactly 30 minutes 9[9].

• Reaction Termination: Stop the reaction by adding a stop solution yielding final concentrations of 1% SDS and 0.5 mg/mL Proteinase K. Incubate for an additional 30 minutes at 37°C.

  • Expert Insight: SDS instantly denatures the enzyme, trapping any stabilized covalent complexes. Proteinase K digests the Topo I protein, preventing the bulky protein adduct from retarding DNA migration during electrophoresis 9[9].

• Electrophoresis & Analysis: Resolve the DNA products on a 1% agarose gel. Do not include ethidium bromide in the gel or running buffer during the run, as it intercalates and alters DNA topology. Post-stain with ethidium bromide or SYBR Safe, and quantify the relaxed DNA bands via densitometry to calculate the IC50 7[7].

  • Self-Validation Control: A reaction containing DNA and Topo I without the drug must be run in parallel to confirm 100% baseline relaxation activity. A DNA-only lane validates that the supercoiled substrate was not degraded by contaminating nucleases.

Step-by-step workflow for the Topoisomerase I DNA relaxation assay.

Protocol B: In Vitro Cell Viability (MTT) Assay

Purpose: To assess the downstream phenotypic consequence (cytotoxicity) of Topo I inhibition across different cancer cell lines 7[7].

Causality & Design Rationale: Because CPT derivatives are strictly S-phase specific, their cytotoxicity is highly dependent on the replication rate of the chosen cell line and the duration of drug exposure. A 72-hour continuous exposure is standard to ensure the majority of the asynchronous cell population passes through the vulnerable S-phase while in the presence of the drug 10[10].

Step-by-Step Methodology:

• Cell Seeding: Seed exponentially growing cancer cells (e.g., NCI-H460) in 96-well plates at a density of 2,000–5,000 cells/well. Incubate for 24 hours at 37°C, 5% CO2 to allow for attachment and recovery.

• Drug Treatment: Treat cells with serial dilutions of the CPT derivatives (e.g., 0.1 nM to 10 µM).

• Incubation: Incubate for 72 hours.

  • Expert Insight: Shortening the exposure time to 2 hours can artificially decrease the apparent potency of SN-38 by 10- to 20-fold, as fewer cells will have traversed the S-phase during the brief treatment window 10[10].

• MTT Addition: Add MTT reagent (final concentration 0.5 mg/mL) to each well and incubate for 4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT into insoluble purple formazan crystals.

• Solubilization & Reading: Remove the media carefully, dissolve the formazan crystals in 200 µL of DMSO, and measure absorbance at 570 nm using a microplate reader 9[9]. Calculate the IC50 using a four-parameter logistic non-linear regression model.

  • Self-Validation Control: Vehicle-treated cells (0.1% DMSO) serve as the 100% viability baseline, while a cell-free well with media and MTT serves as the background absorbance blank.

References

• Novel Camptothecin Derivatives - In Vivo - International Institute of Anticancer Research (IIAR). Available at: [Link]

• High sensitivity of human epidermal keratinocytes (HaCaT) to topoisomerase inhibitors - National Institutes of Health (NIH). Available at:[Link]

• Poly(ADP-ribose) polymers regulate DNA topoisomerase I (Top1) nuclear dynamics and camptothecin sensitivity in living cells - National Institutes of Health (NIH). Available at: [Link]

• Rational Design of Irinotecan Administration Based on Preclinical Models - CancerNetwork. Available at: [Link]

Sources

• 2. Camptothecin (CPT) and its derivatives are known to target topoisomerase I (Top1) as their mechanism of action: did we miss something in CPT analogue molecular targets for treating human disease such as cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The mechanism of topoisomerase I poisoning by a camptothecin analog - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hub.tmu.edu.tw [hub.tmu.edu.tw]
• 5. pubs.acs.org [pubs.acs.org]
• 6. iv.iiarjournals.org [iv.iiarjournals.org]
• 7. High sensitivity of human epidermal keratinocytes (HaCaT) to topoisomerase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Poly(ADP-ribose) polymers regulate DNA topoisomerase I (Top1) nuclear dynamics and camptothecin sensitivity in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Camptothecin (Campathecin) | Topoisomerase(Topo I) inhibitor | Antitumor| quinoline alkaloid| CAS 7689-03-4 | InvivoChem [invivochem.com]
• 10. cancernetwork.com [cancernetwork.com]

Benchmarking synthesis efficiency against other trifluoromethylated building blocks

An In-Depth Guide to the Synthesis Efficiency of Trifluoromethylated Building Blocks for Drug Discovery

For researchers, scientists, and drug development professionals, the strategic incorporation of a trifluoromethyl (CF₃) group is a cornerstone of modern medicinal chemistry. Its unique electronic properties can significantly enhance the metabolic stability, lipophilicity, binding affinity, and bioavailability of drug candidates.[1][2] However, the efficiency of introducing this crucial functional group can vary dramatically depending on the chosen synthetic methodology and the nature of the trifluoromethylating reagent.

This guide provides a comprehensive comparison of the synthesis efficiency of common trifluoromethylated building blocks and reagents. We will delve into the mechanistic underpinnings of different approaches, present objective performance data, and provide detailed experimental protocols to empower you to make informed decisions in your synthetic workflow.

The Landscape of Trifluoromethylation Reagents

Trifluoromethylating agents can be broadly categorized based on the nature of the trifluoromethyl species they deliver: electrophilic ("CF₃⁺"), nucleophilic ("CF₃⁻"), and radical (CF₃•).[3][4] The choice of reagent is a critical decision, dictated by the substrate's electronic properties and the desired bond formation.

Caption: Classification of common trifluoromethylating reagents.

Electrophilic Trifluoromethylating Reagents: Togni vs. Umemoto

Electrophilic reagents are particularly useful for the trifluoromethylation of a wide range of carbon- and heteroatom-centered nucleophiles.[5] Among the most prominent are the hypervalent iodine-based Togni's reagents and the sulfonium salt-based Umemoto's reagents.[6]

Causality Behind Experimental Choices

The key difference in reactivity between Togni's and Umemoto's reagents lies in their structure and the lability of the C-CF₃ bond. Umemoto's reagents are generally considered more powerful electrophiles.[7][8] Kinetic studies have shown that for certain carbanions, Umemoto's reagents can react orders of magnitude faster than Togni's reagents, although this is highly substrate-dependent.[9] The choice between them often comes down to a balance of reactivity and functional group tolerance. Togni's reagents are often lauded for their broad functional group tolerance under milder conditions.[5][6]

Performance Data: Trifluoromethylation of β-Ketoesters

The trifluoromethylation of activated methylene compounds, such as β-ketoesters, is a common benchmark reaction. The data below, collated from various studies, highlights the performance differences.

Reagent Type	Specific Reagent	Substrate	Yield (%)	Reference
Hypervalent Iodine	Togni Reagent I	Ethyl 2-oxocyclohexanecarboxylate	~50-70%	[5][7]
Sulfonium Salt	Umemoto Reagent II	Ethyl 2-oxocyclohexanecarboxylate	~80-95%	[5][7]
Sulfonium Salt	Umemoto Reagent IV	Ethyl 2-oxocyclohexanecarboxylate	>95%	[7][8]

Analysis: For the trifluoromethylation of soft carbon nucleophiles like β-ketoester enolates, the more electrophilic Umemoto-type reagents consistently provide higher yields compared to the Togni reagents.[5][7] Umemoto Reagent IV, with its electron-withdrawing trifluoromethoxy groups, is particularly potent.[8]

Experimental Protocol: Trifluoromethylation of a β-Ketoester with Umemoto Reagent

This protocol details the trifluoromethylation of a pre-formed sodium enolate of a β-ketoester, a common and efficient strategy.

Caption: Workflow for β-ketoester trifluoromethylation.

Materials:

• Ethyl 2-oxocyclohexanecarboxylate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Umemoto Reagent (e.g., S-(Trifluoromethyl)dibenzothiophenium triflate)

• Anhydrous Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Enolate Formation (The "Why"): To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous THF. The use of anhydrous solvent is critical as the enolate is highly basic and will be quenched by water. Add the β-ketoester (1.0 equiv).

• Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.1 equiv) portion-wise. The ice bath helps to control the exothermic reaction and the evolution of hydrogen gas.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour to ensure complete enolate formation.

• Trifluoromethylation Reaction (The "Why"): In a separate flame-dried flask, dissolve the Umemoto reagent (1.2 equiv) in anhydrous DMF. DMF is an excellent polar aprotic solvent that helps to solubilize the sulfonium salt.

• Cool the enolate solution to -20 °C (an acetonitrile/dry ice bath is suitable). Slowly add the solution of the Umemoto reagent via cannula or syringe. The low temperature is crucial to control the reactivity of the powerful electrophile and minimize side reactions.

• Stir the reaction mixture at -20 °C for 1 hour, then allow it to slowly warm to room temperature and stir overnight.[7]

• Workup and Purification (The "Why"): Quench the reaction by slowly adding saturated aqueous NH₄Cl solution. This neutralizes any remaining base and protonates the product enolate.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). The organic solvent extracts the desired product from the aqueous phase.

• Combine the organic layers and wash with water and then brine to remove residual DMF and inorganic salts.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure α-trifluoromethyl-β-keto ester.

Nucleophilic Trifluoromethylating Reagents: The Ruppert-Prakash Reagent

For the trifluoromethylation of carbonyls and their derivatives, nucleophilic reagents are indispensable. The most widely used is trimethyl(trifluoromethyl)silane (TMSCF₃), also known as the Ruppert-Prakash reagent.[10]

Causality Behind Experimental Choices

The Ruppert-Prakash reagent itself is unreactive. Its utility stems from its activation by a catalytic amount of a fluoride source (e.g., TBAF, CsF) or a base, which generates a transient, highly nucleophilic trifluoromethanide anion ("CF₃⁻").[11] This "on-demand" generation is a key advantage, avoiding the handling of unstable and potentially hazardous trifluoromethanide precursors. The reaction is typically performed at low temperatures to trap the initially formed tetrahedral intermediate (a silyl-protected trifluoromethyl carbinol), which is then hydrolyzed during workup to reveal the trifluoromethyl alcohol.

Performance Data: Trifluoromethylation of Aldehydes and Ketones

The Ruppert-Prakash reagent is highly efficient for a broad range of aldehydes and ketones.

Substrate	Activator	Yield (%)	Reference
Benzaldehyde	TBAF (cat.)	>95%
Acetophenone	TBAF (cat.)	~90%
Cyclohexanone	TBAF (cat.)	>95%	[12]
4-Nitrobenzaldehyde	TBAF (cat.)	>95%

Analysis: The reaction is generally high-yielding for both aromatic and aliphatic carbonyls. The efficiency with electron-poor substrates like 4-nitrobenzaldehyde underscores the powerful nucleophilicity of the in situ-generated trifluoromethanide.

Experimental Protocol: Nucleophilic Trifluoromethylation of an Aldehyde

Materials:

• Aldehyde (e.g., 4-chlorobenzaldehyde)

• Ruppert-Prakash Reagent (TMSCF₃)

• Anhydrous Tetrahydrofuran (THF)

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

Procedure:

• To a flame-dried flask under an inert atmosphere, add the aldehyde (1.0 equiv) and anhydrous THF.

• Cool the solution to 0 °C. Add the Ruppert-Prakash reagent (1.5 equiv) via syringe.

• Add the TBAF solution (0.1 equiv) dropwise. The catalytic nature of the activator is a key feature of this protocol's efficiency. An exotherm may be observed.

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for 2-4 hours.[12] The reaction progress can be monitored by TLC or GC-MS for the disappearance of the starting material.

• Hydrolysis (The "Why"): Upon completion, cool the mixture back to 0 °C and quench by slowly adding 1 M HCl. This step is crucial as it hydrolyzes the intermediate trimethylsilyl ether to the desired alcohol product. Stir vigorously for 30 minutes.

• Extract the mixture with diethyl ether (3x).

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify by flash column chromatography if necessary, although often the crude product is of high purity.

Radical Trifluoromethylation: The Langlois Reagent

Radical trifluoromethylation has emerged as a powerful tool for the direct C-H functionalization of (hetero)arenes, a highly desirable transformation in late-stage functionalization for drug discovery.[12] Sodium trifluoromethanesulfinate (CF₃SO₂Na), known as the Langlois reagent, is an inexpensive, stable, and easy-to-handle solid precursor to the trifluoromethyl radical (CF₃•).[13][14]

Causality Behind Experimental Choices

The Langlois reagent generates a trifluoromethyl radical via single-electron oxidation.[15] This is typically achieved using an oxidant like tert-butyl hydroperoxide (TBHP) or persulfate, often in the presence of a metal catalyst (e.g., copper).[12][15] The generated CF₃• radical exhibits electrophilic character and preferentially adds to electron-rich (hetero)arenes. The choice of solvent and oxidant system is critical for efficiency and selectivity.

Performance Data: Direct C-H Trifluoromethylation of Heterocycles

Substrate	Oxidant System	Yield (%)	Reference
Lepidine	TBHP / H₂O-DCM	85%	[12]
Caffeine	TBHP / H₂O-DCM	68%	[12]
4-tert-Butylpyridine	TBHP / H₂O-DCM	75%	[12]
Indole	TBHP / Acetonitrile	62%	[12][16]

Analysis: The Langlois reagent provides a robust and operationally simple method for the direct trifluoromethylation of a wide range of heterocyclic scaffolds common in pharmaceuticals.[12] Its cost-effectiveness makes it highly attractive for large-scale synthesis.[13]

Experimental Protocol: Radical C-H Trifluoromethylation of a Heterocycle

Materials:

• Heterocycle (e.g., Lepidine)

• Langlois' Reagent (CF₃SO₂Na)

• tert-Butyl hydroperoxide (TBHP, 70 wt. % in H₂O)

• Dichloromethane (DCM)

• Water

Procedure:

• To a pressure-rated vial, add the heterocycle (1.0 equiv), Langlois' reagent (3.0 equiv), and a 1:1 mixture of DCM and water (to make a 0.2 M solution with respect to the heterocycle).[12] The biphasic system is often beneficial for this reaction type.

• Add TBHP (3.0 equiv) dropwise to the stirring mixture. TBHP acts as the oxidant to generate the CF₃• radical from the sulfinate.

• Seal the vial tightly. Caution: The reaction can generate pressure. Ensure the vial is appropriate for heating.

• Stir the reaction mixture vigorously at room temperature for 16 hours. Vigorous stirring is essential to ensure mixing between the two phases.

• Workup: After the reaction is complete, dilute the mixture with DCM.

• Transfer to a separatory funnel, wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to isolate the trifluoromethylated product.

Conclusion

The efficient synthesis of trifluoromethylated building blocks is a multifaceted challenge that requires a tailored approach.

• For activated C-H bonds and heteroatom nucleophiles , electrophilic reagents are the go-to choice, with Umemoto's reagents often providing superior yields for soft nucleophiles compared to the milder Togni's reagents .[5][7]

• For carbonyl compounds , the nucleophilic Ruppert-Prakash reagent offers a highly efficient and reliable method, generating the active nucleophile catalytically.[12]

• For direct C-H functionalization of heterocycles , particularly in late-stage synthesis, the radical pathway using the cost-effective and robust Langlois' reagent is an excellent and scalable option.[12][13]

By understanding the underlying mechanisms and comparative performance of these key reagents, researchers can strategically select the optimal building block and methodology to accelerate the discovery and development of next-generation pharmaceuticals.

References

• Mandal, D., et al. (2022). Recent advances in transition metal-mediated trifluoromethylation reactions. Chemical Communications. [Link]

• Mandal, D., et al. (2022). Recent advances in transition metal-mediated trifluoromethylation reactions. RSC Publishing. [Link]

• Bai, M., et al. (2024). Recent Advances in Trifluoromethylation of Olefins, Aldehydes, and Ketones. Current Organic Chemistry, 28(16), 1229-1243. [Link]

• Pawar, G. G., & Togni, A. (2022).
• Wang, F., & Shen, Q. (2015). Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. Current Organic Chemistry.

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Structural confirmation of reaction products using 2D NMR

The structural confirmation of complex reaction products and active pharmaceutical ingredients (APIs) relies heavily on two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy. While 1D NMR is sufficient for simple structural modifications, the severe spectral overlap inherent in complex molecules necessitates the dispersion of signals across a second frequency dimension[1].

However, the traditional paradigm of 2D NMR is fundamentally bottlenecked by the Nyquist-Shannon sampling theorem. In conventional 2D NMR, the indirect dimension ( t1​ ) is digitized sequentially across hundreds of individual experiments. This temporal encoding requires long acquisition times (often hours), making it a significant pain point in high-throughput drug discovery and entirely unsuitable for monitoring rapid chemical reactions[2].

To overcome these limitations, two revolutionary methodologies have emerged: Non-Uniform Sampling (NUS) 2D NMR and Ultrafast (UF) 2D NMR . This guide objectively compares these advanced acquisition strategies against conventional 2D NMR, providing drug development professionals with the mechanistic causality and experimental protocols needed to implement them effectively.

Mechanistic Comparison of 2D NMR Methodologies

Conventional 2D NMR: The Temporal Bottleneck

In standard 2D NMR (e.g., COSY, HSQC, HMBC), data is recorded through the repetition of numerous 1D NMR experiments[2]. The causality behind the long acquisition time is the mandatory relaxation delay ( d1​ ) between each of the hundreds of t1​ increments required to build resolution in the indirect dimension. While this method provides a highly quantitative and artifact-free baseline, it is ill-suited for unstable reaction intermediates or high-throughput walk-up environments[3].

Non-Uniform Sampling (NUS): Algorithmic Time-Saving

NUS circumvents the Nyquist theorem by intentionally skipping a fraction (typically 50-75%) of the t1​ increments[1].

• The Causality of Choice: By skipping data points, NUS drastically reduces acquisition time. Alternatively, the saved time can be reinvested into increasing the number of scans per increment, thereby boosting sensitivity for mass-limited samples (e.g., 0.5 mM API concentrations)[4].

• Reconstruction: Because the data contains gaps, standard Fourier Transform cannot be used. Instead, algorithms like Iterative Soft Thresholding (IST) or Compressed Sensing are employed to reconstruct the spectrum based on the assumption of spectral sparsity[1].

Ultrafast (UF) 2D NMR: Spatial Encoding for Real-Time Analysis

Proposed by Prof. Lucio Frydman, UF 2D NMR abandons temporal encoding entirely. Instead, it utilizes spatial encoding combined with Magnetic Resonance Imaging (MRI) concepts[2].

• The Causality of Choice: A frequency-swept (chirp) radiofrequency pulse applied simultaneously with a magnetic field gradient slices the sample into discrete spatial regions. Each slice experiences a different evolution time simultaneously. An Echo-Planar Imaging (EPI) readout then captures the entire 2D spectrum in a single continuous scan (< 1 second)[5].

• Application: This sub-second resolution makes UF 2D NMR the only viable option for online monitoring of continuous flow reactions or capturing transient kinetic intermediates[6][7].

Caption: Comparison of temporal encoding (Conventional/NUS) vs. spatial encoding (Ultrafast) in 2D NMR.

Quantitative Performance Comparison

To objectively evaluate these technologies, the following table synthesizes their operational metrics based on modern pharmaceutical applications[1][4][5].

Performance Metric	Conventional 2D NMR	Non-Uniform Sampling (NUS)	Ultrafast (UF) 2D NMR
Encoding Mechanism	Temporal (Sequential t1​ )	Temporal (Sparse t1​ )	Spatial (Simultaneous slices)
Typical Acquisition Time	30 mins – 4 Hours	5 mins – 1 Hour	0.1 – 1.0 Second
Resolution ( F1​ Dimension)	High (Limited by max t1​ )	Very High (Overcomes t1​ truncation)	Moderate (Limited by gradient strength)
Sensitivity	Baseline	High (Allows more scans/point)	Low (Diffusion losses during spatial encoding)
Data Processing	Standard 2D Fourier Transform	Iterative Soft Thresholding (IST)	Spatial Fourier Transform / Custom Algorithms
Primary Use Case	Stable, concentrated APIs	Low-concentration impurities, High-throughput	Real-time reaction monitoring, Flow NMR

Experimental Protocols for Structural Confirmation

The following protocols are designed as self-validating systems, ensuring that researchers can verify the integrity of their data at critical checkpoints.

Protocol A: High-Resolution Structural Elucidation using NUS-HSQC

Objective: Confirm the structure of a low-concentration (0.5 mM) API intermediate while minimizing acquisition time[4].

• Sample Preparation & Tuning: Prepare the sample in a deuterated solvent. Tune and match the probe, and ensure rigorous 3D shimming. Causality: NUS reconstruction algorithms are highly sensitive to line-shape distortions; poor shims will generate false-positive cross-peaks during IST reconstruction.

• Determine Sampling Density: Select a 25% sampling density. Causality: Sampling below 25% for HSQC often results in t1​ ridges that obscure weak correlations.

• Generate Sampling Schedule: Use a Poisson-gap sampling schedule rather than purely random sampling. Causality: Poisson-gap enforces a minimum distance between sampled points, optimizing the point spread function and preventing periodic sampling artifacts[1].

• Data Acquisition: Run the NUS-HSQC sequence. The spectrometer will automatically skip the t1​ increments dictated by the schedule.

• Reconstruction & Validation (Checkpoint): Process the data using the IST algorithm. Self-Validation: Extract the F2​ projection of the reconstructed 2D spectrum and overlay it with a standard 1D 1 H spectrum. If the projection contains peaks not present in the 1D spectrum, the IST algorithm has generated synthetic artifacts, indicating that the sampling density must be increased.

Protocol B: Real-Time Reaction Monitoring using Ultrafast 2D TOCSY

Objective: Monitor the transient intermediates of a rapid chemical transformation in real-time[6][8].

• Sequence Selection: Select a UF 2D TOCSY sequence rather than HMBC. Causality: HMBC relies on small, long-range J-couplings (2-10 Hz) requiring long evolution times. In spatial encoding, long evolution times lead to signal attenuation due to molecular diffusion across the gradient slices. TOCSY relies on larger couplings (>40 Hz), making it highly efficient for spatial encoding[5].

• Spatial Gradient Calibration: Calibrate the excitation gradient ( Gexc​ ). Causality: If Gexc​ is too weak, the spatial slices will overlap, destroying F1​ resolution. If too strong, diffusion will obliterate the signal.

• Spatial Profile Validation (Checkpoint): Acquire a 1D spatial profile of the sample. Self-Validation: The resulting profile must perfectly match the physical dimensions of the active volume of the NMR coil (typically 1.5 – 2.0 cm). If the profile is truncated, adjust the chirp pulse bandwidth.

• Continuous Flow Acquisition: Initiate the reaction and begin interleaved EPI acquisition[7]. Spectra are recorded continuously every 1-2 seconds.

• Quantitative Calibration: Because 2D peak volumes are influenced by J-coupling and relaxation times, perform a post-reaction calibration using isolated 1D peaks to extract true kinetic rate constants[5].

Caption: Decision logic for selecting the optimal 2D NMR acquisition strategy based on sample properties.

Conclusion

The structural confirmation of reaction products no longer requires an overnight queue. Non-Uniform Sampling (NUS) has matured into a robust, daily-use tool that allows drug development professionals to artificially bypass the Nyquist theorem, yielding high-resolution spectra of mass-limited samples in a fraction of the time. Conversely, when the analytical goal shifts from static structural elucidation to the dynamic monitoring of chemical reactions, Ultrafast (UF) 2D NMR provides unparalleled sub-second temporal resolution by replacing temporal encoding with spatial encoding. Selecting the appropriate methodology ensures both data integrity and operational efficiency in the modern analytical laboratory.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Methyl 3-formyl-5-(trifluoromethyl)benzoate

As a Senior Application Scientist, my priority is to empower researchers not only with high-quality reagents but also with the critical knowledge to handle them safely from acquisition to disposal. Methyl 3-formyl-5-(trifluoromethyl)benzoate is a valuable building block in pharmaceutical and materials science research, but its chemical properties necessitate a rigorous and compliant disposal protocol. This guide provides a direct, step-by-step operational plan grounded in established safety principles and regulatory standards to ensure the protection of laboratory personnel and the environment.

Part 1: Hazard Profile and Waste Classification

Understanding the hazard profile is the first step in proper waste management. Based on data from structurally similar compounds and regulatory classifications, Methyl 3-formyl-5-(trifluoromethyl)benzoate must be treated as hazardous waste. Its profile is dictated by its physical properties and toxicological data.

The trifluoromethyl group lends stability to the molecule, which can contribute to environmental persistence, while the benzoate and formyl groups present specific reactivity and toxicity concerns. The U.S. Environmental Protection Agency (EPA), under the Resource Conservation and Recovery Act (RCRA), establishes the framework for managing hazardous waste from its point of generation to its final disposal—a concept known as "cradle-to-grave" responsibility[1][2].

Table 1: Synthesized Hazard Profile for Methyl 3-formyl-5-(trifluoromethyl)benzoate

Hazard Classification	GHS Pictogram	Description & Rationale
Combustible Liquid	GHS02 (Flame)	The compound is a liquid with a flash point that allows it to form ignitable mixtures with air at elevated temperatures. It must be kept away from heat, sparks, and open flames[3].
Skin Irritation (Category 2)	GHS07 (Exclamation Mark)	Can cause skin irritation upon contact. This necessitates the use of appropriate chemical-resistant gloves during handling and disposal[4].
Serious Eye Irritation (Category 2A)	GHS07 (Exclamation Mark)	Can cause serious eye irritation. Safety glasses or goggles are mandatory when handling the substance[4].
Harmful if Swallowed	GHS07 (Exclamation Mark)	Ingestion may lead to adverse health effects. Do not eat, drink, or smoke in areas where this chemical is handled[3].
Harmful to Aquatic Life	GHS09 (Environment)	Discharge into drains or the environment must be strictly avoided as the compound can cause harm to aquatic organisms[3].

Due to these characteristics, any waste containing Methyl 3-formyl-5-(trifluoromethyl)benzoate is classified as hazardous waste.

Part 2: The Core Disposal Workflow: A Step-by-Step Protocol

Disposing of this chemical is not merely about discarding it; it's a systematic process to ensure safety and compliance.

Step 1: Segregation at the Point of Generation The cardinal rule of chemical waste management is to never mix different waste streams.

• Action: Immediately upon generation, designate a specific, sealed waste container for Methyl 3-formyl-5-(trifluoromethyl)benzoate and any materials heavily contaminated with it.

• Causality: Mixing this compound with other wastes, especially strong acids, bases, or oxidizers, could trigger unforeseen and dangerous reactions[5]. Furthermore, mixing wastes complicates the disposal process, as the entire mixture must be treated according to the hazards of its most dangerous component, often increasing disposal costs significantly.

Step 2: Container Selection and Labeling Proper containment and communication are critical.

• Action: Use a leak-proof container made of a compatible material, such as glass or high-density polyethylene (HDPE). Fill the container to no more than 90% capacity to allow for vapor expansion[6].

• Action: Affix a completed hazardous waste label to the container. The label must include:

  • The words "Hazardous Waste"[7].

  • The full chemical name: "Methyl 3-formyl-5-(trifluoromethyl)benzoate".

  • The specific hazard characteristics (e.g., "Combustible, Irritant").

  • The date when waste was first added to the container (the "accumulation start date").

• Causality: A robust, correctly labeled container prevents leaks and spills and clearly communicates the potential dangers to everyone in the laboratory and to the environmental health and safety (EHS) professionals who will manage its ultimate disposal[7][8].

Step 3: On-Site Accumulation and Storage Waste must be stored safely while awaiting pickup.

• Action: Store the sealed and labeled waste container in a designated satellite accumulation area or a central hazardous waste storage area. This area must be well-ventilated and away from heat sources or ignition points[9][10].

• Action: Ensure the container is kept in secondary containment (e.g., a chemical-resistant tub or tray) to contain any potential leaks[6].

• Causality: Proper storage minimizes the risk of fire, accidental exposure, and environmental release. Federal and local regulations strictly limit the amount of time hazardous waste can be stored on-site, which is dependent on the facility's generator status (e.g., 90 days for Large Quantity Generators)[11].

Step 4: Final Disposal via Authorized Personnel This waste cannot be disposed of through conventional means.

• Action: Arrange for waste pickup through your institution's EHS department or a licensed hazardous waste disposal contractor[12].

• Action: Ensure a Uniform Hazardous Waste Manifest is completed. This document tracks the waste from your laboratory to the final Treatment, Storage, and Disposal Facility (TSDF), providing a legal record of compliant disposal[1].

• Causality: The final disposal method, typically high-temperature incineration at a permitted facility, is necessary to completely destroy the compound and prevent its release into the environment[13]. Only licensed contractors are legally authorized to transport and dispose of such materials[14].

Part 3: Managing Spills and Contaminated Materials

Accidents happen, and a clear plan for managing spills and contaminated items is essential.

• Small Spills: For minor spills, wear appropriate Personal Protective Equipment (PPE), including gloves, goggles, and a lab coat. Absorb the spill with an inert material like vermiculite or sand. Collect the absorbed material using spark-free tools and place it in a sealed, labeled hazardous waste container for disposal[3][9].

• Contaminated Materials: Any item that comes into direct contact with Methyl 3-formyl-5-(trifluoromethyl)benzoate—such as gloves, weigh boats, pipette tips, or paper towels—must be disposed of as hazardous waste. Place these items in the designated solid hazardous waste container.

• "Empty" Containers: A container that held this chemical is not truly empty and must be managed as hazardous waste[3][8]. It is often preferable to dispose of the container itself as hazardous waste rather than attempting to triple-rinse it, as the rinsate would also need to be collected and disposed of as hazardous waste[8].

Prohibited Disposal Methods

To ensure safety and compliance, the following disposal methods are strictly forbidden:

• DO NOT Pour Down the Drain: The compound is harmful to aquatic life, and this action is illegal and environmentally irresponsible[3].

• DO NOT Allow to Evaporate: Deliberately evaporating volatile chemical waste in a fume hood is not a compliant disposal method and can lead to air pollution and exposure[8].

• DO NOT Discard in Regular Trash: The chemical's hazardous properties pose a risk to sanitation workers and the environment.

Visualization: Disposal Decision Workflow

The following diagram illustrates the decision-making process for managing waste streams associated with Methyl 3-formyl-5-(trifluoromethyl)benzoate.

Caption: Decision workflow for proper waste stream management.

References

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Methyl 3-formyl-5-(trifluoromethyl)benzoate

This guide provides essential, immediate safety and logistical information for the handling of Methyl 3-formyl-5-(trifluoromethyl)benzoate (CAS No. 959632-17-8). As researchers and drug development professionals, our primary responsibility extends beyond achieving novel results to ensuring the safety of ourselves and our colleagues. This document moves beyond a simple checklist, offering a deep, scientifically-grounded rationale for each procedural step. The protocols herein are designed as a self-validating system to build a culture of safety and trust within your laboratory operations.

Hazard Assessment: Understanding the "Why" Behind the "What"

Methyl 3-formyl-5-(trifluoromethyl)benzoate is a multi-functionalized aromatic compound. Its hazard profile is dictated by the interplay of its three key functional groups: an aromatic aldehyde, a methyl ester, and a trifluoromethyl group.

According to its classification, this compound presents the following hazards:

• Skin Irritation (Category 2): Causes skin irritation upon contact.[1]

• Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

• Specific Target Organ Toxicity – Single Exposure (Category 3): May cause respiratory irritation.[1]

The aldehyde group is highly reactive and can act as a potent electrophile, capable of cross-linking with biological macromolecules like proteins and DNA.[2] Inhalation can lead to airway constriction.[2] The trifluoromethyl (-CF3) group imparts increased stability and lipophilicity, but its presence categorizes the molecule as a halogenated organic compound .[3] Such compounds require specific handling and disposal protocols due to their potential for environmental persistence and toxicity.[3][4]

Core PPE Requirements: A Multi-Tiered Approach

The selection of Personal Protective Equipment (PPE) is not static; it must adapt to the scale and nature of the procedure. All handling of this substance must, at a minimum, be conducted within a certified chemical fume hood to mitigate inhalation exposure.[5][6]

Task / Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Volume Handling (e.g., weighing <1g, preparing dilute solutions)	ANSI Z87.1-compliant safety goggles.	Nitrile or Butyl Rubber gloves (minimum 4 mil thickness).	Flame-resistant laboratory coat.	Certified Chemical Fume Hood.
High-Volume Transfers & Reactions (e.g., pouring >50mL, charging a reactor)	Safety goggles and a full-face shield.	Thicker gauge Butyl Rubber or Neoprene gloves. Consider double-gloving.	Flame-resistant lab coat and a chemical-resistant apron.	Certified Chemical Fume Hood.
Spill Cleanup	Safety goggles and a full-face shield.	Heavy-duty Butyl Rubber or Neoprene gloves.	Chemical-resistant apron over a lab coat.	NIOSH-approved respirator with organic vapor cartridges may be necessary for large spills.[2][6]

Detailed PPE Specifications & Rationale

Eye and Face Protection

Standard safety glasses are insufficient.[7] Methyl 3-formyl-5-(trifluoromethyl)benzoate is classified as a serious eye irritant.[1] Chemical splash goggles that form a seal around the eyes are mandatory to protect against splashes and vapors. For larger volume transfers where the risk of splashing is significant, a full-face shield must be worn over the safety goggles.[2][7][8]

Hand Protection: A Matter of Chemical Compatibility

Glove selection must be based on chemical compatibility, not mere availability. The ester and aromatic functionalities of this molecule make certain common glove types unsuitable.

Glove Material	Recommendation	Rationale
Butyl Rubber	Excellent	Offers superior resistance to aldehydes, ketones, and esters, making it a prime choice for handling this compound.[9][10]
Nitrile	Good (for incidental contact)	Provides good general resistance to some organic solvents and weak acids.[11][12] However, prolonged exposure to aromatic compounds can lead to degradation. Gloves should be inspected before use and changed immediately upon contamination.[5]
Neoprene	Good	Offers good resistance to acids, bases, and some hydrocarbons. A suitable alternative to Butyl Rubber.[12]
Latex / Natural Rubber	Poor / Not Recommended	Provides poor protection against many organic solvents, including aromatic hydrocarbons and esters.[2][11]
Polyvinyl Chloride (PVC)	Poor / Not Recommended	Offers poor resistance to most organic solvents.[12]

Protocol for Glove Use:

• Inspect: Before every use, check gloves for any signs of degradation, punctures, or tears.

• Donning: Ensure hands are clean and dry before putting on gloves.

• Doffing: Remove gloves by peeling them off from the cuff, turning them inside out without touching the exterior surface.

• Disposal: Dispose of contaminated gloves immediately as hazardous waste.

• Hygiene: Wash hands thoroughly with soap and water after removing gloves.[6]

Body Protection

A flame-resistant lab coat should be worn and kept fully buttoned to protect against accidental skin contact and protect personal clothing.[5][7] For procedures involving larger quantities, a chemical-resistant apron provides an additional layer of protection.

Respiratory Protection

All operations should be performed within a functioning chemical fume hood to minimize vapor inhalation.[6] A NIOSH-approved air-purifying respirator with organic vapor cartridges should be available for emergency situations, such as a large spill or a failure of primary engineering controls (i.e., the fume hood).[2]

Operational & Disposal Plans

Step-by-Step Safe Handling Protocol

• Preparation: Before handling, ensure the chemical fume hood is operational and the sash is at the appropriate height. Clear the workspace of any unnecessary items.

• PPE Donning: Put on all required PPE as outlined in the tables above.

• Chemical Handling: Conduct all manipulations (weighing, transferring, mixing) well within the fume hood. Use non-sparking tools if the compound is dissolved in a flammable solvent.[6]

• Container Management: Keep the container for Methyl 3-formyl-5-(trifluoromethyl)benzoate tightly sealed when not in active use.[6][13]

• Decontamination: After use, decontaminate any non-disposable equipment and the work surface within the fume hood.

• PPE Doffing: Remove PPE in the correct order (gloves first), avoiding contact with the contaminated exterior.

• Waste Disposal: Dispose of all contaminated consumables and excess chemical according to the disposal plan.

Diagram: PPE Selection Workflow

Caption: Decision workflow for selecting appropriate PPE.

Spill Management

• Small Spills (inside a fume hood):

  • Ensure the fume hood continues to operate.

  • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, dry sand).

  • Collect the absorbed material into a designated, sealed container for hazardous waste.[14]

  • Clean the spill area with soap and water.[6]

• Large Spills (outside a fume hood):

  • Evacuate the immediate area and alert colleagues.

  • If safe to do so, increase ventilation.

  • Call your institution's emergency response team.

  • Do not attempt to clean up a large spill without proper training and equipment, including respiratory protection.[6][14]

Disposal Plan: Managing Halogenated Waste

As a fluorinated molecule, Methyl 3-formyl-5-(trifluoromethyl)benzoate is a halogenated organic compound.[3][15] It MUST NOT be disposed of down the drain or mixed with non-halogenated organic waste.[4][16]

• Segregation: All waste streams contaminated with this compound must be segregated into a dedicated "Halogenated Organic Waste" container.[4][14][15] This includes:

  • Unused or excess chemical.

  • Contaminated disposable gloves, weigh boats, and wipes.

  • Solvent rinses from contaminated glassware.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste: Halogenated Organics" and list Methyl 3-formyl-5-(trifluoromethyl)benzoate as a component.[14]

• Storage: Keep the waste container sealed and stored in a cool, well-ventilated area, away from incompatible materials, until it is collected by trained waste disposal personnel.[14][16]

By adhering to these scientifically-backed protocols, you not only ensure your personal safety but also contribute to a robust and responsible research environment.

References

• BenchChem. (2025). Safeguarding Your Research: A Guide to Handling (Trifluoromethyl)trimethylsilane. Benchchem.
• NextSDS. (n.d.). methyl 3-formyl-5-(trifluoromethyl)
• Study.com. (n.d.). What special precautions should be followed to ensure the safe use of aldehydes by healthcare professionals?. Homework.Study.com.
• Science Ready. (n.d.). Safe Handing & Disposal of Organic Substances – HSC Chemistry. Science Ready.
• Benchchem. (2025). Personal protective equipment for handling N-(4- (3,5-Bis(trifluoromethyl)-1H-pyrazol-1. Benchchem.
• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign.
• International Sourcing. (2023, December 14). Guide to Nitrile Gloves Chemical Resistance | Glove Compatibility Chart.
• Cornell EHS. (n.d.). 7.2 Organic Solvents. Cornell University Environmental Health and Safety.
• University of Wisconsin-Milwaukee. (n.d.).
• Safety V-Neck. (2025, July 2).
• Kodavanti, P. R. S., & Loganathan, B. G. (2022). Perspective on halogenated organic compounds. Environmental Science and Pollution Research, 29(53), 79991–80000.
• UC Berkeley EHS. (n.d.). Glove Selection Guide. University of California, Berkeley.
• Benchchem. (2025).
• Thermo Fisher Scientific. (2025, October 30). SAFETY DATA SHEET - Methyl 3-(trifluoromethyl)
• Purdue University. (n.d.). Personal Protection for the Applicator and Worker Module. Purdue Pesticide Programs.
• Environmental Health and Safety. (n.d.). OSHA Glove Selection Chart.

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